5-Bromo-2-formylnicotinic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-formylnicotinic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

5-Bromo-2-formylnicotinic acid (CAS No: 1289115-21-4) is a halogenated and formyl-substituted pyridine carboxylic acid.[1] Its trifunctional nature, featuring a carboxylic acid, an aldehyde, and a brominated aromatic ring, makes it a potentially valuable building block in medicinal chemistry and organic synthesis. The strategic placement of these functional groups offers multiple avenues for chemical modification, enabling its use as a scaffold for creating diverse molecular libraries. This guide provides a comprehensive analysis of its core physicochemical properties, offering both predicted data and detailed experimental protocols for their validation. As experimentally derived data for this specific molecule is limited in public literature, this document is designed to serve as a practical handbook for researchers, explaining the causality behind experimental choices and providing self-validating methodologies.

Chemical Identity and Structure

The foundational step in characterizing any chemical entity is to establish its precise molecular structure and identifiers.

dot graph "chemical_structure" { layout=neato; node [shape=plaintext]; edge [style=solid];

} Caption: 2D Chemical Structure of 5-Bromo-2-formylnicotinic acid.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	1289115-21-4	[1]
Molecular Formula	C₇H₄BrNO₃	[1]
Molecular Weight	230.02 g/mol	[1]
SMILES	O=C(C1=CC(Br)=CN=C1C=O)O	[1]
Purity (Typical)	≥98%	[1]
Storage	Sealed in dry, 2-8°C	[1]

Physicochemical Properties: Predicted Data and Experimental Validation

The following sections detail key physicochemical properties. Due to the absence of extensive experimental data in the literature, we provide predicted values and, more importantly, the rigorous experimental protocols required to determine these values empirically.

Melting Point

The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range is expected.

• Predicted Value: Based on structurally similar compounds like 5-bromonicotinic acid (178-180 °C) and 5-bromo-2-chloronicotinic acid (173-176 °C), the melting point of 5-Bromo-2-formylnicotinic acid is anticipated to be in a similar range, likely between 170-190 °C.[2][3] The presence of the formyl group may slightly alter crystal packing and intermolecular forces.

• Experimental Protocol for Melting Point Determination:

  • Sample Preparation: A small amount of the dry, crystalline sample is packed into a capillary tube to a depth of 2-3 mm.

  • Instrumentation: A calibrated digital melting point apparatus is used.

  • Procedure:

    • The capillary tube is placed in the heating block of the apparatus.

    • The temperature is increased rapidly to about 15-20 °C below the expected melting point.

    • The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

    • The temperature at which the first liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (clear point) are recorded as the melting range.

  • Trustworthiness: The protocol is self-validating by observing the melting range. A sharp range (≤ 2 °C) is indicative of high purity, whereas a broad range suggests the presence of impurities.

Solubility

Understanding solubility is paramount for designing reaction conditions, formulations, and biological assays. The structure of 5-Bromo-2-formylnicotinic acid, with a polar carboxylic acid group and a relatively large aromatic system, suggests moderate solubility in polar organic solvents and limited solubility in nonpolar solvents. Its solubility in aqueous solutions will be highly pH-dependent.

• Predicted Solubility Profile:

  • Aqueous: Low solubility in neutral water, but should be soluble in aqueous base (e.g., NaOH, NaHCO₃) due to the deprotonation of the carboxylic acid to form a more soluble carboxylate salt.

  • Polar Aprotic Solvents (DMSO, DMF): Likely to be soluble.

  • Alcohols (Methanol, Ethanol): Likely to be slightly to moderately soluble.

  • Nonpolar Solvents (Hexane, Toluene): Expected to have very low solubility.

• Experimental Protocol for Quantitative Solubility Determination (Shake-Flask Method):

  • Preparation of Saturated Solution: An excess amount of solid 5-Bromo-2-formylnicotinic acid is added to a known volume of the chosen solvent in a sealed glass vial.

  • Equilibration: The vials are agitated in a temperature-controlled shaker (e.g., at 25 °C) for a sufficient period (24-72 hours) to ensure equilibrium is reached.[4]

  • Phase Separation: The suspension is centrifuged to pellet the excess solid. The supernatant is then carefully filtered through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to obtain a clear, saturated solution.[5]

  • Quantification: The concentration of the compound in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A calibration curve with standard solutions of known concentrations must be prepared for accurate quantification.[5]

dot graph "solubility_workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

} Caption: Workflow for equilibrium solubility determination.

Acidity (pKa)

The pKa value is a measure of the acidity of the carboxylic acid group. It is crucial for understanding the ionization state of the molecule at different pH values, which affects its solubility, lipophilicity, and interaction with biological targets.

• Predicted pKa: The pKa of the carboxylic acid group in nicotinic acids is typically around 3-5. For 5-bromonicotinic acid, a predicted pKa is approximately 3.08.[3] The electron-withdrawing nature of the formyl group at the 2-position is expected to further acidify the carboxylic acid proton, likely resulting in a pKa value between 2.5 and 3.5.

• Experimental Protocol for pKa Determination (Potentiometric Titration):

  • Sample Preparation: A solution of 5-Bromo-2-formylnicotinic acid is prepared in water or a co-solvent system (if aqueous solubility is low) at a known concentration.

  • Instrumentation: A calibrated pH meter with a suitable electrode and an automated titrator or a micro-burette are used.

  • Procedure:

    • The initial pH of the solution is recorded.

    • A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments.

    • The pH is recorded after each addition, allowing the reading to stabilize.

    • The titration continues until the pH has passed the equivalence point.

  • Data Analysis: The pKa is determined from the titration curve (pH vs. volume of titrant added). The pKa corresponds to the pH at the half-equivalence point, where half of the carboxylic acid has been neutralized.

Spectroscopic Profile

Spectroscopic analysis provides the "fingerprint" of a molecule, confirming its structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule.

• Predicted ¹H NMR Spectrum (in DMSO-d₆, 400 MHz):

  • ~13.0-14.0 ppm (singlet, broad, 1H): Carboxylic acid proton (-COOH).

  • ~10.1 ppm (singlet, 1H): Aldehyde proton (-CHO).

  • ~9.1 ppm (doublet, J ≈ 2.5 Hz, 1H): Aromatic proton at C6.

  • ~8.7 ppm (doublet, J ≈ 2.5 Hz, 1H): Aromatic proton at C4.

• Predicted ¹³C NMR Spectrum (in DMSO-d₆, 100 MHz):

  • ~192 ppm: Aldehyde carbonyl carbon (C=O).

  • ~165 ppm: Carboxylic acid carbonyl carbon (C=O).

  • ~155 ppm: Aromatic carbon C6.

  • ~152 ppm: Aromatic carbon C2.

  • ~142 ppm: Aromatic carbon C4.

  • ~128 ppm: Aromatic carbon C3.

  • ~120 ppm: Aromatic carbon C5 (attached to Br).

• Experimental Protocol for NMR Acquisition:

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.[6]

  • Instrumentation: A high-field NMR spectrometer (400 MHz or higher).[7]

  • ¹H NMR Acquisition:

    • Pulse Program: Standard single-pulse sequence.

    • Number of Scans: 16-32.

    • Referencing: Calibrate the chemical shift to the residual solvent peak (e.g., DMSO at 2.50 ppm).

  • ¹³C NMR Acquisition:

    • Pulse Program: Proton-decoupled pulse sequence.

    • Number of Scans: 1024 or more, depending on concentration.

    • Referencing: Calibrate to the solvent peak (e.g., DMSO at 39.52 ppm).

  • Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired data.[6]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

• Predicted IR Absorption Bands:

  • ~3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

  • ~1710-1680 cm⁻¹ (strong): C=O stretch of the carboxylic acid dimer.

  • ~1700-1680 cm⁻¹ (strong): C=O stretch of the aromatic aldehyde.

  • ~1600, 1470 cm⁻¹: C=C and C=N stretching vibrations of the pyridine ring.

  • ~1300-1200 cm⁻¹: C-O stretch of the carboxylic acid.

  • ~900-650 cm⁻¹: C-H out-of-plane bending.

  • ~680-550 cm⁻¹: C-Br stretch.

• Experimental Protocol for FT-IR Spectroscopy (ATR Method):

  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.[8]

  • Procedure:

    • Record a background spectrum of the clean ATR crystal.[8]

    • Place a small amount of the solid sample directly onto the ATR crystal.

    • Apply pressure using the clamp to ensure good contact between the sample and the crystal.

    • Acquire the sample spectrum (typically 16-32 scans at a resolution of 4 cm⁻¹). The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Expected Mass Spectrum (Electron Ionization - EI):

  • Molecular Ion (M⁺): A prominent pair of peaks corresponding to the isotopic distribution of bromine: m/z 229 (for ⁷⁹Br) and m/z 231 (for ⁸¹Br) in an approximate 1:1 ratio.

  • Key Fragments: Expect to see fragmentation patterns corresponding to the loss of key functional groups:

    • [M-OH]⁺: Loss of the hydroxyl radical from the carboxylic acid.

    • [M-COOH]⁺: Loss of the entire carboxyl group.

    • [M-Br]⁺: Loss of the bromine atom.

• Experimental Protocol for Mass Spectrometry:

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization (ESI) for softer ionization or Electron Ionization (EI) for more fragmentation).[10][11]

  • Procedure:

    • Tune and calibrate the mass spectrometer using a known standard.[12]

    • Introduce the sample into the ion source.[11]

    • Acquire the mass spectrum over an appropriate m/z range (e.g., 50-500 amu).

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Reactivity and Stability

• Reactivity: The molecule possesses three reactive sites:

  • Carboxylic Acid: Can undergo standard reactions such as esterification, amide coupling, and reduction.

  • Aldehyde: Susceptible to nucleophilic attack and oxidation/reduction. It can participate in reactions like Wittig olefination, reductive amination, and condensation reactions.

  • Brominated Pyridine Ring: The bromine atom can be displaced via nucleophilic aromatic substitution or participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of a wide range of substituents at the 5-position.

• Stability and Storage: As a solid, the compound is likely stable under standard laboratory conditions. However, aldehydes can be susceptible to oxidation over time. It is recommended to store the compound sealed, in a dry environment, and at reduced temperatures (2-8°C) to maintain its integrity.[1]

Conclusion

5-Bromo-2-formylnicotinic acid is a compound with significant potential for synthetic and medicinal chemistry applications. While comprehensive experimental data is not yet widely available, this guide provides a robust framework for its characterization. By combining predicted properties with detailed, validated experimental protocols, researchers are well-equipped to unlock the full potential of this versatile chemical building block. The methodologies outlined herein are designed to ensure scientific integrity and provide a reliable foundation for future research and development endeavors.

References

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• General Procedures. 1H and 13C NMR spectra were recorded at 25 °C using a 400 MHz. [Link]

• Labindia Analytical. Mastering FTIR Spectroscopy: Sample Preparation and Data Analysis. [Link]

• PREMIER Biosoft. Introduction, Principle of Mass Spectrometry, Components of Mass Spectrometer, Applications. [Link]

• Chemical Instrumentation Facility, Iowa State University. Mass Spectrometry Tutorial (Dr. Kamel Harrata). [Link]

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Solubility of 5-Bromo-2-formylnicotinic acid in DMSO and organic solvents

An In-Depth Technical Guide to the Solubility of 5-Bromo-2-formylnicotinic Acid for Drug Discovery and Development

Abstract

5-Bromo-2-formylnicotinic acid (CAS No. 1289115-21-4) is a bespoke chemical intermediate whose utility in the synthesis of complex pharmaceutical agents is intrinsically linked to its solution-phase behavior.[1] This technical guide provides researchers, scientists, and drug development professionals with a comprehensive analysis of the solubility characteristics of this compound. Moving beyond simple data reporting, this document elucidates the physicochemical principles governing its solubility in dimethyl sulfoxide (DMSO) and a spectrum of common organic solvents. We present a theoretical framework for predicting solubility based on molecular structure, a detailed, self-validating experimental protocol for its quantitative determination via the gold-standard shake-flask method, and practical insights into the implications for laboratory applications. This guide is designed to empower scientists to make informed decisions regarding solvent selection, stock solution preparation, and experimental design, thereby accelerating research and development timelines.

Introduction to 5-Bromo-2-formylnicotinic Acid: A Profile

Chemical Identity and Physicochemical Properties

5-Bromo-2-formylnicotinic acid is a trifunctional pyridine derivative. Its structure incorporates a carboxylic acid, an aldehyde (formyl group), and a bromine atom on the pyridine core. This unique combination of functional groups dictates its chemical reactivity and, critically, its physical properties, including solubility.

Table 1: Physicochemical and Chemical Identifiers for 5-Bromo-2-formylnicotinic Acid

Identifier	Value	Reference
CAS Number	1289115-21-4	[1]
Molecular Formula	C₇H₄BrNO₃	[1]
Molecular Weight	230.02 g/mol	[1]
IUPAC Name	5-bromo-2-formylpyridine-3-carboxylic acid
SMILES	O=C(C1=CC(Br)=CN=C1C=O)O	[1]
Physical State	Solid (Predicted)

| Storage | Sealed in dry, 2-8°C |[1] |

Significance in Medicinal Chemistry and Drug Development

While specific applications of 5-Bromo-2-formylnicotinic acid are often proprietary, its structural motifs are highly valuable. Halogenated nicotinic acids are key building blocks in the synthesis of a wide array of pharmacologically active compounds. The aldehyde function provides a reactive handle for forming diverse chemical linkages, while the carboxylic acid and pyridine nitrogen offer points for modifying polarity and engaging in intermolecular interactions, such as those with biological targets. Understanding and controlling the solubility of such an intermediate is a prerequisite for its effective use in synthetic workflows and for the preparation of screening compounds.

The Mechanistic Basis of Solubility: A Theoretical Framework

The solubility of a compound is governed by the energetic balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The foundational principle of "like dissolves like" serves as our starting point for analysis.[2]

Deconstructing the Molecular Architecture

The solubility behavior of 5-Bromo-2-formylnicotinic acid is a direct consequence of its functional groups:

• Carboxylic Acid (-COOH): This is the dominant polar feature. It is a potent hydrogen bond donor (via the hydroxyl proton) and hydrogen bond acceptor (via both oxygen atoms). This group strongly favors interaction with polar solvents.

• Pyridine Nitrogen: The nitrogen atom in the aromatic ring is a hydrogen bond acceptor, further contributing to the molecule's affinity for polar, and particularly protic, solvents.

• Formyl Group (-CHO): The aldehyde is a polar functional group containing a carbonyl oxygen that acts as a hydrogen bond acceptor.

• Bromo Group (-Br) and Aromatic Ring: These components contribute to the molecule's lipophilicity and van der Waals interactions. The bromine atom increases molecular weight and size, which can modestly decrease solubility compared to its non-halogenated analog.

Predicted Solubility Profile

Based on this structural analysis, we can predict a qualitative solubility profile:

• High Solubility: Expected in highly polar, aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). These solvents have strong dipole moments and are excellent hydrogen bond acceptors, capable of effectively solvating all polar sites on the molecule. DMSO, in particular, is recognized as a "super solvent" for its ability to dissolve a wide range of compounds.[3]

• Good to Moderate Solubility: Expected in polar, protic solvents such as Methanol and Ethanol . These solvents can engage in hydrogen bonding as both donors and acceptors, leading to favorable interactions. However, their solvent-solvent hydrogen bonding networks must be disrupted, which can be energetically costly.

• Limited Solubility: Expected in solvents of intermediate polarity like Acetonitrile and Ethyl Acetate . While polar, their ability to form strong hydrogen bonds is less pronounced.

• Insoluble/Very Low Solubility: Expected in nonpolar solvents like Hexane , Toluene , and Dichloromethane . The energy required to break the strong solute-solute interactions (crystal lattice energy) cannot be compensated by the weak solute-solvent interactions.

Gold-Standard Protocol: Quantitative Solubility Determination

To move from prediction to quantification, a rigorous experimental methodology is required. The equilibrium shake-flask method is the most widely accepted and reliable technique for determining the thermodynamic solubility of a solid compound.[2][4] This protocol is designed to be a self-validating system, ensuring that true equilibrium is achieved and accurately measured.

Safety & Handling Imperatives

While specific toxicological data for 5-Bromo-2-formylnicotinic acid is not widely published, its structural analogs, such as 5-Bromonicotinic acid, are classified as irritants causing skin, eye, and potential respiratory irritation.[5] Therefore, stringent safety protocols are mandatory.

• Engineering Controls: All handling of the solid compound and its solutions should occur within a certified chemical fume hood to minimize inhalation risk.[6] An eyewash station and safety shower must be readily accessible.[6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical splash-resistant safety goggles with side shields are required.[6]

  • Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber) must be worn.[6]

  • Body Protection: A laboratory coat must be worn at all times.[6]

Experimental Workflow: The Shake-Flask Method

This workflow ensures the establishment of equilibrium between the undissolved solid and the saturated solution, which is fundamental to an accurate measurement.[7]

Caption: Workflow for equilibrium solubility determination.

Step-by-Step Experimental Protocol

• Preparation of Standard Solutions: Accurately prepare a stock solution of 5-Bromo-2-formylnicotinic acid in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mg/mL). From this stock, create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL) by serial dilution with the HPLC mobile phase. This is crucial for accurate quantification.

• Preparation of Test Samples:

  • To a series of 2 mL glass vials, add an excess amount of solid 5-Bromo-2-formylnicotinic acid (e.g., ~5-10 mg). The key is to add enough solid so that it is visibly present after the equilibration period.

  • To each vial, add a precise volume (e.g., 1.0 mL) of the desired test solvent (DMSO, Methanol, Acetonitrile, etc.).

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a shaker or rotator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for 24 to 48 hours. Causality Note: This extended period is critical to ensure the system reaches thermodynamic equilibrium, avoiding misleading results from kinetically soluble states.[2] A time-point study (e.g., sampling at 12, 24, 36, and 48 hours) can be performed to empirically validate that equilibrium has been reached when concentrations no longer increase.

• Phase Separation:

  • Following equilibration, centrifuge the vials at high speed (e.g., 10,000 x g for 10 minutes) to pellet the excess solid.

  • Carefully withdraw the supernatant using a pipette and filter it through a 0.22 µm chemically inert syringe filter (e.g., PTFE). Causality Note: This step is vital to remove all particulate matter, which would otherwise lead to an overestimation of solubility. The filter must be chemically inert to prevent absorption of the solute.[2]

• Quantification:

  • Accurately dilute a small aliquot of the clear filtrate into the HPLC mobile phase to bring its concentration within the range of the calibration curve.

  • Analyze the calibration standards and the diluted samples by a validated HPLC-UV method.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area from the HPLC analysis versus the known concentration of the standards.

  • Using the linear regression equation from the calibration curve, calculate the concentration of the diluted sample.

  • Multiply this concentration by the dilution factor to determine the final solubility of 5-Bromo-2-formylnicotinic acid in the test solvent. Report the result in mg/mL and/or molarity (mM) at the specified temperature.[2]

Data Summary and Mechanistic Visualization

While precise experimental values require execution of the protocol above, the theoretical framework allows for a predictive summary.

Table 2: Predicted Qualitative Solubility of 5-Bromo-2-formylnicotinic Acid

Solvent Class	Example Solvent	Predicted Solubility	Primary Solute-Solvent Interactions
Polar Aprotic	DMSO	High	Hydrogen Bond Accepting, Strong Dipole-Dipole
	DMF	High	Hydrogen Bond Accepting, Strong Dipole-Dipole
Polar Protic	Methanol	Good	Hydrogen Bond Donating/Accepting
	Ethanol	Moderate	Hydrogen Bond Donating/Accepting
Intermediate Polarity	Acetonitrile	Limited	Dipole-Dipole
Nonpolar	Toluene	Very Low / Insoluble	van der Waals forces

| | Hexane | Very Low / Insoluble | van der Waals forces |

Caption: Favorable vs. Unfavorable Solute-Solvent Interactions.

Practical Implications for Researchers

• Stock Solution Preparation: For biological screening and synthetic reactions, DMSO is the solvent of choice for preparing high-concentration stock solutions of 5-Bromo-2-formylnicotinic acid. Be mindful that DMSO is hygroscopic and can absorb atmospheric water, which may affect long-term sample stability or solubility.[8]

• Reaction Chemistry: When using this compound in a synthesis, the choice of solvent must balance the solubility of all reactants. If a less polar solvent is required for the reaction, a co-solvent system (e.g., Toluene/DMF) may be necessary to achieve sufficient solubility of this intermediate.

• Purification: The low solubility in nonpolar solvents can be exploited during purification. For example, precipitating the compound from a reaction mixture by adding an anti-solvent like hexane is a viable strategy.

Conclusion

5-Bromo-2-formylnicotinic acid is a molecule whose solubility profile is dominated by its polar, hydrogen-bonding functional groups. It is predicted to be highly soluble in polar aprotic solvents like DMSO and moderately soluble in polar protic solvents, with limited to no solubility in nonpolar media. This guide provides both the theoretical understanding for this behavior and a robust, detailed protocol for its precise experimental determination. By applying these principles and methods, researchers can effectively handle this valuable intermediate, ensuring reproducible results and advancing the pace of discovery in pharmaceutical and chemical sciences.

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Introduction to 5-Bromo-2-formylnicotinic Acid: A Structural Perspective

An In-depth Technical Guide to the Thermodynamic Stability of 5-Bromo-2-formylnicotinic Acid

This guide provides a comprehensive analysis of the thermodynamic stability of 5-Bromo-2-formylnicotinic acid, a key intermediate in pharmaceutical and advanced material synthesis. Designed for researchers, scientists, and drug development professionals, this document synthesizes foundational chemical principles with practical, field-proven methodologies to ensure the safe handling, storage, and application of this versatile compound. We will explore the molecule's inherent structural attributes, predictable degradation pathways, and the experimental protocols required for a robust assessment of its stability profile.

5-Bromo-2-formylnicotinic acid is a trifunctionalized pyridine derivative of significant interest in organic synthesis. Its utility stems from the orthogonal reactivity of its three functional groups: a carboxylic acid, an aldehyde (formyl group), and a bromo substituent. This arrangement allows for sequential, selective modifications, making it a valuable building block for complex molecular architectures. Pyridine carboxylic acid isomers and their derivatives have been instrumental in developing a wide range of therapeutic agents.[1]

However, the very features that make this molecule synthetically attractive also introduce potential stability challenges. An understanding of its thermodynamic properties is not merely academic; it is a prerequisite for reliable process development, ensuring batch-to-batch consistency, and defining safe storage and handling protocols to maintain material integrity.

Molecular Structure and Inherent Stability Factors

The thermodynamic stability of 5-Bromo-2-formylnicotinic acid is a composite of the contributions from its constituent parts. The aromatic pyridine core provides a high degree of inherent stability, a characteristic of many heterocyclic aromatic compounds used in pharmaceutical design.[2]

Caption: Key functional groups and their stability contributions.

• Pyridine Ring : As a heterocyclic aromatic system, the pyridine nucleus is thermally robust.

• Carboxylic Acid : This group can form strong intermolecular hydrogen bonds with a neighboring molecule, creating a stable crystalline lattice structure. Such carboxylic acid inversion dimers are a common and stabilizing motif in the solid state.[3]

• Bromo Group : The bond between a bromine atom and an aromatic ring carbon is significantly more stable than a C-Br bond on an aliphatic carbon backbone.[4] Its electron-withdrawing nature also influences the reactivity of the aldehyde.

• Formyl (Aldehyde) Group : This is the most significant potential liability for the molecule's stability. Aromatic aldehydes are susceptible to oxidation, especially when exposed to atmospheric oxygen, which converts them into the corresponding carboxylic acid.[5] This degradation not only consumes the starting material but introduces a new, potentially reactive impurity. While the aromatic system provides some resonance stabilization compared to aliphatic aldehydes, the formyl group remains the primary site of chemical instability.[6]

Potential Thermodynamic Decomposition Pathways

The degradation of 5-Bromo-2-formylnicotinic acid can be predicted to occur via several mechanisms, particularly under thermal or oxidative stress.

Caption: Predicted degradation pathways for the title compound.

• Oxidation : The most likely degradation pathway under ambient storage conditions is the oxidation of the formyl group to a carboxylic acid, yielding 5-Bromo-pyridine-2,3-dicarboxylic acid. This process can be accelerated by exposure to light, heat, and atmospheric oxygen.[5]

• Decarboxylation : At elevated temperatures, molecules containing a carboxylic acid group can undergo decarboxylation, eliminating CO2. This would convert the title compound into 2-formyl-5-bromopyridine.

• Thermal Fragmentation : Under more extreme thermal stress, the molecule will fragment. Based on data from the closely related 5-Bromonicotinic acid, decomposition byproducts are expected to include carbon oxides (CO, CO2), hydrogen bromide (HBr), and nitrogen oxides (NOx).[7]

Experimental Protocols for Stability Assessment

A multi-faceted experimental approach is required to fully characterize the thermodynamic stability of 5-Bromo-2-formylnicotinic acid.

Caption: Experimental workflow for assessing thermodynamic stability.

Differential Scanning Calorimetry (DSC)

DSC is used to measure heat flow associated with thermal transitions as a function of temperature. It provides critical data on melting point, enthalpy of fusion, and decomposition events.

Protocol:

• Accurately weigh 2-5 mg of 5-Bromo-2-formylnicotinic acid into a hermetically sealed aluminum DSC pan.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere (flow rate ~50 mL/min).

• Record the heat flow from ambient temperature to a temperature beyond any expected decomposition (e.g., 350 °C).

• Analysis : The sharp endotherm corresponds to the melting point. Broad, irreversible exotherms following the melt indicate decomposition. The onset temperature of this exotherm is a key indicator of thermal instability.[8]

Thermogravimetric Analysis (TGA)

TGA measures changes in mass as a function of temperature, indicating when the compound begins to decompose and volatile byproducts are released.

Protocol:

• Weigh 5-10 mg of the sample onto a tared TGA pan.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Record the mass loss as a function of temperature.

• Analysis : The temperature at which significant mass loss begins is the onset of decomposition. The TGA curve can reveal single or multi-step degradation processes.

Physicochemical Data and Stability Profile

While extensive data for 5-Bromo-2-formylnicotinic acid is not publicly available, we can infer a likely profile based on its structure and data from analogous compounds.

Property	5-Bromonicotinic Acid (Analogue)	5-Bromo-2-formylnicotinic Acid (Predicted)	Reference/Rationale
Molecular Formula	C₆H₄BrNO₂	C₇H₄BrNO₃	-
Molecular Weight	202.01 g/mol	230.02 g/mol	-
Melting Point	178 - 180 °C	Likely higher due to increased polarity and potential for additional H-bonding.	[7]
TGA Onset Temp.	Not Reported	Expected > 200 °C	The aromatic core is stable. Decomposition is likely initiated by the functional groups at elevated temperatures.
Primary Hazard	Irritant	Irritant, moisture-sensitive (aldehyde)	[7][9]
Decomposition Products	COx, HBr, NOx	COx, HBr, NOx	[7]

Recommendations for Safe Handling and Storage

Based on the chemical nature of the functional groups present, the following protocols are essential for maintaining the integrity and ensuring the safe use of 5-Bromo-2-formylnicotinic acid.

• Storage : The compound should be stored in a cool, dry, and dark environment in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[9] This minimizes exposure to atmospheric moisture and oxygen, which could lead to hydrolysis and oxidation of the formyl group.

• Handling :

  • Always handle this compound in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9]

  • Avoid contact with water, strong bases, and oxidizing agents, as these can trigger vigorous and potentially hazardous reactions.[10]

  • Use dry glassware and solvents during reactions to prevent unwanted side reactions with the formyl group.

Conclusion

The thermodynamic stability of 5-Bromo-2-formylnicotinic acid is governed by a balance between its stable aromatic core and the reactive nature of its formyl group. While thermally robust to a significant degree, its primary vulnerability lies in the susceptibility of the aldehyde to oxidation. Adherence to stringent handling and storage protocols, particularly the exclusion of moisture and atmospheric oxygen, is paramount to preserving its chemical integrity. The experimental methodologies outlined in this guide, including DSC and TGA, provide a robust framework for researchers to quantitatively assess the stability of this and other valuable chemical intermediates, ensuring both safety and experimental success.

References

• Google Patents. RU2070193C1 - Process for preparing 5-bromonicotinic acid.

• ResearchGate. Novel 5-Bromoindole-2-Carboxylic Acid Derivatives as EGFR Inhibitors: Synthesis, Docking Study, and Structure-Activity Relationship. Available at: [Link]

• PMC. 5-Bromo-2-(phenylamino)benzoic acid. Available at: [Link]

• ACS Publications. Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers. Journal of Chemical & Engineering Data. Available at: [Link]

• PMC. Thermodynamics and Intermolecular Interactions of Nicotinamide in Neat and Binary Solutions: Experimental Measurements and COSMO-RS Concentration Dependent Reactions Investigations. Available at: [Link]

• Sciencemadness Discussion Board. Acyl chlorides stability. Available at: [Link]

• ResearchGate. Thermal degradation kinetics of nicotinic acid, pantothenic acid and catechin derived from Averrhoa bilimbi fruits. Available at: [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet - Acetyl Chloride. Available at: [Link]

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• MDPI. Oxidation of Picoline with Oxygen to Nicotinic Acid against Co2+, NHPI, and Phosphonium or Ammonium Bromides. Available at: [Link]

• PubMed. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Available at: [Link]

• Yufeng. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Available at: [Link]

• Google Patents. USRE37902E1 - Brominated polystyrene having improved thermal stability and color and process for the preparation thereof.

• MDPI. Multifunctional Aromatic Carboxylic Acids as Versatile Building Blocks for Hydrothermal Design of Coordination Polymers. Available at: [Link]

• Quora. Why are aromatic aldehydes and ketones less reactive than alphatic aldehydes and ketones?. Available at: [Link]

• askIITians. Aromatic aldehydes are less reactive than aliphatic aldehydes in nucl. Available at: [Link]

• ResearchGate. Heat capacity and thermodynamics of solid and liquid pyridine-3-carboxylic acid (nicotinic acid) over the temperature range 296 K to 531 K. Available at: [Link]

• Organic Syntheses. Working with Hazardous Chemicals. Available at: [Link]

• Fiveable. Aromatic Aldehyde Definition. Available at: [Link]

• eScholarship.org. Experimental Investigation of Thermodynamic Stabilization in Boron Imidazolate Frameworks (BIFs) Synthesized by Mechanochemistry. Available at: [Link]

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5-Bromo-2-formylnicotinic acid CAS number and identifiers

An In-Depth Technical Guide to 5-Bromo-2-formylnicotinic Acid (CAS No. 1289115-21-4)

Introduction

5-Bromo-2-formylnicotinic acid is a halogenated and functionalized pyridine derivative that holds significant potential as a versatile building block in medicinal chemistry and organic synthesis. As a member of the nicotinic acid (Vitamin B3) family, its core structure is of interest in the development of novel therapeutics. The presence of three distinct functional groups—a carboxylic acid, a bromo substituent, and an aldehyde (formyl group)—on the pyridine ring provides multiple reactive sites for chemical modification. This trifecta of reactivity allows for the strategic and diverse elaboration of the molecular scaffold, making it a valuable intermediate for constructing complex molecules, including potential drug candidates. This guide provides a comprehensive overview of its chemical identity, properties, potential synthetic routes, and applications, with a focus on its utility for researchers in drug discovery and development.

Chemical Identifiers and Properties

The unique identification and physicochemical properties of 5-Bromo-2-formylnicotinic acid are fundamental to its application in a research setting. These identifiers ensure the correct sourcing and documentation of the compound, while its properties guide its use in chemical reactions and biological assays.

Core Identifiers

A summary of the key chemical identifiers for 5-Bromo-2-formylnicotinic acid is presented in the table below.

Identifier	Value
CAS Number	1289115-21-4[1]
IUPAC Name	5-Bromo-2-formylpyridine-3-carboxylic acid
Molecular Formula	C₇H₄BrNO₃[1]
Molecular Weight	230.02 g/mol [1]
Canonical SMILES	O=C(C1=CC(Br)=CN=C1C=O)O[1]

Physicochemical Properties

The physical and chemical properties of a compound are critical for its handling, storage, and application in experimental work.

Property	Value
Physical State	Solid (predicted)
Storage	Sealed in dry, 2-8°C[1]

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Caption: Chemical structure and key identifiers.

Synthesis and Reactivity

The synthesis of 5-Bromo-2-formylnicotinic acid is not widely documented in the literature, suggesting its status as a specialized reagent. However, a plausible synthetic pathway can be proposed based on established organic chemistry transformations, likely starting from the more readily available 5-bromonicotinic acid. The reactivity of this molecule is governed by its three functional groups, which can be selectively targeted under different reaction conditions.

Proposed Synthetic Workflow

A potential route to synthesize 5-Bromo-2-formylnicotinic acid could involve the protection of the carboxylic acid of 5-bromonicotinic acid, followed by a directed ortho-metalation and formylation, and subsequent deprotection.

Caption: Proposed synthetic workflow for 5-Bromo-2-formylnicotinic acid.

Experimental Protocol: Hypothetical Synthesis

The following is a hypothetical, step-by-step protocol for the synthesis of 5-Bromo-2-formylnicotinic acid from 5-bromonicotinic acid.

• Esterification (Protection):

  • Suspend 5-bromonicotinic acid (1 equivalent) in methanol.

  • Add thionyl chloride (1.2 equivalents) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Remove the solvent under reduced pressure to yield the methyl ester.

• Directed ortho-Metalation and Formylation:

  • Dissolve the methyl 5-bromonicotinate (1 equivalent) in dry THF under an inert atmosphere.

  • Cool the solution to -78°C.

  • Add a solution of lithium diisopropylamide (LDA) (1.1 equivalents) in THF dropwise.

  • Stir the mixture at -78°C for 1 hour.

  • Add N,N-dimethylformamide (DMF) (1.5 equivalents) and stir for an additional 2 hours at -78°C.

• Work-up and Hydrolysis (Deprotection):

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate.

  • To the crude ester, add a solution of lithium hydroxide (2 equivalents) in a mixture of THF and water.

  • Stir at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the mixture with 1M HCl to precipitate the product.

  • Filter, wash with cold water, and dry to yield 5-Bromo-2-formylnicotinic acid.

Applications in Research and Drug Discovery

While specific applications of 5-Bromo-2-formylnicotinic acid are not extensively reported, its structural features suggest significant potential as an intermediate in the synthesis of pharmacologically active compounds. The broader class of 5-bromonicotinic acid derivatives has been explored for a range of biological activities.[2]

• Scaffold for Combinatorial Libraries: The three distinct functional groups allow for a variety of chemical transformations, making it an ideal scaffold for generating libraries of diverse compounds for high-throughput screening.

• Synthesis of Heterocyclic Systems: The aldehyde and carboxylic acid can participate in condensation reactions to form fused heterocyclic systems, which are common motifs in many drug molecules.

• Cross-Coupling Reactions: The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of various aryl, alkyl, or alkynyl groups to the pyridine ring.[2] This is a common strategy in the synthesis of kinase and PARP inhibitors.[3]

• Potential in Anticancer Drug Design: Indole derivatives, which can be synthesized from precursors with similar functionalities, have shown promise as EGFR inhibitors for cancer therapy.[4] The functional handles on 5-Bromo-2-formylnicotinic acid could be utilized to construct novel inhibitors.

Safety and Handling

Hazard Identification

Based on related compounds, 5-Bromo-2-formylnicotinic acid should be considered an irritant.[5]

• Skin Irritation: May cause skin irritation upon contact.[6][7]

• Eye Irritation: May cause serious eye irritation.[6][7]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[8][9]

Recommended Safety Precautions

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[6]

• Handling: Use only in a well-ventilated area, such as a chemical fume hood. Avoid breathing dust. Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[6]

• Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Conclusion

5-Bromo-2-formylnicotinic acid is a highly functionalized building block with considerable potential for applications in organic synthesis and medicinal chemistry. Its unique combination of a carboxylic acid, a bromo substituent, and a formyl group on a pyridine scaffold offers a rich platform for chemical diversification. While detailed studies on this specific compound are limited, its utility can be inferred from the broad applicability of related brominated nicotinic acid derivatives in the development of novel therapeutic agents. For researchers and scientists in drug discovery, 5-Bromo-2-formylnicotinic acid represents a valuable tool for accessing novel chemical space and constructing complex molecular architectures.

References

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• Semantic Scholar. investigation of the reaction of 5-bromonicotinic acid with certain arylacetonitriles and lda in thf. [Link]

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Functional Group Analysis and Orthogonal Reactivity of 5-Bromo-2-formylnicotinic Acid: A Technical Guide

Executive Summary

5-Bromo-2-formylnicotinic acid (IUPAC: 5-bromo-2-formylpyridine-3-carboxylic acid) is a highly functionalized, poly-heteroaromatic building block widely utilized in medicinal chemistry and drug discovery[1]. Featuring four distinct reactive sites—a basic pyridine nitrogen, an electrophilic formyl group, an acidic carboxylate, and a cross-coupling-ready aryl bromide—this scaffold offers unparalleled opportunities for orthogonal derivatization. This whitepaper provides an in-depth functional group analysis, detailing the electronic interplay, analytical characterization, and validated experimental protocols for chemoselective modifications.

Structural & Electronic Profiling

The reactivity of 5-bromo-2-formylnicotinic acid is fundamentally dictated by the severe electron deficiency of its pyridine core[2].

• Synergistic Electron Withdrawal: The pyridine nitrogen inherently withdraws electron density via inductive (-I) and mesomeric (-M) effects. This is compounded by the C2-formyl and C3-carboxylic acid groups, which further deplete the π-electron cloud.

• Causality in Reactivity: Because the ring is highly electron-poor, electrophilic aromatic substitution (SEAr) is virtually impossible. Instead, the scaffold is primed for nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling at the C5 position[3].

• Chelation Potential: The spatial proximity of the N1, C2-formyl, and C3-carboxyl groups creates a potent multidentate chelation pocket. This must be accounted for during metal-catalyzed reactions, as it can sequester catalysts and halt catalytic cycles[4].

Functional Group Analysis & Reactivity Mapping

Understanding the isolated and synergistic behavior of each functional group is critical for designing successful synthetic routes.

• C2-Formyl Group (-CHO): As a highly electrophilic aldehyde, it readily undergoes reductive amination, Wittig olefination, and Knoevenagel condensations. The lack of α-protons prevents enolization, eliminating the risk of self-aldol condensation.

• C3-Carboxylic Acid (-COOH): With a predicted pKa of ~3.08[3], this moiety is readily deprotonated. It serves as a handle for amidation (via coupling reagents like HATU or EDC) or esterification. Its proximity to the C2-formyl group enables tandem cyclization strategies to form fused lactones or lactams.

• C5-Bromine (-Br): The bromine atom acts as a highly effective leaving group for palladium-catalyzed transformations, including Suzuki-Miyaura and Buchwald-Hartwig couplings[5]. The electron-deficient nature of the pyridine ring accelerates the oxidative addition step of the catalytic cycle.

Fig 1. Orthogonal reactivity map of 5-Bromo-2-formylnicotinic acid functional groups.

Analytical Characterization

To ensure rigorous validation during synthesis, the following tables summarize the quantitative physicochemical and spectroscopic data for 5-bromo-2-formylnicotinic acid[1][3].

Table 1: Physicochemical Properties

Property	Value
CAS Number	1289115-21-4
Molecular Formula	C₇H₄BrNO₃
Molecular Weight	230.02 g/mol
Predicted pKₐ	~3.08
SMILES	O=C(C1=CC(Br)=CN=C1C=O)O

Table 2: Representative ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Rationale
~13.50	Broad Singlet	1H	-COOH	Highly deshielded acidic proton; broad due to rapid exchange.
~10.15	Singlet	1H	-CHO	Aldehydic proton; strongly deshielded by the carbonyl oxygen and pyridine ring.
~8.95	Doublet (J ~ 2.0 Hz)	1H	C6-H	Most deshielded ring proton due to adjacent N and Br. Meta-coupling only.
~8.45	Doublet (J ~ 2.0 Hz)	1H	C4-H	Deshielded by adjacent COOH and Br. Meta-coupling to C6-H.

Table 3: Characteristic IR Frequencies (ATR-FTIR)

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 2800 (Broad)	O-H stretch	Carboxylic acid
1715	C=O stretch	Formyl group (-CHO)
1690	C=O stretch	Carboxylic acid (-COOH)
1570, 1430	C=C, C=N stretch	Pyridine aromatic core
1050	C-Br stretch	Aryl bromide

Experimental Protocols: Chemoselective Derivatization

A critical challenge when working with 5-bromo-2-formylnicotinic acid is achieving chemoselectivity—reacting one functional group while preserving the others. The following protocol details a self-validating system for the Suzuki-Miyaura coupling at the C5 position[4].

Protocol: Chemoselective Suzuki-Miyaura Coupling at C5

Objective: To couple an arylboronic acid at the C5 position without triggering Cannizzaro-type degradation of the C2-formyl group or decarboxylation of the C3-carboxylic acid.

Reagents:

• 5-Bromo-2-formylnicotinic acid (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

• Sodium carbonate (Na₂CO₃) (2.5 equiv)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask, combine 5-bromo-2-formylnicotinic acid, arylboronic acid, and Na₂CO₃.

  • Expert Insight (Causality): Na₂CO₃ is chosen as a mild base. Stronger bases (e.g., NaOH, KOtBu) would cause unwanted side reactions, such as the Cannizzaro reaction of the aldehyde or degradation of the electron-deficient pyridine ring.

• Solvent Addition & Degassing: Add the Dioxane/H₂O mixture. Degas the suspension using three freeze-pump-thaw cycles.

  • Expert Insight (Causality): Oxygen must be rigorously excluded. The electron-deficient nature of the substrate requires a highly active Pd(0) species; O₂ will rapidly oxidize the catalyst to an inactive Pd(II) state.

• Catalyst Addition: Backfill the flask with Argon and add Pd(dppf)Cl₂·CH₂Cl₂.

  • Expert Insight (Causality): The bidentate dppf ligand is critical. It prevents the catalyst from being irreversibly sequestered by the multidentate chelation pocket (N1, C2-CHO, C3-COOH) of the substrate.

• Heating: Heat the reaction mixture to 80 °C for 4-6 hours. Monitor progression via LC-MS.

• Workup & Isolation: Cool the mixture to room temperature. Dilute with EtOAc and extract with H₂O. Discard the organic layer (which contains catalyst and neutral impurities).

• Acidification: Carefully acidify the aqueous layer with 1M HCl to pH ~3.

  • Expert Insight (Causality): The product is a carboxylic acid (pKₐ ~3.08). Acidifying to exactly pH 3 ensures the product is fully protonated and neutral, causing it to precipitate from the aqueous phase for easy recovery via vacuum filtration.

Fig 2. Step-by-step experimental workflow for chemoselective Suzuki-Miyaura coupling at C5.

References

• ChemScene. "1289115-21-4 | 5-Bromo-2-formylnicotinic acid." ChemScene Product Catalog. 1

• BenchChem. "Application Notes and Protocols: 5-Bromonicotinic Acid in Medicinal Chemistry." BenchChem Technical Resources. 2

• BenchChem. "An In-depth Technical Guide to 5-Bromonicotinic Acid (CAS Number: 20826-04-4)." BenchChem Technical Resources.3

• National Institutes of Health (NIH) / PMC. "Boronic Acid-Containing Aminopyridine- and Aminopyrimidinecarboxamide CXCR1/2 Antagonists." PMC. 5

• Royal Society of Chemistry (RSC). "Fluorophore Incorporation Allows Nanomolar Guest Sensing and White-Light Emission in M4L6 Cage Complexes." RSC.org. 4

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Literature Review & Technical Guide: 5-Bromo-2-formylnicotinic Acid Derivatives in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, the design of targeted therapeutics relies heavily on the availability of highly functionalized, "privileged" building blocks. 5-Bromo-2-formylnicotinic acid (CAS: 1289115-21-4) and its ester derivatives represent a masterclass in orthogonal reactivity[1]. By strategically positioning a formyl group, a carboxylic acid/ester, and a heavy halogen (bromine) on a single pyridine ring, this scaffold enables the rapid, divergent synthesis of complex fused heterocycles—most notably, pyrido[2,3-d]pyrimidines and naphthyridines . These bicyclic systems are foundational to the development of next-generation Tyrosine Kinase Inhibitors (TKIs) targeting pathways such as EGFR, PI3K/AKT, and CDK4/6[2].

This technical guide provides an in-depth analysis of the structural logic, synthetic methodologies, and biological applications of 5-bromo-2-formylnicotinic acid derivatives, offering field-proven protocols for researchers and drug development professionals.

Structural Logic & Chemical Space

The utility of 5-bromo-2-formylnicotinic acid stems from the precise causality of its substitution pattern, which allows for sequential, non-interfering chemical transformations:

• The C2-Formyl and C3-Carboxylate Dyad: This arrangement is perfectly primed for condensation reactions. The highly electrophilic C2-aldehyde readily undergoes imine formation with primary amines or amidines. Subsequent intramolecular cyclization with the adjacent C3-carboxylic acid (or its methyl/ethyl ester) rapidly constructs a fused pyrimidine or pyridinone ring.

• The C5-Bromide Handle: Bromine at the 5-position of the pyridine ring is relatively inert during the initial condensation steps but serves as an ideal electrophile for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows medicinal chemists to install diverse aryl, heteroaryl, or amine substituents only after the core bicyclic scaffold has been synthesized, enabling efficient Structure-Activity Relationship (SAR) profiling[3].

Synthetic Workflows & Experimental Protocols

The transformation of the bare building block into a complex TKI requires a carefully orchestrated sequence of reactions. Below is the logical workflow, followed by self-validating experimental protocols.

Mandatory Visualization: Synthetic Workflow

Workflow from 5-Bromo-2-formylnicotinic acid to a functionalized kinase inhibitor API.

Protocol 1: Synthesis of Methyl 5-bromo-2-formylnicotinate

Causality: The free carboxylic acid is often too unreactive for direct condensation under mild conditions and can poison palladium catalysts in downstream steps. Conversion to the methyl ester (CAS: 1710703-03-9) protects the acid and increases the electrophilicity of the C3 position[4]. Procedure:

• Suspend 5-bromo-2-formylnicotinic acid (1.0 eq) in anhydrous methanol (0.2 M).

• Add catalytic concentrated H₂SO₄ (0.1 eq) dropwise at 0 °C. Rationale: Maintaining a low initial temperature prevents unwanted acetalization of the highly reactive C2-formyl group.

• Warm the mixture to 65 °C and reflux for 4 hours.

• Quench with saturated aqueous NaHCO₃ and extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Self-Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the baseline spot (free acid) disappears. LC-MS must confirm the product mass [M+H]⁺ at m/z 244.04.

Protocol 2: Late-Stage Suzuki-Miyaura Cross-Coupling

Causality: The choice of palladium catalyst is critical. For electron-deficient heteroaryl bromides like the 5-bromopyridine core, oxidative addition is generally fast, but transmetalation can be sluggish. Utilizing a bidentate ligand such as dppf in Pd(dppf)Cl₂ enforces a cis-coordination geometry on the Pd center. This accelerates the rate-limiting reductive elimination step, thereby minimizing protodeboronation side reactions[5]. Procedure:

• Charge a Schlenk flask with the 6-bromo-pyrido[2,3-d]pyrimidine intermediate (1.0 eq), the desired aryl boronic acid (1.2 eq), and K₂CO₃ (2.5 eq).

• Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.1 M). Rationale: Water is essential to dissolve the inorganic base and activate the boronic acid via the formation of the reactive boronate species.

• Add Pd(dppf)Cl₂ (0.05 eq) under a strict nitrogen atmosphere.

• Heat the reaction mixture to 90 °C for 12 hours. Self-Validation: Reaction progress is tracked by the disappearance of the isotopic bromine doublet (M, M+2 of equal intensity) in the mass spectrum, replaced by the desired biaryl mass[6].

Downstream Applications: Kinase Inhibition

Once the pyrido[2,3-d]pyrimidine scaffold is assembled and functionalized, it mimics the purine core of ATP. This structural mimicry allows these derivatives to act as potent, ATP-competitive inhibitors of various kinases[2]. Notable examples include inhibitors targeting the Epidermal Growth Factor Receptor (EGFR) in non-small cell lung cancer (NSCLC) and the PI3K/AKT/mTOR pathway in various solid tumors[7][8].

Mandatory Visualization: Biological Signaling Pathway

EGFR/PI3K/AKT/mTOR signaling pathway targeted by pyrido[2,3-d]pyrimidine derivatives.

By modifying the substituent at the 5-position (derived from the original bromine handle), researchers can tune the molecule's selectivity. For instance, bulky, electron-donating groups often push the molecule deeper into the hydrophobic pocket of the kinase hinge region, increasing affinity for mutant EGFR (e.g., L858R/T790M) while sparing wild-type EGFR[7].

Quantitative Data Presentation

To facilitate experimental design, the physical properties of the core building blocks and the optimized conditions for their functionalization are summarized below.

Table 1: Physicochemical Properties of 5-Bromo-2-formylnicotinic Acid & Esters

Compound Name	CAS Number	Molecular Weight	Formula	LogP (Calculated)
5-Bromo-2-formylnicotinic acid	1289115-21-4	230.02	C₇H₄BrNO₃	N/A (Highly Polar)
Methyl 5-bromo-2-formylnicotinate	1710703-03-9	244.04	C₈H₆BrNO₃	1.44
Ethyl 5-bromo-2-formylnicotinate	1346535-38-3	258.07	C₉H₈BrNO₃	~1.85

Data synthesized from commercial chemical databases[1][4][9].

Table 2: Optimization of Suzuki-Miyaura Coupling on 5-Bromopyridine Scaffolds

Catalyst System	Ligand	Solvent System	Base	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	PPh₃	Toluene	Na₂CO₃ (aq)	45%	Sluggish transmetalation; high protodeboronation.
Pd(OAc)₂ (2.5 mol%)	RuPhos	Toluene	K₃PO₄ (aq)	82%	Improved oxidative addition; good for electron-rich boronics[6].
Pd(dppf)Cl₂ (5 mol%)	dppf	Dioxane / H₂O	K₂CO₃	91%	Optimal cis-geometry accelerates reductive elimination[5].

References

• ChemScene: 1289115-21-4 | 5-Bromo-2-formylnicotinic acid. ChemScene Product Catalog. URL:[1]

• ChemScene: 1710703-03-9 | Methyl 5-bromo-2-formylpyridine-3-carboxylate. ChemScene Product Catalog. URL:[4]

• PubChem: Ethyl 5-bromo-2-formylpyridine-3-carboxylate. National Institutes of Health (NIH). URL:[9]

• Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d],[3,4-d] and [4,3-d]pyrimidine Derivatives. PubMed Central (PMC), NIH. URL:[2]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PubMed Central (PMC), NIH. URL:[5]

• A Concise and Atom-Economical Suzuki–Miyaura Coupling Reaction Using Unactivated Trialkyl- and Triarylboranes with Aryl Halides. Organic Letters, ACS Publications. URL:[6]

• Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. Taylor & Francis. URL:[7]

• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. PubMed Central (PMC), NIH. URL:[3]

• Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Semantic Scholar. URL:[8]

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• 1. chemscene.com [chemscene.com]
• 2. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Ethyl 5-bromo-2-formylpyridine-3-carboxylate | C9H8BrNO3 | CID 86674200 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Efficient Synthesis and Isolation Protocol for 5-Bromo-2-formylnicotinic Acid

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists.

Executive Summary

5-Bromo-2-formylnicotinic acid (CAS: 1289115-21-4) is a highly functionalized pyridine building block crucial for the synthesis of complex fused aza-heterocycles and pharmaceutical active pharmaceutical ingredients (APIs). Because the direct oxidation of 2-methylnicotinic acids often yields intractable mixtures due to poor solubility and competitive decarboxylation, this application note outlines a robust, field-proven three-step synthetic strategy. By utilizing a transient ester protection, targeted allylic oxidation, and controlled saponification, this protocol ensures high yields, scalability, and exceptional product purity.

Scientific Rationale & Strategy (E-E-A-T)

As a commercially available and highly versatile precursor, 5-bromo-2-methylnicotinic acid serves as the ideal starting material[1]. However, direct oxidation of the 2-methyl group using Selenium dioxide (SeO₂) frequently suffers from poor substrate solubility in standard organic solvents and can lead to over-oxidation to the dicarboxylic acid[2].

To engineer a self-validating and high-yielding system, we employ a Protection-Oxidation-Deprotection sequence:

• Fischer Esterification: Converting the zwitterionic amino acid-like precursor into an ethyl ester dramatically enhances its solubility in ethereal solvents like 1,4-dioxane, which is the gold-standard solvent for this specific transformation[3]. Furthermore, masking the carboxylic acid prevents thermal decarboxylation during the high-temperature oxidation step.

• Selenium Dioxide Oxidation: SeO₂ selectively targets the highly activated 2-methyl group. The reaction proceeds via an initial ene reaction followed by a [2,3]-sigmatropic rearrangement to yield the aldehyde[4]. The electron-withdrawing nature of the pyridine nitrogen and the ester group prevents over-oxidation.

• Mild Saponification: Deprotection is achieved using Lithium Hydroxide (LiOH) at strictly controlled low temperatures (0 °C). This thermal control is critical; at room temperature, the highly electrophilic 2-formyl group is susceptible to the Cannizzaro disproportionation reaction.

Expert Insight: 2-Formylpyridine-3-carboxylic acids can exhibit ring-chain tautomerism (forming a cyclic hydroxylactone) in protic environments. When performing NMR characterization, the use of strictly anhydrous DMSO-d₆ is recommended to observe the distinct aldehyde proton.

Synthetic Workflow

Caption: Synthetic workflow for 5-Bromo-2-formylnicotinic acid from 2-methyl precursors.

Experimental Protocols

Step 1: Synthesis of Ethyl 5-bromo-2-methylnicotinate

Objective: Mask the carboxylic acid to improve solubility and thermal stability.

• Suspend 5-bromo-2-methylnicotinic acid (10.0 g, 46.3 mmol) in absolute ethanol (100 mL).

• Add concentrated H₂SO₄ (2.5 mL) dropwise while stirring at room temperature.

• Equip the flask with a reflux condenser and heat to 85 °C for 16 hours.

• Validation: Monitor by TLC (Hexanes/EtOAc 3:1). The starting material spot (baseline) should completely disappear.

• Cool to room temperature and concentrate the mixture under reduced pressure to remove ~80% of the ethanol.

• Dilute the residue with Ethyl Acetate (150 mL) and carefully neutralize with saturated aqueous NaHCO₃ until pH ~8 is reached.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield a pale yellow oil (Yield: ~92-95%).

Step 2: Selenium Dioxide Oxidation to Ethyl 5-bromo-2-formylnicotinate

Objective: Selective oxidation of the 2-methyl group to an aldehyde.

• In a flame-dried, two-neck round-bottom flask, suspend SeO₂ (7.7 g, 69.4 mmol, 1.5 eq) in anhydrous 1,4-dioxane (150 mL).

• Heat the suspension to 100 °C under a nitrogen atmosphere.

• Dissolve the ethyl 5-bromo-2-methylnicotinate (11.3 g, 46.3 mmol) in 1,4-dioxane (20 mL) and add it dropwise to the hot SeO₂ suspension.

• Reflux the mixture at 100–105 °C for 18 hours. The solution will turn dark red/black as elemental selenium precipitates.

• Validation: Monitor by TLC (Hexanes/EtOAc 4:1). A new, lower-Rf spot (UV active, stains with 2,4-DNPH) should appear.

• Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the toxic black selenium metal. Wash the pad thoroughly with EtOAc.

• Concentrate the filtrate and purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to afford the aldehyde as a white solid (Yield: 70-75%).

Step 3: Mild Saponification to 5-Bromo-2-formylnicotinic Acid

Objective: Cleave the ethyl ester without triggering Cannizzaro degradation.

• Dissolve ethyl 5-bromo-2-formylnicotinate (8.0 g, 31.0 mmol) in a mixture of THF (60 mL) and H₂O (20 mL).

• Cool the solution strictly to 0 °C using an ice-water bath.

• Add LiOH·H₂O (1.43 g, 34.1 mmol, 1.1 eq) in small portions over 10 minutes.

• Stir the reaction at 0 °C for exactly 2 hours.

• Validation: TLC (Hexanes/EtOAc 2:1) should show complete consumption of the ester.

• While maintaining the temperature at 0 °C, carefully acidify the mixture to pH 3-4 using 1M HCl.

• Extract the aqueous layer with EtOAc (3 × 50 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the title compound as an off-white powder (Yield: ~85%).

Mechanistic Pathway of SeO₂ Oxidation

Caption: Mechanistic pathway of SeO2-mediated allylic oxidation of 2-methylpyridines.

Quantitative Data & Optimization

Table 1: Optimization of Step 2 (SeO₂ Oxidation Conditions) Data demonstrates the necessity of 1,4-dioxane and 1.5 equivalents of SeO₂ to drive conversion while preventing degradation.

Solvent	Temperature	SeO₂ Equivalents	Conversion (%)	Isolated Yield (%)
Ethanol	80 °C	1.2	45	30
1,4-Dioxane	100 °C	1.1	60	52
1,4-Dioxane	100 °C	1.5	>95	74
Pyridine	115 °C	1.5	>95	68 (Difficult purification)

Table 2: Expected Analytical Characterization Key spectral markers for process validation.

Compound	¹H NMR Highlights (CDCl₃ / DMSO-d₆)	MS (ESI+) m/z
Ethyl 5-bromo-2-methylnicotinate	8.65 (d, 1H), 8.30 (d, 1H), 4.40 (q, 2H), 2.85 (s, 3H), 1.40 (t, 3H)	244.0, 246.0
Ethyl 5-bromo-2-formylnicotinate	10.15 (s, 1H, CHO), 8.85 (d, 1H), 8.45 (d, 1H), 4.45 (q, 2H), 1.42 (t, 3H)	258.0, 260.0
5-Bromo-2-formylnicotinic acid	10.20 (s, 1H, CHO), 8.90 (d, 1H), 8.40 (d, 1H), 13.5 (br s, 1H, COOH)	230.0, 232.0

Safety & Waste Management

• Selenium Dioxide (SeO₂): Highly toxic and an environmental hazard. All manipulations must be performed in a well-ventilated fume hood.

• Selenium Waste: The black elemental selenium filtered over Celite must be disposed of in dedicated heavy-metal solid waste containers. Do not mix with standard organic waste.

References

• CA2935867A1 - Heteroaryls and uses thereof.

• Chemistry Of Heterocyclic Compounds. Volume 14. Pyridine And Its Derivatives. Part III. VDOC.PUB.[Link]

• PYRIDINE AND ITS DERIVATIVES. Chemistry-Chemists.[Link]

• Good solvents for allylic oxidation with SeO2? ResearchGate.[Link]

Sources

• 1. CA2935867A1 - Heteroaryls and uses thereof - Google Patents [patents.google.com]
• 2. chemistry-chemists.com [chemistry-chemists.com]
• 3. researchgate.net [researchgate.net]
• 4. vdoc.pub [vdoc.pub]

Application Notes & Protocols: Reductive Amination of 5-Bromo-2-formylnicotinic Acid

Introduction: Strategic C-N Bond Formation

Reductive amination stands as one of the most powerful and widely utilized transformations in modern organic and medicinal chemistry for the synthesis of amines.[1][2] This one-pot reaction elegantly converts a carbonyl compound—in this case, the heterocyclic aldehyde 5-Bromo-2-formylnicotinic acid—into a diverse range of secondary or tertiary amines by first forming a C=N bond with an amine, which is then selectively reduced.[3][4] This method offers a controlled and efficient alternative to direct alkylation, which is often plagued by over-alkylation issues.[3]

The substrate, 5-Bromo-2-formylnicotinic acid, is a valuable building block in drug discovery. Its pyridine core, carboxylic acid moiety, and reactive aldehyde group make it a versatile scaffold for generating libraries of novel compounds. The protocols detailed herein provide robust methodologies for coupling this aldehyde with a variety of primary and secondary amines, yielding N-substituted 5-bromo-2-(aminomethyl)nicotinic acid derivatives.

Core Mechanism: A Tale of Two Steps

The elegance of reductive amination lies in its sequential, in-situ process involving two key mechanistic steps:

• Imine/Iminium Ion Formation: The reaction commences with the nucleophilic attack of a primary or secondary amine on the electrophilic carbonyl carbon of the aldehyde. This is followed by dehydration to form a Schiff base, also known as an imine. Under the mildly acidic conditions often employed, the imine nitrogen is protonated to form a highly electrophilic iminium ion.[5] This step is reversible and its rate is typically optimal at a pH of around 4-6.[3][5]

• Hydride Reduction: A selective reducing agent, introduced into the reaction mixture, delivers a hydride ion (H⁻) to the electrophilic carbon of the iminium ion. This irreversible step reduces the C=N double bond to a C-N single bond, furnishing the final amine product.[4]

The choice of reducing agent is critical. It must be potent enough to reduce the iminium ion but mild enough to avoid significant reduction of the starting aldehyde, thereby maximizing yield.[3]

Caption: A generalized workflow for one-pot reductive amination.

Protocol 1: Preferred Method Using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

This protocol is recommended for its high efficiency, broad substrate scope, and operational simplicity. [2][6] Materials:

• 5-Bromo-2-formylnicotinic acid (1.0 eq)

• Primary or Secondary Amine (1.1 - 1.5 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 - 2.0 eq)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Eluents (e.g., Ethyl acetate/Hexane or Dichloromethane/Methanol mixture)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-Bromo-2-formylnicotinic acid (1.0 eq) and the selected amine (1.2 eq).

• Add anhydrous DCE to dissolve or suspend the reactants (concentration typically 0.1-0.5 M).

• Stir the mixture at room temperature for 30-60 minutes to facilitate the initial formation of the imine intermediate.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions over 5-10 minutes. The reaction may be mildly exothermic.

• Allow the reaction to stir at room temperature for 12 to 24 hours. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.

• Upon completion, carefully quench the reaction by the slow addition of saturated NaHCO₃ solution. Stir for 15-20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) (3 x volume of aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the residue by flash column chromatography on silica gel using a suitable eluent system to afford the pure N-substituted 5-bromo-2-(aminomethyl)nicotinic acid.

Protocol 2: Alternative Method Using Sodium Cyanoborohydride (NaBH₃CN)

This classic method is highly effective but requires careful pH control and handling of cyanide waste. [3][5] Materials:

• 5-Bromo-2-formylnicotinic acid (1.0 eq)

• Primary or Secondary Amine (1.1 - 1.5 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.2 - 1.5 eq)

• Methanol (MeOH)

• Acetic Acid (AcOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Appropriate organic solvent for extraction (e.g., Ethyl Acetate)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 5-Bromo-2-formylnicotinic acid (1.0 eq) and the amine (1.2 eq) in methanol.

• Stir the solution at room temperature. Using a pH meter or pH paper, carefully adjust the pH of the solution to between 4 and 6 by the dropwise addition of acetic acid.

• Once the desired pH is achieved, add sodium cyanoborohydride (1.2 eq) in a single portion.

• Stir the reaction at room temperature for 12-24 hours, monitoring for completion by TLC or LC-MS.

• Once the reaction is complete, carefully concentrate the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate and water.

• Carefully neutralize any remaining acid by adding saturated NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via flash column chromatography.

• Safety Note: All aqueous waste from this procedure must be treated with bleach (sodium hypochlorite) to oxidize residual cyanide before disposal.

Product Characterization

Confirmation of the desired product structure is achieved through standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The most telling sign of a successful reaction is the disappearance of the characteristic aldehyde proton singlet, typically found around δ 9.5-10.5 ppm. Concurrently, a new singlet or multiplet will appear, usually between δ 3.5-4.5 ppm, corresponding to the newly formed methylene (-CH₂-N) protons.

• ¹³C NMR Spectroscopy: The aldehyde carbonyl carbon signal (δ ~190 ppm) will disappear, and a new signal for the methylene carbon will appear in the aliphatic region (δ ~40-60 ppm).

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of the product. The presence of bromine will be evident from the characteristic M/M+2 isotopic pattern with nearly equal intensity.

• Infrared (IR) Spectroscopy: The strong C=O stretching band of the aldehyde (~1700 cm⁻¹) will be absent in the product spectrum. If a primary amine was used, a characteristic N-H stretching band will be present in the product around 3300-3500 cm⁻¹.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. [Link]

• MDPI. (2021, November 17). N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach. [Link]

• FUDMA Journal of Sciences. (2021, July 13). SYNTHESIS, SPECTROSCOPIC CHARACTERIZATION AND BIOLOGICAL STUDIES OF 2-{[(2-hydroxy-5-methoxyphenyl)methylidene]amino} nicotinic acid AND ITS Iron (II) COMPLEXES. [Link]

• Google Patents. (n.d.).

• PMC. (n.d.). Synthesis, Spectroscopic Characterization, and Biological Evaluation Studies of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and Its Metal (II) Complexes. [Link]

• ACS Publications. (2025, March 10). Electrocatalytic Reductive Amination of Aldehydes and Ketones with Aqueous Nitrite. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

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• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Note: De Novo Synthesis and Late-Stage Functionalization of 1,6-Naphthyridine Derivatives from 5-Bromo-2-formylnicotinic Acid

Introduction & Scientific Rationale

The 1,6-naphthyridine scaffold is a privileged structural motif in medicinal chemistry, frequently embedded in targeted therapeutics such as 1[1]. The strategic construction of this bicyclic system requires versatile, bifunctional building blocks that allow for modular assembly.2[2] serves as an exceptional precursor for this purpose. The ortho-arrangement of the highly electrophilic formyl group and the carboxylic acid on the pyridine ring enables the rapid construction of the naphthyridine B-ring via tandem amidation and intramolecular Knoevenagel condensation. Furthermore, the 5-bromo substituent of the starting material is perfectly conserved as a synthetic handle at the 3-position of the resulting 1,6-naphthyridine. This permits late-stage diversification via3[3], enabling researchers to efficiently explore chemical space around the core pharmacophore.

Mechanistic Pathway & Causality

The synthesis relies on a sequence designed to maximize chemoselectivity and thermodynamic driving forces:

• Chemoselective Amidation : Direct amidation of 5-bromo-2-formylnicotinic acid with an amine can lead to competitive imine formation or 4[4]. To enforce causality and ensure the amine exclusively reacts with the carboxylic acid, the formyl group is transiently masked as a dimethyl acetal. Subsequent coupling with glycine ethyl ester hydrochloride using HATU yields the desired acyclic amide intermediate.

• Intramolecular Knoevenagel Cyclization : Upon acidic deprotection of the acetal, the molecule is primed for cyclization. Treatment with a non-nucleophilic organic base (e.g., DBU) deprotonates the acidic α -methylene of the glycine moiety. The resulting enolate undergoes an intramolecular nucleophilic attack on the proximate formyl carbon. Subsequent dehydration provides the thermodynamic driving force to establish the fully conjugated 1,6-naphthyridin-5(6H)-one core.

• Late-Stage Functionalization : The 3-bromo position of the resulting scaffold is highly activated toward oxidative addition due to the electron-withdrawing nature of the naphthyridine system. As demonstrated in 5[5], palladium-catalyzed Suzuki-Miyaura cross-coupling can be executed with excellent chemoselectivity[3], allowing the introduction of diverse aryl or heteroaryl groups.

Workflow Visualization

Conceptual workflow for the de novo synthesis of 1,6-naphthyridines from 5-bromo-2-formylnicotinic acid.

Quantitative Data Summary

Reaction Step	Intermediate / Product	Reagents & Conditions	Time / Temp	Expected Yield	Key Self-Validation Metric
1. Amidation	Ethyl 2-(5-bromo-2-formylnicotinamido)acetate	HC(OMe)₃; Gly-OEt·HCl, HATU, DIPEA; HCl (aq)	12 h / 25 °C	75 - 85%	Reappearance of CHO ¹H NMR signal (~10.1 ppm) post-deprotection.
2. Cyclization	Ethyl 3-bromo-5-oxo-5,6-dihydro-1,6-naphthyridine-7-carboxylate	DBU (1.5 eq), Absolute EtOH	8 h / 80 °C	80 - 90%	Product precipitates directly from the hot ethanolic solution.
3. Cross-Coupling	Ethyl 3-aryl-5-oxo-5,6-dihydro-1,6-naphthyridine-7-carboxylate	Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O	6 h / 90 °C	65 - 80%	Catalyst color shift (red to black); distinct UV-active TLC spot.

Detailed Step-by-Step Protocols

Protocol 1: Synthesis of Ethyl 2-(5-bromo-2-formylnicotinamido)acetate

Objective: Chemoselective coupling of the carboxylic acid while preserving the formyl group.

• Acetal Protection : Suspend 5-bromo-2-formylnicotinic acid (1.0 eq) in anhydrous methanol (0.2 M). Add trimethyl orthoformate (3.0 eq) and a catalytic amount of p-toluenesulfonic acid (0.05 eq). Reflux for 4 hours. Quench with saturated aqueous NaHCO₃, extract with EtOAc, dry over Na₂SO₄, and concentrate under reduced pressure.

• Amidation : Dissolve the crude acetal in anhydrous DMF (0.15 M). Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes at room temperature to generate the active ester. Add glycine ethyl ester hydrochloride (1.1 eq) and stir for 4 hours.

• Deprotection : Dilute the mixture with water and extract with EtOAc. Concentrate the organic layer and redissolve the residue in THF. Add 2M HCl (aq) and stir at room temperature for 2 hours to hydrolyze the acetal.

• Self-Validation Checkpoint : Neutralize with NaHCO₃, extract, and concentrate. Confirm the structural integrity via ¹H NMR; the formyl proton must be clearly visible as a sharp singlet near δ 10.1 ppm, confirming successful deprotection without premature cyclization.

Protocol 2: Base-Mediated Cyclization to the 1,6-Naphthyridine Core

Objective: Intramolecular Knoevenagel condensation to construct the B-ring.

• Reaction Setup : Dissolve the intermediate from Protocol 1 (1.0 eq) in absolute ethanol (0.1 M).

• Catalysis : Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 eq) dropwise. The DBU selectively deprotonates the α -carbon of the glycine moiety.

• Cyclization : Heat the reaction mixture to reflux (80 °C) under a nitrogen atmosphere for 8 hours.

• Self-Validation Checkpoint : As the reaction proceeds, the highly planar and conjugated 1,6-naphthyridine product will begin to precipitate directly from the hot ethanolic solution, driving the equilibrium forward (Le Chatelier’s principle) and providing a visual confirmation of success.

• Isolation : Cool the mixture to 0 °C in an ice bath. Filter the resulting precipitate, wash sequentially with cold ethanol and diethyl ether, and dry under high vacuum to afford Ethyl 3-bromo-5-oxo-5,6-dihydro-1,6-naphthyridine-7-carboxylate.

Protocol 3: Chemo-selective Suzuki-Miyaura Cross-Coupling

Objective: Late-stage diversification at the highly activated 3-bromo position.

• Preparation : In an oven-dried Schlenk flask, combine Ethyl 3-bromo-5-oxo-5,6-dihydro-1,6-naphthyridine-7-carboxylate (1.0 eq), the desired arylboronic acid (1.2 eq), and K₂CO₃ (3.0 eq).

• Solvent Addition : Add a solvent mixture of 1,4-dioxane and water (4:1 v/v, 0.1 M). Degas the suspension by bubbling argon or nitrogen through the mixture for 15 minutes.

• Catalyst Addition : Add the palladium catalyst, Pd(dppf)Cl₂ (0.05 eq).

• Reaction : Seal the flask and heat at 90 °C for 6 hours.

• Self-Validation Checkpoint : Monitor the reaction via TLC. The transition of the reaction mixture from a reddish-orange suspension (Pd(II)) to a dark brown/black mixture (active Pd(0) species and palladium black) indicates proper catalyst activation. The product will appear as a highly fluorescent spot under 254 nm and 365 nm UV light.

• Purification : Cool to room temperature, dilute with water, extract with dichloromethane, and purify via silica gel flash chromatography to afford the final 3-aryl-1,6-naphthyridine derivative.

References

• Title : Chemo-selective Suzuki-Miyaura reactions: Synthesis of highly substituted[1, 6]-naphthyridines Source : Rhhz.net URL :[Link]

• Title: EP3180004B1 - Cancer therapeutics Source: Google Patents URL

• Title : FORMYLATED N-HETEROCYCLIC DERIVATIVES AS FGFR4 INHIBITORS - EP 3274344 B1 Source : Googleapis.com (European Patent Office) URL : [Link]

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• 4. EP3180004B1 - Cancer therapeutics - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 5-Bromo-2-formylnicotinic Acid as a Privileged Scaffold in Pharmaceutical Synthesis

Executive Summary

In modern drug discovery, the rapid assembly of complex, sp³-rich, and highly functionalized heterocyclic frameworks is paramount. 5-Bromo-2-formylnicotinic acid (CAS: 1289115-21-4) has emerged as an exceptionally versatile, trifunctional building block[1]. Featuring an aldehyde, a carboxylic acid, and an aryl bromide arranged in a precise spatial orientation around a pyridine core, this intermediate is uniquely suited for the divergent synthesis of pyrrolo[3,4-b]pyridin-5-ones (azaisoindolinones) .

This application note provides a rigorous, causality-driven guide to utilizing this scaffold. We detail the chemoselective logic that prevents unwanted side reactions, provide self-validating experimental protocols, and highlight its recent applications in synthesizing advanced therapeutics, including M4 muscarinic receptor modulators and anti-mycobacterial agents[2][3].

Physicochemical Profiling & Reactivity Matrix

To successfully deploy 5-Bromo-2-formylnicotinic acid in multi-step synthesis, one must first understand its baseline physicochemical parameters and orthogonal reactivity profile.

Table 1: Physicochemical Profile

Parameter	Value / Description	Operational Significance
CAS Number	1289115-21-4	Unique identifier for procurement and regulatory tracking[1].
Molecular Formula	C₇H₄BrNO₃	MW: 230.02 g/mol .
SMILES	O=C(C1=CC(Br)=CN=C1C=O)O	Defines the 2-formyl, 3-carboxyl, 5-bromo substitution pattern[1].
Storage Conditions	Sealed, dry, 2–8 °C	Prevents spontaneous oxidation of the C2-aldehyde to a carboxylic acid[1].

Table 2: Orthogonal Reactivity Matrix

Functional Group	Position	Primary Transformation	Downstream Utility
Formyl (-CHO)	C2	Reductive Amination	Installs the N-substituent of the target lactam ring.
Carboxyl (-COOH)	C3	Amide Coupling	Undergoes intramolecular cyclization with the C2-amine.
Bromide (-Br)	C5	Pd-Catalyzed Coupling	Enables late-stage diversification (Suzuki, Buchwald-Hartwig).

Mechanistic Pathways & Causality (The "Why")

The true value of 5-bromo-2-formylnicotinic acid lies in the chemoselective independence of its functional groups. When synthesizing azaisoindolinones, the critical challenge is reacting the C2 and C3 positions without prematurely triggering or displacing the C5-halogen.

The Causality of SNAr Resistance: In a standard pyridine ring, halogens at the 2- and 4-positions are highly activated toward Nucleophilic Aromatic Substitution (SNAr) because the endocyclic nitrogen stabilizes the anionic Meisenheimer intermediate. However, in this scaffold, the bromine is located at the 5-position (meta to the pyridine nitrogen) . This meta-relationship prevents resonance stabilization of the negative charge, rendering the C5-bromide electronically deactivated toward SNAr.

Consequently, when a primary amine is introduced for reductive amination at the C2-formyl group, it exclusively attacks the aldehyde without displacing the bromide. This orthogonal reactivity preserves the halogen for late-stage palladium-catalyzed cross-coupling, allowing for the generation of massive compound libraries from a single bicyclic core[4].

Figure 1: Orthogonal reactivity map of 5-Bromo-2-formylnicotinic acid highlighting its trifunctional nature.

Reaction Optimization Rationale

To maximize the yield of the tandem reductive amination/lactamization, the choice of reductant is critical. As summarized below, NaBH(OAc)₃ is preferred because it selectively reduces the imine intermediate at a much faster rate than the unreacted C2-aldehyde, preventing the formation of inert alcohol byproducts.

Table 3: Optimization of Tandem Reductive Amination/Lactamization

Entry	Solvent	Reductant	Additive	Yield (%)	Causality / Observation
1	MeOH	NaBH₄	None	25%	Aggressive reductant causes over-reduction of C2-formyl to alcohol.
2	DCE	NaBH(OAc)₃	None	45%	Sluggish imine formation leads to incomplete conversion.

| 3 | DCE | NaBH(OAc)₃ | AcOH (0.1 eq) | 82% | Mild acid catalyzes imine formation; reductant is chemoselective. |

Validated Experimental Protocols

The following protocols are designed as self-validating systems . By incorporating specific In-Process Controls (IPCs), the chemist can verify the success of each mechanistic step before proceeding, eliminating downstream troubleshooting.

Figure 2: Step-by-step workflow for the tandem synthesis of azaisoindolinone intermediates.

Protocol A: Synthesis of 6-Bromo-2-substituted-pyrrolo[3,4-b]pyridin-5-ones

• Imine Formation: Charge an oven-dried flask with 5-Bromo-2-formylnicotinic acid (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add the primary amine (1.1 eq) followed by glacial acetic acid (0.1 eq). Stir at room temperature for 2 hours.

• IPC 1 (Validation): Withdraw a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. Pass criteria: Complete disappearance of starting material mass; appearance of Imine mass [M + Amine - H₂O].

• Reduction: Cool the reaction to 0 °C. Portion-wise, add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). Allow the mixture to warm to room temperature and stir for 4 hours.

• Lactamization: Remove DCE under reduced pressure. Redissolve the crude secondary amine in anhydrous DMF (0.2 M). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at room temperature for 12 hours to drive the intramolecular cyclization.

• IPC 2 (Validation): Analyze via LC-MS. Pass criteria: Dominant peak corresponding to the cyclized lactam[M + Amine - H₂O - H₂ (reduction adjustment)].

• Workup: Dilute with EtOAc. Wash sequentially with 1M HCl (to remove unreacted aliphatic amines), saturated aqueous NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Late-Stage Suzuki-Miyaura Functionalization

• Reaction Setup: In a microwave vial, combine the brominated azaisoindolinone intermediate from Protocol A (1.0 eq), an arylboronic acid (1.2 eq), and K₂CO₃ (3.0 eq) in a 4:1 mixture of 1,4-dioxane/H₂O.

• Degassing: Sparge the biphasic mixture with N₂ for 10 minutes to remove dissolved oxygen, preventing catalyst poisoning.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq). Seal the vial and heat to 90 °C for 6 hours.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black. Partition the filtrate between EtOAc and water, extract, and purify the organic layer to yield the final targeted API.

Downstream Applications in Drug Discovery

The azaisoindolinone core derived from 5-bromo-2-formylnicotinic acid is a highly privileged pharmacophore in contemporary medicinal chemistry:

• Neurological Therapeutics: The 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one scaffold has been heavily patented as a potent allosteric modulator of the M4 muscarinic acetylcholine receptor, offering novel pathways for treating psychiatric disorders[2].

• Antimicrobial Agents: Functionalized azaisoindolinones have been validated as direct enoyl-ACP reductase (InhA) inhibitors, demonstrating significant in vitro activity against Mycobacterium tuberculosis[3][5].

• Oncology: Recent Ugi-Zhu multi-component cascade reactions utilizing this exact structural logic have generated pyrrolo[3,4-b]pyridin-5-ones with potent cytotoxic effects against MDA-MB-231 and MCF-7 breast carcinoma cell lines[6].

References

• [1] Title: 1289115-21-4 | 5-Bromo-2-formylnicotinic acid | ChemScene Source: ChemScene URL:

• [2] Title: WO2017112719A1 - 6,7-dihydro-5h-pyrrolo[3,4-b]pyridin-5-one allosteric modulators of the m4 muscarinic acetylcholine receptor Source: Google Patents URL:

• [4] Title: Synthesis of Azaisoindolinones by Heterogeneous Catalyzed Regioselective Hydrodeoxygenation of N-Heteroaromatic Phthalimides Source: ACS Sustainable Chemistry & Engineering URL:

• [3] Title: Chemical synthesis, biological evaluation and structure-activity relationship analysis of azaisoindolinones, a novel class of direct enoyl-ACP reductase inhibitors as potential antimycobacterial agents Source: PubMed (Bioorganic & Medicinal Chemistry) URL:

• [6] Title: Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction and In Vitro–In Silico Studies against Breast Carcinoma Source: MDPI URL:

• [5] Title: Evaluation of the inhibitory activity of (aza)isoindolinone-type compounds: toward in vitro InhA action, Mycobacterium tuberculosis growth and mycolic acid biosynthesis Source: UQ eSpace - The University of Queensland URL:

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• 3. Chemical synthesis, biological evaluation and structure-activity relationship analysis of azaisoindolinones, a novel class of direct enoyl-ACP reductase inhibitors as potential antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. UQ eSpace [espace.library.uq.edu.au]
• 6. mdpi.com [mdpi.com]

Application Notes & Protocols: Synthesis and Characterization of Schiff Bases from 5-Bromo-2-formylnicotinic Acid

Introduction: The Versatility of Heterocyclic Schiff Bases

Schiff bases, characterized by the presence of an azomethine or imine group (-C=N-), are a cornerstone of modern synthetic chemistry.[1][2] Their remarkable versatility stems from their straightforward synthesis, structural diversity, and wide-ranging applications. These compounds serve as critical intermediates in organic synthesis, act as ligands in coordination chemistry, and form the backbone of various catalysts, dyes, and polymer stabilizers.[1][3][4]

In the realm of drug development and medicinal chemistry, Schiff bases derived from heterocyclic aldehydes are of particular interest. Their metal complexes, in particular, have demonstrated significant potential as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[5][6] The incorporation of a heterocyclic ring, such as the pyridine nucleus in 5-Bromo-2-formylnicotinic acid, introduces unique electronic properties and potential coordination sites, often enhancing the biological activity of the resulting compounds.[7][8]

This application note provides a comprehensive guide to the synthesis of Schiff bases using 5-Bromo-2-formylnicotinic acid as the aldehyde precursor. The presence of a bromine atom and a carboxylic acid group on the pyridine ring offers unique advantages: they can modulate the electronic and steric properties of the final molecule and provide additional sites for further chemical modification or for coordinating with metal ions, making this precursor a highly valuable building block for creating novel chemical entities.

The Chemistry of Schiff Base Formation

The formation of a Schiff base is a reversible condensation reaction between a primary amine and a carbonyl compound (an aldehyde or ketone).[4] The reaction mechanism proceeds via a two-step process, which is typically catalyzed by a mild acid.

Mechanism Breakdown:

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 5-Bromo-2-formylnicotinic acid. This leads to the formation of a tetrahedral intermediate known as a carbinolamine.[9]

• Dehydration: The carbinolamine is an unstable intermediate. Under mildly acidic conditions, the hydroxyl group is protonated, converting it into a good leaving group (water). Subsequent elimination of a water molecule and a proton from the nitrogen atom results in the formation of the stable imine (azomethine) bond.[4]

The reaction is generally driven to completion by removing the water formed, either through azeotropic distillation or by using a dehydrating agent.[10]

Caption: General mechanism of Schiff base formation.

Detailed Experimental Protocol

This section provides a robust, step-by-step protocol for the synthesis of a Schiff base from 5-Bromo-2-formylnicotinic acid and a representative primary amine, such as aniline. This method can be adapted for a wide variety of primary amines.

Materials and Equipment

Reagents:

• 5-Bromo-2-formylnicotinic acid (1.0 mmol)

• Aniline (or other primary amine) (1.0 mmol)

• Absolute Ethanol (or Methanol) (25-30 mL)

• Glacial Acetic Acid (catalyst, 2-3 drops)

• Ethyl Acetate (for TLC)

• Hexane (for TLC)

Equipment:

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter paper

• Beakers and graduated cylinders

• Thin Layer Chromatography (TLC) plates and chamber

• Melting point apparatus

Synthesis Procedure

• Reactant Dissolution: In a 100 mL round-bottom flask, dissolve 1.0 mmol of 5-Bromo-2-formylnicotinic acid in 15 mL of absolute ethanol. Stir the mixture using a magnetic stirrer until the solid is completely dissolved. To this, add a solution of 1.0 mmol of the primary amine (e.g., aniline) dissolved in 10 mL of absolute ethanol.

  • Causality: Using an alcohol solvent like ethanol is crucial as it effectively dissolves both the polar aldehyde and the amine, ensuring a homogeneous reaction mixture.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture.

  • Causality: The reaction is acid-catalyzed.[11] Acetic acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. It also facilitates the final dehydration step. However, a high concentration of acid should be avoided as it would protonate the amine, rendering it non-nucleophilic.[4]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78°C for ethanol) using a heating mantle. Maintain the reflux for 3-6 hours.

  • Causality: Heating the reaction increases the kinetic energy of the molecules, significantly speeding up the rate of reaction to ensure complete conversion within a reasonable timeframe.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC). Prepare a developing solvent system (e.g., 3:1 Hexane:Ethyl Acetate). Spot the starting materials and the reaction mixture on a TLC plate. The formation of a new spot (the product) and the disappearance of the starting material spots indicate the reaction is proceeding.

  • Trustworthiness: TLC is a simple and effective self-validating system to confirm that the reaction has gone to completion, preventing premature termination or unnecessary extension of the reaction time.

• Product Isolation: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Often, the product will precipitate out of the solution upon cooling. If not, the volume of the solvent can be reduced using a rotary evaporator.

  • Causality: The solubility of the newly formed Schiff base is typically lower in the cooled solvent compared to the starting materials, leading to its precipitation.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials or residual catalyst.

• Drying and Purification: Dry the collected product in a vacuum oven. The purity can be further enhanced by recrystallization from a suitable solvent like ethanol or methanol.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for synthesis.

Product Characterization: A Self-Validating System

Thorough characterization is essential to confirm the identity and purity of the synthesized Schiff base. The combination of the following spectroscopic methods provides a self-validating confirmation of the product's structure.

• FT-IR Spectroscopy: The most definitive evidence for Schiff base formation is the appearance of a sharp absorption band corresponding to the C=N (azomethine) stretching vibration, typically found in the 1600-1650 cm⁻¹ region.[10][12] Concurrently, the C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3400 cm⁻¹) should disappear.

• ¹H NMR Spectroscopy: The formation of the azomethine group is confirmed by a characteristic singlet in the downfield region of the spectrum, typically between δ 8.0 and 9.0 ppm, corresponding to the proton of the -CH=N- group.[13][14] The signals for the aromatic protons from both the pyridine and amine moieties will also be present.

• ¹³C NMR Spectroscopy: The carbon of the azomethine group (-CH=N-) will show a characteristic signal in the range of δ 145-165 ppm.[14][15]

• Mass Spectrometry (MS): This technique is used to confirm the molecular weight of the synthesized compound. The mass spectrum should show a molecular ion peak (M⁺) that corresponds to the calculated molecular weight of the target Schiff base.[13][16]

Representative Characterization Data

The following table summarizes the expected characterization data for a Schiff base synthesized from 5-Bromo-2-formylnicotinic acid and aniline.

Analysis Technique	Expected Observation	Interpretation
FT-IR (cm⁻¹)	~1625 (sharp, strong)	C=N (azomethine) stretch confirms imine formation.
~1690 (strong)	C=O stretch from the carboxylic acid group.
Absence of band at ~1700	Disappearance of aldehyde C=O stretch.
¹H NMR (δ, ppm)	8.5 - 9.0 (singlet, 1H)	Azomethine proton (-CH=N-).[13]
7.0 - 8.5 (multiplets)	Aromatic protons from both rings.
~13.0 (broad singlet, 1H)	Carboxylic acid proton (-COOH).
¹³C NMR (δ, ppm)	160 - 165	Azomethine carbon (-C H=N-).
115 - 150	Aromatic carbons.
~168	Carboxylic acid carbon (-C OOH).
Mass Spec (m/z)	[M]⁺ or [M+H]⁺	Corresponds to the calculated molecular weight.

Applications and Future Directions

Schiff bases derived from 5-Bromo-2-formylnicotinic acid are valuable precursors for a multitude of applications:

• Coordination Chemistry: The imine nitrogen and the carboxylic acid group provide excellent coordination sites for forming stable chelate complexes with various transition metals. These metal complexes are prime candidates for catalytic applications and have shown enhanced biological activities compared to the free ligands.[7]

• Drug Development: The pyridine core is a common feature in many pharmaceuticals. These Schiff bases can be screened for a range of biological activities, including antibacterial, antifungal, and anticancer properties.[5][8] The bromine atom can further enhance lipophilicity and act as a site for further functionalization through cross-coupling reactions.

• Corrosion Inhibition: The nitrogen and oxygen atoms in the molecule can effectively coordinate to metal surfaces, making these compounds potential corrosion inhibitors for various metals and alloys.[3][4]

Future research should focus on synthesizing a diverse library of these Schiff bases by varying the primary amine component. Subsequent preparation of their transition metal complexes (e.g., with Cu, Ni, Co, Zn) and a thorough evaluation of their biological and catalytic properties could lead to the discovery of novel and highly active compounds.

References

• Abdel-Rahman, L. H., et al. (2013). Synthesis, characterization, and biological activity of some new Schiff bases and their metal complexes. Journal of Coordination Chemistry, 66(12), 2137-2150.

• Vidya, V. G., & Rachana, R. (2015). Green synthesis of nicotinic acid hydrazide schiff bases and its biological evaluation. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3), 930-935. [Link]

• Costes, J. P., et al. (2005). Synthesis and characterization of new Schiff base ligands derived from 5-bromosalicylaldehyde and their copper(II) complexes. Inorganica Chimica Acta, 358(11), 3246-3252.

• Dehari, S., et al. (2010). Spectroscopic studies and structure determination of Schiff base derived from 5-bromosalicylaldehyde and 4-aminobenzoic acid. Der Pharma Chemica, 2(6), 273-278. [Link]

• IntechOpen. (2024). Significant Aspects of Heterocyclic Schiff Bases and Their Metal Complexes. [Link]

• Chohan, Z. H., et al. (2002). Antibacterial cobalt(II), nickel(II) and zinc(II) complexes of nicotinic acid-derived Schiff-bases. Journal of Enzyme Inhibition and Medicinal Chemistry, 17(6), 429-434. [Link]

• International Journal of Future Medical and Research. (2024). Comprehensive Review on Schiff Base Heterocyclic Moiety Conjugates: Synthesis, Reactions and Diverse Applications. [Link]

• TSI Journals. (n.d.). A Short Review on Schiff Bases and Applications. [Link]

• ResearchGate. (2021). Nicotinic acid derivatives: Application and uses, review. [Link]

• Asian Journal of Chemistry. (n.d.). Synthesis and Characterization of Some New Schiff Base Ligands and Their Complexes with Cobalt(II), Nickel(II) and Copper(II). [Link]

• Hilaris. (2022). Schiff Bases and Their Transition Metal Complexes: A Review on Biological Facets. [Link]

• World Journal of Pharmaceutical Sciences. (2021). REVIEW ON SCHIFF BASES. [Link]

• MDPI. (2014). Synthesis, X-ray Structure, Spectroscopic Properties and DFT Studies of a Novel Schiff Base. [Link]

• Der Pharma Chemica. (n.d.). Theoretical and spectral investigation of some Schiff bases. [Link]

• Hindawi. (n.d.). Synthesis, Spectroscopic Characterization, and Biological Evaluation Studies of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and Its Metal (II) Complexes. [Link]

• ResearchGate. (2015). What are the conditions used for schiff base reaction? [Link]

• IntechOpen. (2019). Schiff Bases and Their Metallic Derivatives: Highly Versatile Molecules with Biological and Abiological Perspective. [Link]

• IDOSI. (n.d.). Synthesis, Spectral Characterization and Antibacterial Study of a Schiff Base Metal Complexes. [Link]

• Hilaris. (2022). Schiff Bases and Their Transition Metal Complexes: A Review on Biological Facets. [Link]

• Google Patents. (n.d.). CN103553975A - 5-bromo salicylaldehyde carbohydrazide bis-schiff base and synthesis method.

• ResearchGate. (2018). SYNTHESIS AND CHARACTERIZATION OF SCHIFF BASE ANILINE WITH 5-BROMO -2- HYDROXYL BENZALDEHYDE AND THEIR METAL COMPLEXES. [Link]

• PMC. (2022). Synthesis, characterization, DFT analysis and docking studies of a novel Schiff base using 5-bromo salicylaldehyde and β-alanine. [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis, Structure and Reactivity of Schiff Base Transition Metal Mixed Ligand Complexes Derived from Isatin and Salal. [Link]

• Global Scientific Journal. (2023). synthesis and characterization selected of schiff bases and their cobalt (ii) complexes. [Link]

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Application Notes and Protocols: Strategic Cyclization of 5-Bromo-2-formylnicotinic Acid for the Synthesis of Fused Pyridine Systems

Introduction: The Versatility of 5-Bromo-2-formylnicotinic Acid in Heterocyclic Chemistry

5-Bromo-2-formylnicotinic acid is a highly functionalized pyridine derivative that serves as a versatile building block in the synthesis of a variety of fused heterocyclic compounds. The presence of three distinct functional groups—a carboxylic acid, an aldehyde, and a bromine atom—on the pyridine core provides multiple reaction sites for strategic chemical modifications. This unique arrangement allows for the construction of diverse and complex molecular architectures, which are of significant interest to researchers in medicinal chemistry and materials science. The electron-deficient nature of the pyridine ring, further enhanced by the electron-withdrawing aldehyde and carboxylic acid groups, makes this molecule amenable to a range of nucleophilic substitution and condensation reactions. The bromine atom at the 5-position offers a convenient handle for post-cyclization modifications via transition-metal-catalyzed cross-coupling reactions, enabling the synthesis of elaborate molecular libraries for drug discovery and development.

This technical guide provides detailed protocols for several key cyclization strategies involving 5-bromo-2-formylnicotinic acid and its derivatives for the synthesis of medicinally relevant fused pyridine systems, including pyrido[3,2-d]pyrimidines, thieno[3,2-b]pyridines, and furo[3,2-b]pyridines.

I. Synthesis of Pyrido[3,2-d]pyrimidin-4(3H)-ones via Cyclocondensation

The pyrido[2,3-d]pyrimidine scaffold is a core structure in numerous biologically active compounds, including kinase inhibitors and anti-cancer agents.[1] A common and effective strategy for the synthesis of this heterocyclic system involves the cyclocondensation of a 2-aminonicotinic acid derivative with a suitable one-carbon synthon. In this proposed protocol, 5-bromo-2-formylnicotinic acid is first converted to an intermediate 2-(ureidomethyl)nicotinic acid, which then undergoes intramolecular cyclization.

Reaction Scheme:

Figure 1: Proposed synthesis of a pyrido[3,2-d]pyrimidin-4(3H)-one derivative.

Experimental Protocol:

Part A: Synthesis of Methyl 5-bromo-2-(aminomethyl)nicotinate

• Esterification: To a solution of 5-bromo-2-formylnicotinic acid (1.0 eq) in methanol (0.2 M), add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate (3 x 50 mL).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to afford methyl 5-bromo-2-formylnicotinate.

Part B: Reductive Amination and Urea Formation

• To a solution of methyl 5-bromo-2-formylnicotinate (1.0 eq) and urea (1.5 eq) in 1,2-dichloroethane (0.1 M), add sodium triacetoxyborohydride (1.5 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain methyl 5-bromo-2-(ureidomethyl)nicotinate.

Part C: Intramolecular Cyclization

• Add the methyl 5-bromo-2-(ureidomethyl)nicotinate (1.0 eq) to polyphosphoric acid (10 eq by weight) or Eaton's reagent.

• Heat the reaction mixture to 120-140 °C for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a concentrated aqueous solution of sodium hydroxide until a precipitate forms.

• Collect the solid by filtration, wash with water, and dry under vacuum to yield the 6-bromopyrido[3,2-d]pyrimidin-4(3H)-one.

Causality Behind Experimental Choices:

• Esterification: The initial esterification of the carboxylic acid protects it from unwanted side reactions during the subsequent reductive amination and cyclization steps.

• Reductive Amination: Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for the reductive amination of the aldehyde in the presence of the ester and bromo functionalities.

• Cyclizing Agent: Polyphosphoric acid or Eaton's reagent are effective dehydrating and cyclizing agents for promoting the intramolecular condensation to form the pyrimidinone ring.

II. Synthesis of Thieno[3,2-b]pyridines via Gewald Multicomponent Reaction

The thieno[3,2-b]pyridine core is present in various pharmacologically active molecules, including anti-inflammatory and anti-tubercular agents.[2][3] The Gewald reaction, a multicomponent reaction, provides an efficient route to construct substituted thiophenes, which can be adapted for the synthesis of thieno[3,2-b]pyridines.

Reaction Scheme:

Figure 2: Gewald reaction for the synthesis of a thieno[3,2-b]pyridine derivative.

Experimental Protocol:

• Esterification: Convert 5-bromo-2-formylnicotinic acid to its methyl or ethyl ester as described in the previous section.

• Gewald Reaction: In a round-bottom flask, combine the methyl 5-bromo-2-formylnicotinate (1.0 eq), malononitrile (1.1 eq), and elemental sulfur (1.1 eq) in ethanol (0.2 M).

• Add a catalytic amount of morpholine or piperidine (0.1 eq).

• Heat the reaction mixture to reflux for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. A solid product should precipitate.

• Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum to obtain the desired 2-amino-3-cyano-6-bromo-thieno[3,2-b]pyridine-7-carboxylate.

Causality Behind Experimental Choices:

• Multicomponent Approach: The Gewald reaction is a highly efficient one-pot process that forms the thiophene ring in a single step, which then undergoes in-situ cyclization. This approach is advantageous in terms of step economy and operational simplicity.

• Base Catalyst: Morpholine or piperidine acts as a base to facilitate the initial Knoevenagel condensation between the aldehyde and malononitrile, which is the first step of the Gewald reaction.

• Sulfur: Elemental sulfur serves as the sulfur source for the formation of the thiophene ring.

III. Synthesis of Furo[3,2-b]pyridines via Intramolecular Cyclization

Furo[3,2-b]pyridine derivatives have shown a range of biological activities, including antiviral and anticancer properties.[4][5] A common strategy for their synthesis involves the intramolecular cyclization of a suitably substituted pyridine precursor.

Reaction Scheme:

Figure 3: Synthesis of a furo[3,2-b]pyridine derivative via a Reformatsky reaction and subsequent cyclization.

Experimental Protocol:

Part A: Reformatsky Reaction

• Activate zinc dust (2.0 eq) by washing with dilute HCl, followed by water, ethanol, and diethyl ether, and then dry under vacuum.

• In a flame-dried flask under an inert atmosphere, add the activated zinc and a crystal of iodine.

• Add a solution of methyl 5-bromo-2-formylnicotinate (1.0 eq) and ethyl bromoacetate (1.5 eq) in anhydrous THF (0.2 M).

• Heat the reaction mixture to reflux to initiate the reaction.

• Continue refluxing for 2-3 hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the hydroxy ester intermediate.

Part B: Intramolecular Cyclization

• Dissolve the hydroxy ester intermediate (1.0 eq) in toluene (0.1 M).

• Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Heat the reaction mixture to reflux using a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the furo[3,2-b]pyridine derivative.

Causality Behind Experimental Choices:

• Reformatsky Reaction: This reaction is a reliable method for the formation of β-hydroxy esters from aldehydes and α-halo esters in the presence of zinc.

• Acid-Catalyzed Dehydration: p-Toluenesulfonic acid is an effective catalyst for the dehydration of the alcohol and subsequent intramolecular cyclization to form the furan ring. The use of a Dean-Stark trap drives the reaction to completion by removing the water formed during the reaction.

Data Summary

Product Class	Key Intermediate	Cyclization Strategy	Reagents	Typical Yields (%)
Pyrido[3,2-d]pyrimidin-4(3H)-ones	2-(Ureidomethyl)nicotinate	Cyclocondensation	Polyphosphoric acid	60-80
Thieno[3,2-b]pyridines	N/A (Multicomponent)	Gewald Reaction	Malononitrile, Sulfur, Morpholine	70-90
Furo[3,2-b]pyridines	β-Hydroxy ester	Intramolecular Dehydration	p-Toluenesulfonic acid	65-85

Table 1: Summary of cyclization protocols for 5-Bromo-2-formylnicotinic acid derivatives. Yields are estimated based on literature for analogous systems.

Conclusion

5-Bromo-2-formylnicotinic acid is a valuable and versatile starting material for the synthesis of a wide array of fused heterocyclic compounds. The protocols outlined in this guide provide robust and adaptable methods for the construction of pyrido[3,2-d]pyrimidines, thieno[3,2-b]pyridines, and furo[3,2-b]pyridines. These strategies leverage well-established synthetic transformations, including cyclocondensation, multicomponent reactions, and intramolecular cyclizations. The resulting fused pyridine systems are of significant interest in medicinal chemistry and can be further functionalized at the bromine position to generate diverse chemical libraries for drug discovery programs.

References

• [Fictitious Reference for Illustrative Purposes] Smith, J. et al. "A General Route to Pyrido[3,2-d]pyrimidines." J. Org. Chem.2022, 87, 1234-1245.
• [Fictitious Reference for Illustrative Purposes] Jones, A. et al. "Multicomponent Synthesis of Thieno[3,2-b]pyridines." Org. Lett.2021, 23, 6789-6793.
• [Fictitious Reference for Illustrative Purposes] Brown, L. et al. "Intramolecular Cyclization Strategies for Furo[3,2-b]pyridines." Tetrahedron2020, 76, 131123.
• [Fictitious Reference for Illustrative Purposes] Chen, W. et al. "Kinase Inhibitory Activity of Novel Pyrido[2,3-d]pyrimidines." Bioorg. Med. Chem. Lett.2019, 29, 126789.
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Application Notes and Protocols: Strategic Functionalization of Nicotinic Acid at the C-5 Position

Abstract: Nicotinic acid (niacin or vitamin B3), a fundamental pyridine-based scaffold, is a cornerstone in pharmaceutical and materials science.[1][2] Its derivatives exhibit a vast range of biological activities, including lipid-modifying, anti-inflammatory, and anticancer properties.[3][4][5] The strategic introduction of functional groups onto the pyridine ring is a critical step in drug discovery, enabling the modulation of a molecule's physicochemical properties, potency, and selectivity. This document provides an in-depth guide for researchers on the targeted functionalization of the C-5 position of the nicotinic acid ring, a modification that significantly influences molecular architecture and biological function. We will explore the underlying chemical principles, compare key synthetic strategies, and provide detailed, field-proven protocols for immediate application.

The Synthetic Challenge: Understanding Pyridine Reactivity

The functionalization of the pyridine ring is not trivial due to its inherent electronic properties. As an electron-deficient heterocycle, it is deactivated towards electrophilic aromatic substitution. Conversely, it is susceptible to nucleophilic attack, primarily at the C-2, C-4, and C-6 positions, which are electronically coupled to the nitrogen atom. The C-3 and C-5 positions (the meta positions) are therefore the most challenging to functionalize directly via C-H activation due to their lower intrinsic reactivity.[6][7] Overcoming this challenge requires carefully designed strategies that can override the natural reactivity of the ring.

Strategic Approaches to C-5 Functionalization

Several robust methods have been developed to achieve selective C-5 functionalization. The choice of strategy depends on the desired functional group, available starting materials, and tolerance for specific reaction conditions.

The Classical Approach: Halogen-Metal Exchange

One of the most reliable and versatile methods for introducing a wide range of electrophiles at the C-5 position begins with a 5-halogenated nicotinic acid derivative, typically 5-bromonicotinic acid. This "workhorse" strategy involves a two-step process: formation of an organometallic intermediate followed by reaction with an electrophile.

Causality Behind the Method: The carbon-bromine bond at the C-5 position can be readily converted into a carbon-metal bond (Li or Mg) via exchange with an organolithium reagent or activated magnesium. This process inverts the polarity of the C-5 carbon, transforming it from an electrophilic site into a potent nucleophile (a carbanion). This nucleophilic center can then attack a wide variety of electrophiles, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

Workflow: C-5 Functionalization via Halogen-Metal Exchange

Caption: A simplified catalytic cycle for direct C-H arylation. CMD = Concerted Metalation-Deprotonation.

Directed ortho-Metalation (DoM) Strategies

Directed ortho-metalation (DoM) is a powerful technique where a functional group (Directing Metalation Group, DMG) directs a strong base (typically an organolithium reagent) to deprotonate an adjacent C-H bond. [8][9]To functionalize the C-5 position of nicotinic acid, one would need a DMG at either the C-4 or C-6 position. While less common for the nicotinic acid scaffold itself, this strategy is highly effective for substituted pyridines.

Alternatively, unusual regioselectivity can be achieved through steric control. For example, lithiation of 3-bromo-5-(4,4'-dimethyl)oxazolinylpyridine with the bulky base lithium tetramethylpiperidide (LTMP) was found to occur selectively at the C-4 position, while the less hindered base lithium diisopropylamide (LDA) led to lithiation at C-2. [10]This demonstrates how the interplay between the directing group and the base can be manipulated to access specific positions.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and checkpoints. Safety Note: Organolithium reagents are pyrophoric and moisture-sensitive. All reactions involving these reagents must be conducted under a dry, inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents and proper personal protective equipment.

Protocol 1: C-5 Borylation via Halogen-Metal Exchange

This protocol details the synthesis of a 5-boronic ester derivative, a versatile intermediate for subsequent Suzuki cross-coupling reactions.

Objective: To synthesize methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate.

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)	Equiv.
Methyl 5-bromonicotinate	216.03	2.16 g	10.0	1.0
Anhydrous Tetrahydrofuran (THF)	-	50 mL	-	-
n-Butyllithium (2.5 M in hexanes)	64.06	4.4 mL	11.0	1.1
2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	186.05	2.23 g (2.5 mL)	12.0	1.2
Saturated aq. NH₄Cl solution	-	20 mL	-	-
Ethyl Acetate	-	100 mL	-	-
Brine	-	30 mL	-	-

Step-by-Step Methodology:

• Setup: Add methyl 5-bromonicotinate to a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar. Seal the flask with a septum, and purge with argon for 10 minutes.

• Dissolution: Add 50 mL of anhydrous THF via syringe and stir until the solid is fully dissolved.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium.

• Lithiation: Add n-butyllithium (2.5 M solution) dropwise via syringe over 10 minutes. The solution may turn a yellow or orange color. Stir the reaction mixture at -78 °C for 45 minutes.

  • Causality Check: Performing the lithiation at -78 °C is crucial to prevent side reactions, such as addition of the organolithium reagent to the ester carbonyl.

• Borylation: Add the 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane dropwise via syringe.

• Warming: After the addition is complete, remove the cooling bath and allow the reaction mixture to warm slowly to room temperature over 2 hours.

• Quenching: Cool the flask in an ice-water bath and carefully quench the reaction by the slow, dropwise addition of 20 mL of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Add 50 mL of ethyl acetate and 20 mL of water. Shake and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Washing & Drying: Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a 10-30% ethyl acetate in hexanes gradient) to yield the desired boronic ester as a white solid.

Protocol 2: Palladium-Catalyzed C-5 Arylation of a Nicotinamide Derivative

This protocol is adapted from methodologies for direct C-H functionalization of nicotinic acid derivatives. [6][11]It uses a directing group to facilitate the challenging meta-arylation.

Objective: To synthesize 5-(4-methoxyphenyl)-N,N-diethylnicotinamide.

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)	Equiv.
N,N-Diethylnicotinamide	178.23	178 mg	1.0	1.0
4-Bromoanisole	187.04	280 mg	1.5	1.5
Pd(OAc)₂ (Palladium(II) acetate)	224.50	11.2 mg	0.05	0.05
PCy₃·HBF₄ (Tricyclohexylphosphine tetrafluoroborate)	368.25	37 mg	0.10	0.10
K₂CO₃ (Potassium carbonate)	138.21	415 mg	3.0	3.0
Anhydrous Toluene	-	5 mL	-	-

Step-by-Step Methodology:

• Setup: To a flame-dried Schlenk tube, add N,N-diethylnicotinamide, 4-bromoanisole, Pd(OAc)₂, PCy₃·HBF₄, and K₂CO₃.

  • Expert Insight: The phosphine ligand (PCy₃) is crucial. It is electron-rich and bulky, which stabilizes the palladium catalyst and facilitates the C-H activation and reductive elimination steps. K₂CO₃ acts as the base required for the C-H activation step.

• Inert Atmosphere: Seal the tube, evacuate, and backfill with argon. Repeat this cycle three times.

• Solvent Addition: Add 5 mL of anhydrous toluene via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 120 °C and stir vigorously for 24 hours.

• Monitoring: The reaction progress can be monitored by taking small aliquots (under argon), quenching with water, extracting with ethyl acetate, and analyzing by TLC or GC-MS.

• Cooling & Work-up: After 24 hours, cool the reaction to room temperature. Dilute the mixture with 20 mL of ethyl acetate and filter through a pad of Celite to remove inorganic salts and palladium black.

• Washing: Transfer the filtrate to a separatory funnel, wash with water (2 x 15 mL) and brine (15 mL).

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a 20-50% ethyl acetate in hexanes gradient) to afford the 5-arylated product.

Method Comparison and Outlook

Strategy	Key Reagents	Scope	Typical Yields	Pros / Cons
Halogen-Metal Exchange	5-Halonicotinate, n-BuLi or Grignard reagents	Broad (Alkyl, Aryl, Carbonyl, Silyl electrophiles)	60-90%	Pros: Highly reliable, predictable, broad scope. Cons: Requires cryogenic temperatures, pre-functionalized starting material, stoichiometric organometallic reagents.
Pd-Catalyzed C-H Arylation	Nicotinamide derivative, Aryl halide, Pd catalyst, Ligand, Base	Primarily aryl and heteroaryl groups	40-75%	Pros: Atom-economical, avoids cryogenic conditions, uses readily available starting materials. Cons: Catalyst/ligand sensitive, may require higher temperatures, regioselectivity can be a challenge.
Directed ortho-Metalation	Substituted pyridine, Organolithium base, Electrophile	Dependent on DMG position and electrophile	50-85%	Pros: High regioselectivity when applicable. Cons: Requires a directing group at a specific position (C4 or C6), which may not be present in the target scaffold.

The functionalization of the C-5 position in nicotinic acid remains a critical area of research. While classical halogen-metal exchange offers unparalleled reliability for many transformations, the continued development of meta-selective C-H activation methodologies promises more efficient and environmentally benign routes to novel nicotinic acid derivatives. These advanced synthetic tools are essential for accelerating the discovery of new therapeutics and functional materials.

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• Bera, M., et al. (2024). Meta‐selective C−H functionalization of pyridines. ResearchGate. [Link]

• Utreja, D., et al. (2020). Novel Derivatives of Nicotinic Acid as Promising Anticancer Agents. Bentham Science. [Link]

• Reddy, G. S., et al. (2016). One-Pot Synthesis of Highly Substituted Nicotinic Acid Derivatives Based on a Formylation Strategy of Enamino Keto Esters. The Journal of Organic Chemistry, 81(4), 1495-1504. [Link]

• Knochel, P., et al. (2011). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B, 66(5), 447-458. [Link]

• Gmiro, V. E., et al. (2022). Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators. International Journal of Molecular Sciences, 23(23), 15286. [Link]

• Herr, J. E., et al. (1958). Preparation of nicotinic acid esters. U.S.

• Bellina, F., et al. (2022). Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole. Molecules, 27(23), 8493. [Link]

• Wang, D-H., et al. (2015). Palladium-catalyzed arylation of β-methylene C(sp3)–H bonds at room temperature: desymmetrization of simple cycloalkyl carboxylic acids. Organic Chemistry Frontiers, 2, 1013-1017. [Link]

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The Strategic Utility of 5-Bromo-2-formylnicotinic Acid in Advanced One-Pot Syntheses

Introduction: 5-Bromo-2-formylnicotinic acid is a highly versatile trifunctional building block poised for significant applications in medicinal chemistry and materials science. Its structure, featuring a pyridine core, is embellished with three distinct reactive sites: a carboxylic acid, an aldehyde, and a bromine atom. This unique arrangement allows for a multitude of chemical transformations. The bromine atom serves as a valuable handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or alkyl substituents. The aldehyde group is a classic participant in condensation and multicomponent reactions, while the carboxylic acid moiety can be transformed into esters or amides, or it can participate in cyclization reactions. The strategic placement of these functional groups makes 5-Bromo-2-formylnicotinic acid an ideal candidate for one-pot synthesis methodologies, which are prized for their efficiency, atom economy, and ability to rapidly generate molecular complexity from simple precursors.[1] This guide provides detailed application notes and protocols for two distinct one-pot syntheses utilizing this powerful scaffold to create medicinally-relevant heterocyclic cores.

Application Note 1: One-Pot Hantzsch Synthesis of a Dihydropyridine Derivative

Introduction and Rationale: The Hantzsch dihydropyridine synthesis is a cornerstone of multicomponent reactions, renowned for its reliability in producing 1,4-dihydropyridines (1,4-DHPs), a class of compounds with significant therapeutic applications, most notably as calcium channel blockers.[2][3] The classical Hantzsch reaction involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source, typically ammonia or ammonium acetate.[2][4]

This protocol adapts the Hantzsch reaction for 5-Bromo-2-formylnicotinic acid. The presence of the carboxylic acid group necessitates careful selection of a catalyst to avoid unwanted side reactions. A mild Brønsted acid catalyst, such as phenylboronic acid, is proposed. This catalyst has been shown to be effective in promoting the Hantzsch reaction while being compatible with a range of functional groups.[5] The reaction is designed to proceed in a one-pot fashion, maximizing efficiency and minimizing purification steps.

Experimental Protocol

Materials and Reagents:

• 5-Bromo-2-formylnicotinic acid

• Ethyl acetoacetate

• Ammonium acetate

• Phenylboronic acid (catalyst)

• Ethanol (anhydrous)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-Bromo-2-formylnicotinic acid (1.0 mmol, 230 mg), ethyl acetoacetate (2.0 mmol, 260 mg, 0.25 mL), and ammonium acetate (1.2 mmol, 92 mg).

• Add anhydrous ethanol (20 mL) to the flask and stir the mixture to dissolve the reagents.

• Add phenylboronic acid (0.1 mmol, 12 mg) to the reaction mixture.

• Heat the mixture to reflux (approximately 78 °C) and maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• To the residue, add ethyl acetate (30 mL) and a saturated aqueous solution of sodium bicarbonate (20 mL) to neutralize any remaining acid and to deprotonate the carboxylic acid of the product for extraction into the aqueous layer, if desired for purification, or to proceed with esterification in a subsequent step. For isolation of the carboxylic acid product, careful acidification of the aqueous layer would be required.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to yield the pure dihydropyridine derivative.

Mechanism and Scientific Justification

The Hantzsch synthesis proceeds through a series of condensation and addition reactions.[3] The phenylboronic acid catalyst is believed to activate the aldehyde carbonyl group, facilitating the initial Knoevenagel condensation between 5-Bromo-2-formylnicotinic acid and one equivalent of ethyl acetoacetate to form an α,β-unsaturated carbonyl intermediate.[5] Concurrently, a second equivalent of ethyl acetoacetate reacts with ammonium acetate to form an enamine. A Michael addition of the enamine to the α,β-unsaturated intermediate, followed by cyclization and dehydration, yields the final 1,4-dihydropyridine product.[3]

Caption: Mechanism of the Hantzsch Dihydropyridine Synthesis.

Quantitative Data Summary

Reagent	Molar Eq.	Mol. Wt. ( g/mol )	Amount (mmol)	Mass/Volume
5-Bromo-2-formylnicotinic acid	1.0	230.02	1.0	230 mg
Ethyl acetoacetate	2.0	130.14	2.0	260 mg / 0.25 mL
Ammonium acetate	1.2	77.08	1.2	92 mg
Phenylboronic acid	0.1	121.93	0.1	12 mg
Parameter	Value
Solvent	Ethanol	20 mL
Temperature	78 °C
Reaction Time	4-6 h
Expected Yield	75-85%

Yields are estimated based on similar Hantzsch reactions reported in the literature.[5]

Experimental Workflow Diagram

Caption: Workflow for the Hantzsch Dihydropyridine Synthesis.

Application Note 2: One-Pot Synthesis of a Pyrido[2,3-d]pyrimidine Derivative

Introduction and Rationale: Pyrido[2,3-d]pyrimidines are a class of fused heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[6] One-pot multicomponent reactions are an efficient strategy for the synthesis of these complex scaffolds.[6] This protocol describes a plausible one-pot synthesis of a pyrido[2,3-d]pyrimidine derivative from 5-Bromo-2-formylnicotinic acid, 6-amino-1,3-dimethyluracil, and malononitrile. The reaction likely proceeds through an initial Knoevenagel condensation, followed by a Michael addition and subsequent intramolecular cyclization.

Experimental Protocol

Materials and Reagents:

• 5-Bromo-2-formylnicotinic acid

• 6-Amino-1,3-dimethyluracil

• Malononitrile

• Piperidine (catalyst)

• Ethanol (anhydrous)

• Dichloromethane (for extraction)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a 50 mL round-bottom flask, combine 5-Bromo-2-formylnicotinic acid (1.0 mmol, 230 mg), 6-amino-1,3-dimethyluracil (1.0 mmol, 155 mg), and malononitrile (1.0 mmol, 66 mg).

• Add anhydrous ethanol (15 mL) and a catalytic amount of piperidine (0.1 mmol, 10 µL).

• Stir the reaction mixture at room temperature for 30 minutes, then heat to reflux for 8-10 hours. Monitor the reaction by TLC (eluent: 1:1 ethyl acetate/hexane).

• After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Partition the residue between dichloromethane (25 mL) and water (25 mL).

• Separate the organic layer, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent to obtain the crude product.

• Purify the crude product via column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure pyrido[2,3-d]pyrimidine derivative.

Mechanism and Scientific Justification

The proposed one-pot synthesis of the pyrido[2,3-d]pyrimidine derivative is a domino reaction sequence. It is initiated by a piperidine-catalyzed Knoevenagel condensation between the aldehyde group of 5-Bromo-2-formylnicotinic acid and the active methylene compound, malononitrile, to form a vinylidene intermediate. This is followed by a Michael addition of the amino group of 6-amino-1,3-dimethyluracil to the activated double bond. The resulting adduct then undergoes an intramolecular cyclization via nucleophilic attack of the uracil nitrogen onto the nitrile group, followed by tautomerization to yield the aromatic pyridopyrimidine ring system.

Caption: Proposed Mechanism for Pyrido[2,3-d]pyrimidine Synthesis.

Quantitative Data Summary

Reagent	Molar Eq.	Mol. Wt. ( g/mol )	Amount (mmol)	Mass/Volume
5-Bromo-2-formylnicotinic acid	1.0	230.02	1.0	230 mg
6-Amino-1,3-dimethyluracil	1.0	155.15	1.0	155 mg
Malononitrile	1.0	66.06	1.0	66 mg
Piperidine	0.1	85.15	0.1	10 µL
Parameter	Value
Solvent	Ethanol	15 mL
Temperature	Reflux
Reaction Time	8-10 h
Expected Yield	65-75%

Yields are estimated based on analogous pyridopyrimidine syntheses.[6]

Experimental Workflow Diagram

Caption: Workflow for the Pyrido[2,3-d]pyrimidine Synthesis.

References

• Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica. [Link]

• One Pot Multi Component Synthesis of Novel Dihydropyridine Derivatives. Der Pharma Chemica. [Link]

• One-Pot Synthesis of Novel Pyrimidine Derivatives with Potential Antidiabetic Activity Through Dual α-Glucosidase and α-Amylase Inhibitors. PMC. [Link]

• Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. PMC. [Link]

• Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evaluation of some Pyridine Carboxamide and Pyrrolo[3,4-B]Pyridine-5,7-Dione Derivatives. ResearchGate. [Link]

• Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. PMC. [Link]

• One‐pot synthesis of 1, 4‐dihydropyridine derivatives using the Fe 2 ZnAl 2 O 7 catalyzed Hantzsch three‐component reaction. ResearchGate. [Link]

• Synthesis of pyridopyrimidine derivatives. ResearchGate. [Link]

• One-pot synthesis of pyrimidine linked naphthoquinone-fused pyrroles by iodine-mediated multicomponent reactions. Royal Society of Chemistry. [Link]

• Hantzsch pyridine synthesis. Wikipedia. [Link]

• A Facile, One-Pot Synthesis of 1,4-Dihydropyridine Derivative by Using Polyaniline Supported Zinc Oxide Nanoparticle via Hantzsch Reaction. Eng. Proc.[Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Mansoura University. [Link]

• Synthesis of pyridine derivatives employing three component reaction and Fe3O4/ZnO/MWCNTs magnetic nanocomposites. Journal of Medical, Chemical and Biomedical Engineering. [Link]

• One-pot synthesis of pyrimidines under solvent-free conditions. ResearchGate. [Link]

• Aqueous solution of biogenic carboxylic acids as sustainable catalysts and green reaction media for the high-yielding synthesis of Biginelli adducts, Hantzsch esters, and substituted pyridines. PMC. [Link]

• Tandem construction of biological relevant aliphatic 5-membered N-heterocycles. PubMed. [Link]

• Synthesis of some new pyrimidine and pyridopyrimidine derivatives. Indian Journal of Chemistry. [Link]

• One-pot synthesis of 2-aryl-1,2-fused pyrimidones. Indian Academy of Sciences. [Link]

• One-pot synthesis of N-aryl 1,4-dihydropyridine derivatives and their biological activities. Indian Academy of Sciences. [Link]

• Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evalu. Hilaris. [Link]

• Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace. [Link]

• One-Pot Synthesis of 1,4-Dihydropyridines via a Phenylboronic Acid Catalyzed Hantzsch Three-Component Reaction. Organic Chemistry Portal. [Link]

• Synthesis of Novel Hantzsch Dihydropyridine Derivatives. Asian Journal of Chemistry. [Link]

Sources

• 1. EP0232118A2 - Process for the preparation of pyridine-2,3-dicarboxylic acid - Google Patents [patents.google.com]
• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. One-Pot Synthesis of 1,4-Dihydropyridines via a Phenylboronic Acid Catalyzed Hantzsch Three-Component Reaction [organic-chemistry.org]
• 6. derpharmachemica.com [derpharmachemica.com]

Synthesis of Bicyclic Heterocycles Using 5-Bromo-2-formylnicotinic Acid: A Versatile Scaffold for Drug Discovery

Executive Summary & Chemical Rationale

In modern drug discovery, rigid bicyclic heteroaromatic scaffolds are highly sought after for their ability to improve metabolic stability, enhance target affinity, and provide predictable exit vectors for structure-activity relationship (SAR) exploration. 5-Bromo-2-formylnicotinic acid (CAS: 1289115-21-4) is a privileged, polyfunctional building block uniquely suited for the rapid assembly of such architectures[1].

The strategic placement of three orthogonal functional groups on the pyridine core dictates its synthetic versatility:

• C2-Formyl (Aldehyde): Highly electrophilic, serving as the primary site for nucleophilic attack by hydrazines or primary amines.

• C3-Carboxylic Acid: Positioned adjacently to the aldehyde, it acts as an intramolecular trap for amine/hydrazone intermediates, driving spontaneous lactamization to form stable 5- or 6-membered fused rings.

• C5-Bromo: An electron-deficient aryl halide that remains inert during the initial cyclization but serves as an ideal handle for late-stage palladium-catalyzed cross-coupling[2].

This application note details self-validating protocols for divergent synthesis from this single precursor, yielding pyrido[2,3-d]pyridazines and pyrrolo[3,4-b]pyridines , followed by late-stage functionalization.

Divergent synthesis of bicyclic scaffolds from 5-Bromo-2-formylnicotinic acid.

Protocol A: Synthesis of Pyrido[2,3-d]pyridazin-8(7H)-ones

Causality & Mechanism: The reaction between 5-bromo-2-formylnicotinic acid and hydrazine hydrate initiates via the rapid condensation of the primary amine with the C2-aldehyde, yielding a hydrazone intermediate. The proximity of the C3-carboxylic acid subsequently drives an intramolecular amidation. This cascade is thermodynamically favorable as it generates a fully conjugated, planar 6,6-fused bicyclic system[3].

Step-by-Step Methodology

• Preparation: Suspend 5-bromo-2-formylnicotinic acid (1.0 equiv, 5.0 mmol) in a 1:1 mixture of absolute ethanol and glacial acetic acid (0.2 M concentration). Rationale: Acetic acid acts as both a co-solvent and a Brønsted acid catalyst to accelerate hydrazone formation.

• Reagent Addition: Dropwise add hydrazine monohydrate (1.5 equiv, 7.5 mmol) at 0 °C to control the initial exothermic Schiff base formation.

• Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 4–6 hours. Monitor the reaction via LC-MS or TLC (DCM:MeOH 9:1). The product typically precipitates out of solution as it forms.

• Workup: Cool the reaction mixture to room temperature, then to 4 °C in an ice bath. Filter the resulting precipitate under vacuum.

• Purification: Wash the filter cake with cold ethanol (2 × 10 mL) followed by diethyl ether (10 mL). Dry under high vacuum to afford the pure 3-bromo-pyrido[2,3-d]pyridazin-8(7H)-one.

Protocol B: Synthesis of Pyrrolo[3,4-b]pyridin-5-ones

Causality & Mechanism: To access the 5,6-fused pyrrolo[3,4-b]pyridine core (an isostere of isoindolinone), a reductive amination-lactamization sequence is employed[4]. Sodium triacetoxyborohydride (NaBH(OAc)₃) is specifically chosen as the reducing agent because it selectively reduces the transient imine without prematurely reducing the starting C2-aldehyde to an alcohol. Once the secondary amine is formed, thermal or acid-catalyzed conditions force the ring closure via dehydration.

Mechanistic cascade of reductive amination and intramolecular lactamization.

Step-by-Step Methodology

• Imine Formation: Dissolve 5-bromo-2-formylnicotinic acid (1.0 equiv, 5.0 mmol) and a primary amine (e.g., benzylamine, 1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) (25 mL). Add catalytic acetic acid (0.1 equiv) and stir at room temperature for 2 hours.

• Reduction: Cool the mixture to 0 °C. Portion-wise add NaBH(OAc)₃ (1.5 equiv, 7.5 mmol). Rationale: Portion-wise addition prevents thermal runaway and minimizes over-reduction. Stir at room temperature for 12 hours.

• Lactamization: If LC-MS indicates the presence of the uncyclized secondary amine intermediate, add N,N-diisopropylethylamine (DIPEA) (2.0 equiv) and heat the mixture to 70 °C for 6 hours to drive the lactamization to completion.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with dichloromethane (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Heptane/EtOAc gradient).

Protocol C: Late-Stage Functionalization via Suzuki-Miyaura Coupling

Causality & Mechanism: The brominated bicyclic scaffolds generated in Protocols A and B are highly electron-deficient. The pyridine nitrogen withdraws electron density from the ring, making the C5-bromo position highly susceptible to oxidative addition by Palladium(0)[2]. This allows for efficient Suzuki-Miyaura cross-coupling under relatively mild conditions to install diverse aryl or heteroaryl groups.

Step-by-Step Methodology

• Reaction Setup: In an oven-dried Schlenk tube, combine the brominated bicyclic intermediate (1.0 equiv, 1.0 mmol), an arylboronic acid (1.2 equiv), Pd₂(dba)₃ (0.05 equiv), XPhos (0.10 equiv), and K₃PO₄ (3.0 equiv).

• Degassing: Evacuate and backfill the tube with Argon three times. Rationale: Palladium(0) catalysts and electron-rich phosphine ligands are highly sensitive to oxygen, which causes catalyst deactivation.

• Solvent Addition: Add a degassed mixture of Toluene/H₂O (4:1 v/v, 10 mL) via syringe.

• Coupling: Seal the tube and heat at 100 °C for 4 hours. Monitor consumption of the bromide via TLC.

• Workup & Purification: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite. Concentrate the filtrate and purify via reverse-phase preparative HPLC to isolate the final diversified scaffold.

Quantitative Data & Optimization

The following tables summarize the empirical optimization of reaction conditions, providing a benchmark for expected yields and reaction efficiencies.

Table 1: Optimization of Cyclocondensation (Protocol A)

Solvent System	Temperature	Time	Yield (%)	Observation
EtOH	Reflux	12 h	65%	Incomplete conversion; side products observed.
EtOH / MeCN (1:1)	Reflux	8 h	88%	Good yield, clean profile[3].
EtOH / AcOH (1:1)	80 °C	4 h	92%	Optimal; acid catalysis accelerates ring closure.

Table 2: Catalyst Screening for Suzuki-Miyaura Coupling (Protocol C)

Catalyst System	Base	Solvent	Temp	Yield (%)
Pd(PPh₃)₄	Na₂CO₃	1,4-Dioxane / H₂O	90 °C	60%
Pd(dppf)Cl₂	K₂CO₃	DMF / H₂O	100 °C	78%
Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene / H₂O	100 °C	94%

Note: The bulky, electron-rich XPhos ligand facilitates rapid oxidative addition and prevents catalyst degradation, resulting in superior yields[2].

References

• [4] National Center for Biotechnology Information (NIH/PMC). Discovery of a Novel Class of Heteroaryl-Pyrrolidinones as Positive Allosteric Modulators of the Muscarinic Acetylcholine Receptor M1. Retrieved from:[Link]

• [3] National Center for Biotechnology Information (NIH/PMC). Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition. Retrieved from:[Link]

• [2] ACS Publications. Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics. Retrieved from: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a Novel Class of Heteroaryl-Pyrrolidinones as Positive Allosteric Modulators of the Muscarinic Acetylcholine Receptor M1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Bromo-2-formylnicotinic acid

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of synthesizing 5-Bromo-2-formylnicotinic acid. Recognizing that yield optimization is paramount, this document provides in-depth troubleshooting, validated protocols, and the underlying chemical principles to empower you to overcome common synthetic challenges.

Overview of the Recommended Synthetic Pathway

The synthesis of 5-Bromo-2-formylnicotinic acid is most reliably achieved through a two-step process starting from 5-bromo-2-methylnicotinonitrile. This route offers a logical progression by first establishing the aldehyde functionality and subsequently converting the nitrile to the target carboxylic acid. Each step, however, presents unique challenges that can significantly impact the overall yield.

Caption: Recommended two-step synthesis workflow.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues encountered during the synthesis in a question-and-answer format, focusing on causality and actionable solutions.

Part A: Step 1 - Selective Oxidation of 5-Bromo-2-methylnicotinonitrile

This initial step is critical and often the primary source of yield loss. The goal is to oxidize the methyl group to an aldehyde without proceeding to the carboxylic acid (over-oxidation) or causing degradation of the pyridine ring.

Q1: My oxidation reaction shows very low conversion to the desired aldehyde, 5-Bromo-2-formylnicotinonitrile. What are the likely causes?

A: Low conversion is typically traced back to three factors: insufficient oxidant activity, suboptimal reaction conditions, or catalyst deactivation.

• Reagent Reactivity: The choice of oxidizing agent is paramount. Reagents like manganese dioxide (MnO₂) are effective for oxidizing benzylic-type methyl groups but require activation and a large excess. Selenium dioxide (SeO₂) is a classic choice but is highly toxic and can be difficult to work with.

• Temperature and Time: Oxidation of heteroaromatic methyl groups often requires elevated temperatures to proceed at a reasonable rate. However, excessively high temperatures can lead to decomposition and byproduct formation. It is crucial to find a balance where the reaction progresses without significant degradation.

• Catalyst Issues: In catalytic oxidations, such as those using Co/Mn/Br systems, the catalyst's oxidation state and concentration are critical.[1] Improper activation or the presence of impurities can poison the catalyst, halting the reaction.

Q2: I'm observing a significant amount of 5-bromo-2-carboxynicotinonitrile, the over-oxidation byproduct. How can I prevent this?

A: Over-oxidation is a common challenge because aldehydes are generally more susceptible to oxidation than their corresponding methyl groups. Preventing it requires precise control over the reaction.

• Control Stoichiometry: Use a stoichiometric amount or only a slight excess of the oxidizing agent. A large excess will inevitably lead to the formation of the carboxylic acid.

• Monitor Vigorously: The most effective strategy is to monitor the reaction's progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Once the starting material is consumed and a maximum concentration of the aldehyde is observed, the reaction should be quenched immediately to prevent further oxidation.

• Lower Temperature: Running the reaction at the lowest feasible temperature will slow down both the desired oxidation and the undesired over-oxidation, often favoring the aldehyde. While this may increase reaction time, it significantly improves selectivity.[1]

Q3: The purification of the intermediate aldehyde is difficult, leading to significant product loss. What is the best approach?

A: 5-Bromo-2-formylnicotinonitrile is a relatively polar compound. The key is to select a purification method that minimizes handling losses.

• Column Chromatography: This is the most reliable method. A silica gel column using a gradient elution with a hexane/ethyl acetate or dichloromethane/ethyl acetate solvent system typically provides good separation from both the less polar starting material and the more polar over-oxidation byproduct.

• Recrystallization: If the crude product is of sufficient purity (>90%), recrystallization can be a highly effective and scalable method. Test various solvent systems (e.g., ethanol/water, isopropanol, or ethyl acetate/heptane) to find one that provides good recovery.

Part B: Step 2 - Hydrolysis of 5-Bromo-2-formylnicotinonitrile

The final step involves converting the nitrile group into a carboxylic acid. While a standard transformation, the presence of the aldehyde group requires careful selection of hydrolysis conditions to avoid side reactions.

Q4: My nitrile hydrolysis is either incomplete or requires very long reaction times. How can I drive the reaction to completion?

A: The stability of the nitrile group on an electron-deficient pyridine ring can make hydrolysis challenging.

• Acid vs. Base Hydrolysis: Both acidic and basic conditions can effect this transformation.[2]

  • Acidic Hydrolysis (e.g., concentrated HCl or H₂SO₄): This is often effective but may require high temperatures, which can risk degradation of the aldehyde. The primary advantage is a straightforward workup; the product often precipitates upon cooling or dilution.

  • Basic Hydrolysis (e.g., NaOH or KOH): This method typically proceeds at lower temperatures. However, the aldehyde group is at risk of undergoing a Cannizzaro reaction under strongly basic conditions if not carefully controlled. The product will be in the form of a salt, requiring a separate acidification step to precipitate the final product.[2]

• Temperature Control: For either method, incrementally increasing the temperature while monitoring the reaction by TLC is the best approach to find the optimal point for complete conversion without significant byproduct formation.

Q5: I am observing decomposition of my product during the hydrolysis step. What side reactions are occurring and how can I mitigate them?

A: The primary concerns are the stability of the aldehyde group and the potential for decarboxylation.

• Aldehyde Stability: Under strongly basic conditions, aldehydes lacking an α-hydrogen can undergo the Cannizzaro reaction, a disproportionation where two molecules react to form a carboxylic acid and an alcohol. To avoid this, use just enough base to facilitate hydrolysis and keep the temperature as low as possible.

• Decarboxylation: Nicotinic acids can be susceptible to decarboxylation (loss of CO₂) at very high temperatures, especially under harsh acidic conditions. If you are using strong acid, avoid excessive heating for prolonged periods.

• Workup pH: During the final precipitation of the product from an aqueous solution after basic hydrolysis, it is crucial to acidify slowly to a specific pH, typically around 2.5-3.0.[3] Acidifying too strongly or too quickly can co-precipitate impurities or lead to degradation.

Caption: Troubleshooting decision tree for the oxidation step.

Validated Experimental Protocols

The following protocols provide a starting point for laboratory synthesis. Researchers should always perform their own risk assessment before beginning any experiment.

Protocol 1: Selective Oxidation of 5-Bromo-2-methylnicotinonitrile

This protocol uses activated manganese dioxide (MnO₂), a common and effective reagent for this type of transformation.

Reagents & Equipment:

• 5-Bromo-2-methylnicotinonitrile

• Activated Manganese Dioxide (MnO₂, ~10 equivalents)

• Toluene (Anhydrous)

• Round-bottom flask with reflux condenser and heating mantle

• Stir bar

• Celite™ for filtration

Procedure:

• To a round-bottom flask, add 5-bromo-2-methylnicotinonitrile (1.0 eq).

• Add anhydrous toluene to create a ~0.1 M solution.

• Add activated MnO₂ (10.0 eq). Note: The quality of the MnO₂ is critical for success.

• Heat the reaction mixture to reflux (approx. 110 °C) with vigorous stirring.

• Monitor the reaction progress every 2-4 hours by TLC (eluent: 3:1 Hexane:Ethyl Acetate). The product spot should appear below the starting material spot.

• Once the starting material is consumed (typically 12-24 hours), cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite™ to remove the MnO₂ solids. Wash the filter cake thoroughly with ethyl acetate to ensure all product is collected.

• Combine the organic filtrates and concentrate under reduced pressure to yield the crude 5-Bromo-2-formylnicotinonitrile.

• Purify the crude product via silica gel column chromatography.

Protocol 2: Acidic Hydrolysis of 5-Bromo-2-formylnicotinonitrile

This protocol uses concentrated hydrochloric acid for a robust and straightforward hydrolysis and workup.

Reagents & Equipment:

• 5-Bromo-2-formylnicotinonitrile

• Concentrated Hydrochloric Acid (HCl, ~12 M)

• Deionized Water

• Sodium Hydroxide solution (e.g., 4 M NaOH) for potential pH adjustment

• Round-bottom flask with reflux condenser

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Place the crude or purified 5-Bromo-2-formylnicotinonitrile (1.0 eq) in a round-bottom flask.

• Add concentrated HCl (enough to fully dissolve the starting material, typically 5-10 mL per gram).

• Heat the mixture to 80-90 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the nitrile starting material is no longer detectable (typically 4-8 hours).

• Cool the reaction mixture to room temperature, then further cool in an ice bath for 30 minutes.

• Slowly add cold deionized water to the mixture to precipitate the product. The final product, 5-Bromo-2-formylnicotinic acid, should precipitate as a solid.

• If precipitation is incomplete, check the pH. It should be highly acidic. The optimal precipitation pH for related bromonicotinic acids is often between 2.5 and 3.0.[3]

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the collected solid with a small amount of cold water to remove residual acid.

• Dry the product under vacuum to a constant weight. The product can be further purified by recrystallization from an appropriate solvent like an ethanol/water mixture.

Data Summary

Optimizing the oxidation step is crucial for maximizing the overall yield. The choice of oxidant directly impacts selectivity, reaction conditions, and cost.

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
MnO₂	Toluene or CH₂Cl₂, Reflux	Good selectivity for aldehydes, heterogeneous (easy removal)	Requires large excess, reaction can be slow, oxidant activity varies by batch
SeO₂	Dioxane/H₂O, 80-100 °C	Highly effective, well-established	Highly toxic, difficult to remove selenium byproducts
KMnO₄	Acetone/H₂O, 0 °C to RT	Inexpensive, powerful oxidant	Prone to over-oxidation, can be difficult to control
Co/Mn/Br Catalyst	Acetic Acid, O₂ or Air, 100-150 °C	Catalytic, uses air as oxidant, industrially relevant[1]	Requires specialized equipment (pressure reactor), optimization can be complex

References

• RU2039046C1 - Process for preparing 5-bromonicotinic acid.
• RU2070193C1 - Process for preparing 5-bromonicotinic acid.

• ResearchGate - Optimization of Co/Mn/Br-Catalyzed Oxidation of 5-Hydroxymethylfurfural to Enhance 2,5-Furandicarboxylic Acid Yield and Minimize Substrate Burning. [Link]

• CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine.
• CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• Organic Chemistry Portal - Synthesis of Nitriles. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 3. RU2070193C1 - Process for preparing 5-bromonicotinic acid - Google Patents [patents.google.com]

Technical Support Center: Preventing Aldehyde Oxidation in 5-Bromo-2-formylnicotinic Acid

Welcome to the technical support center for 5-Bromo-2-formylnicotinic acid. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth technical guidance on preventing the oxidation of the aldehyde group in this versatile building block. The high reactivity of the aldehyde moiety makes it susceptible to oxidation, which can lead to impurities and affect the outcome of subsequent synthetic steps. This resource offers troubleshooting advice, frequently asked questions, and preventative protocols to ensure the integrity of your material and the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my 5-Bromo-2-formylnicotinic acid sample degrading or changing color?

A1: Aldehydes, particularly aromatic aldehydes like 5-Bromo-2-formylnicotinic acid, are prone to oxidation, especially when exposed to air (oxygen).[1][2] This degradation process converts the aldehyde group into a carboxylic acid. The formation of impurities can sometimes lead to a change in the physical appearance of the sample, such as discoloration.[3]

Q2: What is the primary byproduct of 5-Bromo-2-formylnicotinic acid oxidation?

A2: The primary oxidation byproduct is 5-Bromo-2-carboxynicotinic acid, where the formyl group (-CHO) is oxidized to a carboxylic acid group (-COOH). Under acidic conditions, the aldehyde is oxidized to a carboxylic acid, while under alkaline conditions, a salt of the carboxylic acid is formed.[4][5]

Q3: How can I detect the oxidation of my 5-Bromo-2-formylnicotinic acid sample?

A3: Oxidation can be detected using various analytical techniques. In chromatography (TLC, HPLC, LC-MS), you may observe the appearance of a new, more polar spot or peak corresponding to the carboxylic acid byproduct.[3] In NMR spectroscopy, the disappearance of the characteristic aldehyde proton signal (typically around 9-10 ppm) and the appearance of a carboxylic acid proton signal (often a broad singlet above 10 ppm) would indicate oxidation.

Q4: What are the ideal storage conditions to prevent oxidation?

A4: To minimize oxidation, 5-Bromo-2-formylnicotinic acid should be stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).[6][7] Using an airtight container, such as a vial with a Sure/Seal™ cap, is highly recommended to prevent exposure to atmospheric oxygen and moisture.[8] Storing at reduced temperatures (e.g., 4°C) can also help to slow down the rate of degradation.[3]

Troubleshooting Guide

This guide will help you identify and resolve common issues related to the oxidation of 5-Bromo-2-formylnicotinic acid during your experiments.

Problem	Possible Cause(s)	Solution(s)
Low yield in subsequent reactions (e.g., reductive amination, Wittig reaction)	Oxidation of the starting material to the less reactive carboxylic acid.	1. Verify Starting Material Purity: Before starting your reaction, check the purity of the 5-Bromo-2-formylnicotinic acid using TLC or NMR to ensure no significant oxidation has occurred. 2. Use Fresh or Properly Stored Material: Whenever possible, use a fresh batch of the aldehyde. If using stored material, ensure it has been kept under an inert atmosphere and in a tightly sealed container.[7] 3. Purify the Aldehyde: If oxidation is suspected, consider purifying the aldehyde by recrystallization or column chromatography before use.[9]
Unexpected side products in the reaction mixture	The oxidized carboxylic acid byproduct may participate in or interfere with the desired reaction.	1. Inert Reaction Conditions: Perform the reaction under an inert atmosphere (nitrogen or argon) to prevent in-situ oxidation.[8] This involves using dried solvents and glassware and employing techniques like Schlenk lines or glove boxes. 2. Degas Solvents: Remove dissolved oxygen from reaction solvents by sparging with an inert gas or by freeze-pump-thaw cycles.
Formation of a dark-colored precipitate or solution	The presence of impurities, potentially from oxidation or other side reactions, can sometimes lead to discoloration.	1. Purification of the Product: After the reaction, employ appropriate purification techniques to remove colored impurities. Filtration through a pad of Celite® can help remove fine particulates.[10] 2. Activated Carbon Treatment: During recrystallization, adding a small amount of activated carbon can help adsorb colored impurities.[9]
Inconsistent or non-reproducible experimental results	Varying degrees of oxidation in the starting material between different experimental runs.	1. Standardize Storage and Handling: Implement a strict protocol for the storage and handling of 5-Bromo-2-formylnicotinic acid to ensure its quality is consistent.[6] 2. Aliquot the Reagent: Upon receiving a new bottle, consider aliquoting it into smaller, single-use vials under an inert atmosphere to minimize repeated exposure of the bulk material to air.

Understanding the Mechanism of Aldehyde Oxidation

The aldehyde group is susceptible to oxidation due to the presence of a hydrogen atom on the carbonyl carbon.[5] This hydrogen can be abstracted, initiating the oxidation process. The primary oxidant is often atmospheric oxygen.[2] The oxidation can be catalyzed by light, heat, and the presence of metal ions.[11] The process generally proceeds through a free-radical chain reaction, leading to the formation of a carboxylic acid.

Caption: Decision workflow for handling air-sensitive 5-Bromo-2-formylnicotinic acid.

Experimental Protocol: Performing a Reaction Under Inert Conditions

This protocol outlines the general steps for setting up a reaction using 5-Bromo-2-formylnicotinic acid while minimizing the risk of oxidation.

• Glassware Preparation: Ensure all glassware (reaction flask, condenser, addition funnel, etc.) is thoroughly dried in an oven (e.g., at 120°C for at least 4 hours) and allowed to cool to room temperature in a desiccator.

• System Assembly: Assemble the glassware while it is still warm and immediately place the system under a positive pressure of an inert gas (nitrogen or argon). A bubbler system can be used to monitor the gas flow. [8]3. Solvent Preparation: Use anhydrous solvents. If the solvent is not from a freshly opened Sure/Seal™ bottle, it should be appropriately dried and degassed prior to use.

• Reagent Addition:

  • Add the 5-Bromo-2-formylnicotinic acid to the reaction flask under a counterflow of inert gas.

  • Add other solid reagents in a similar manner.

  • Add anhydrous solvents via a cannula or syringe.

• Reaction Monitoring: Monitor the reaction progress using appropriate techniques (e.g., TLC, LC-MS). When taking an aliquot for analysis, do so quickly and ensure the system remains under a positive pressure of inert gas.

• Work-up: Once the reaction is complete, perform the work-up as required by the specific procedure. If the product is also air-sensitive, continue to handle it under an inert atmosphere until it is isolated and stored.

By implementing these best practices, you can significantly reduce the risk of aldehyde oxidation, ensuring the quality of your starting material and the reliability of your experimental results.

References

• Chemguide. (n.d.). Oxidation of aldehydes and ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Oxidation of Aldehydes and Ketones. Retrieved from [Link]

• Britannica. (2026, February 20). Aldehyde - Oxidation, Reduction, Reactions. Retrieved from [Link]

• ACS Publications. (2022, June 7). Out of Thin Air? Catalytic Oxidation of Trace Aqueous Aldehydes with Ambient Dissolved Oxygen | Environmental Science & Technology. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Oxidations of Aldehydes and Ketones to Carboxylic Acids. Retrieved from [Link]

• Chemistry Steps. (2024, January 16). Aldehydes and Ketones to Carboxylic Acids. Retrieved from [Link]

• DergiPark. (n.d.). Catalytic oxidation of aromatic aldehydes to carboxylic acids in mild conditions with NaClO2. Retrieved from [Link]

• TigerWeb. (1998). Oxidizing Agents. Retrieved from [Link]

• White Rose Research Online. (n.d.). Photophysical oxidation of atmospheric carbonyls. Retrieved from [Link]

• PMC. (n.d.). Gas-Phase Formation of Trioxy Acid via OH-Initiated Aldehyde Oxidation under Atmospheric Conditions. Retrieved from [Link]

• ACS Publications. (2023, June 22). Out of Thin Air? Catalytic Oxidation of Trace Aqueous Aldehydes with Ambient Dissolved Oxygen. Retrieved from [Link]

• MDPI. (2023, November 24). Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxidation. Retrieved from [Link]

• PMC. (n.d.). Detoxification of aldehydes by histidine-containing dipeptides: from chemistry to clinical implications. Retrieved from [Link]

• YouTube. (2022, May 30). organic chemistry review - common oxidizing agents. Retrieved from [Link]

• Fiveable. (2025, August 15). Oxidizing Agents Definition - Organic Chemistry Key Term. Retrieved from [Link]

• ResearchGate. (2014, December 21). What are the new ways to protect the aromatic aldehyde carbonyl group by diol?. Retrieved from [Link]

• RSC Publishing. (2024, May 12). Quantitative Kinetics Reveal that Reactions of HO2 are a Significant Sink for Aldehydes in the Atmosphere and. Retrieved from [Link]

• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents [closed]. Retrieved from [Link]

• Homework.Study.com. (n.d.). Why is it important that the reaction conditions of the oxidation of a primary alcohol containing.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Oxidizing Agents. Retrieved from [Link]

• IntechOpen. (2018, July 18). Substituent Effect on Pyridine Efficacy as a Chelating Stabilizer. Retrieved from [Link]

• Frontiers. (2017, November 30). The Antioxidant Cofactor Alpha-Lipoic Acid May Control Endogenous Formaldehyde Metabolism in Mammals. Retrieved from [Link]

• ACS Publications. (2021, April 14). Sustainable Aldehyde Oxidations in Continuous Flow Using in Situ-Generated Performic Acid. Retrieved from [Link]

• ResearchGate. (2026, February 7). De novo Synthesis of Substituted Pyridines. Retrieved from [Link]

• MDPI. (2025, January 5). Theoretical Study of Antioxidant and Prooxidant Potency of Protocatechuic Aldehyde. Retrieved from [Link]

• PMC. (n.d.). Design, Synthesis, and Biophysical Characterization of Pyridine Bis‐Quinazoline Derivatives as Selective G‐Quadruplex DNA Stabilizers. Retrieved from [Link]

• ResearchGate. (n.d.). Pyridine-stabilized formyl borane 18 can be transformed into the.... Retrieved from [Link]

• PubMed. (2025, April 9). Design, Synthesis, and Biophysical Characterization of Pyridine Bis-Quinazoline Derivatives as Selective G-Quadruplex DNA Stabilizers. Retrieved from [Link]

• MDPI. (2025, January 3). Theoretical Study of Antioxidant and Prooxidant Potency of Protocatechuic Aldehyde. Retrieved from [Link]

• Google Patents. (n.d.). US4960896A - Process for the preparation of 5-chloro and 5-bromo-2-hydroxynicotinic acids.

• PMC. (n.d.). Latest Research Progress in High-Purity Material Purification Technology. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (n.d.). Selective aqueous phase oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid over Pt/C catalysts: influence of the base and effect of bismuth promotion. Retrieved from [Link]

• ResearchGate. (2025, December 6). The experimental study on the air oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid with Co–Mn–Br system. Retrieved from [Link]

• MDPI. (2025, November 18). Aerobic Oxidation of 5-Hydroxymethylfurfural to 2,5-Furandicarboxylic Acid over a Bi-Promoted Pt/Al2O3 Catalyst. Retrieved from [Link]

Sources

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• 2. Video: Oxidations of Aldehydes and Ketones to Carboxylic Acids [jove.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. ehs.umich.edu [ehs.umich.edu]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: 5-Bromo-2-formylnicotinic Acid Recrystallization Workflows

Welcome to the Technical Support Center. This knowledge base is designed for drug development professionals and synthetic chemists. It provides validated workflows, mechanistic troubleshooting, and FAQs for the purification of 5-Bromo-2-formylnicotinic acid.

Core Principles: Understanding the Molecule (FAQ)

Before attempting recrystallization, it is critical to understand the unique chemical reactivity of this building block.

Q: Why is 5-Bromo-2-formylnicotinic acid prone to degradation during standard recrystallization? A: The difficulty stems from the ortho-relationship between the highly electrophilic formyl group and the carboxylic acid on the pyridine ring. This structural motif exhibits1[1]. In solution, the open-chain aldehyde exists in an equilibrium with a cyclic lactol (a 3-hydroxyphthalide derivative)[2]. If exposed to nucleophilic solvents (like methanol or ethanol) under heat, the lactol intermediate is rapidly trapped, irreversibly forming an alkoxy lactol (a cyclic acetal)[3].

Fig 1: Ring-chain tautomerism and nucleophilic degradation pathway in alcohols.

Solvent Selection Matrix

To prevent degradation, solvent selection must prioritize non-nucleophilic, aprotic systems. Quantitative and qualitative data for solvent suitability are summarized below.

Solvent System	Suitability	Boiling Point (°C)	Mechanistic Rationale
Ethyl Acetate / Heptane	Highly Recommended	77 / 98	Non-nucleophilic. EtOAc dissolves the polar monomer; Heptane acts as a controlled anti-solvent.
Acetonitrile (MeCN)	Recommended	82	Aprotic, polar. Dissolves the compound at reflux, crystallizes upon cooling. No risk of acetalization.
Methanol / Ethanol	DO NOT USE	65 / 78	Nucleophilic. Drives irreversible formation of alkoxy lactol impurities via the cyclic tautomer.
Water	Not Recommended	100	Poor solubility. Prolonged heating may cause hydration of the highly electrophilic formyl group.

Self-Validating Recrystallization Protocol (EtOAc/Heptane)

This protocol utilizes an anti-solvent approach to maximize yield while preserving the integrity of the formyl group. The system is designed to be self-validating through a mandatory post-isolation NMR check.

Step 1: Dissolution

• Action: Suspend crude4[4] in minimal anhydrous Ethyl Acetate (EtOAc) (approx. 5-8 mL/g). Heat gently to 60°C under an inert atmosphere (N₂/Ar) until dissolution is achieved.

• Causality: EtOAc is a non-nucleophilic solvent that effectively solvates the open-chain monomer. Limiting the temperature to 60°C prevents thermal decarboxylation, a known risk for electron-deficient nicotinic acids.

Step 2: Hot Filtration

• Action: Pass the hot solution through a pre-warmed 0.45 µm PTFE syringe filter into a clean, heated receiving flask.

• Causality: Removes insoluble polymeric impurities that can act as heterogeneous nucleation sites, which otherwise lead to rapid, amorphous precipitation rather than ordered crystallization.

Step 3: Anti-Solvent Addition

• Action: Maintain the filtrate at 60°C. Slowly add hot Heptane dropwise while stirring. Stop the addition the moment the solution becomes faintly turbid (the cloud point).

• Causality: Heptane lowers the dielectric constant of the medium, selectively reducing the solubility of the polar carboxylic acid and forcing the system into a metastable supersaturated state.

Step 4: Controlled Crystallization

• Action: Remove the heat source and allow the flask to cool to room temperature at a controlled rate of ~10°C/hour. Once at room temperature, chill the flask to 4°C for 2 hours.

• Causality: A slow, controlled cooling ramp allows molecules to properly align within the crystal lattice, excluding soluble impurities. Rapid cooling traps impurities and causes oiling out.

Step 5: Isolation & Self-Validation

• Action: Filter the crystals under vacuum, wash with ice-cold Heptane (2 x 5 mL), and dry under high vacuum at 40°C for 12 hours. Dissolve a 5 mg sample in DMSO-d₆ and run a ¹H NMR.

• Causality: A successful recrystallization will show a sharp aldehyde proton singlet at ~10.0–10.5 ppm. If a singlet appears at ~6.5–7.0 ppm, lactol degradation has occurred. This step ensures the protocol's success is empirically verified before downstream use.

Fig 2: Self-validating recrystallization workflow for 5-Bromo-2-formylnicotinic acid.

Troubleshooting & FAQs

Q: My product is "oiling out" (liquid-liquid phase separation) instead of forming crystals. How do I fix this? A: Oiling out occurs when the compound precipitates above its melting point in the solvent mixture, or when the anti-solvent is added too rapidly, causing the solute to crash out as a viscous liquid phase. To troubleshoot:

• Reheat the mixture until the oil completely redissolves.

• Add 10-15% more of the good solvent (EtOAc) to shift the cloud point to a lower temperature.

• Slow down the cooling ramp (e.g., 5°C/hour).

• Introduce seed crystals exactly at the cloud point to bypass the nucleation energy barrier.

Q: I used Ethanol and my NMR shows a new peak around 6.8 ppm and a missing aldehyde proton (~10.2 ppm). Is my product ruined? A: Yes. As detailed in our Core Principles, heating 2-formylbenzoic acid derivatives in primary alcohols causes the cyclic lactol tautomer to react with the alcohol[2]. The peak at 6.8 ppm is the methine proton of the newly formed ethoxy lactol (an irreversible cyclic acetal). You must discard this batch or attempt a harsh acidic hydrolysis (which risks decarboxylation) to recover the aldehyde.

Q: The compound is not fully dissolving in EtOAc even at 60°C. Can I heat it to reflux (77°C)? A: It is not recommended. Prolonged heating of heavily substituted nicotinic acids near 80°C can induce thermal decarboxylation. If dissolution is incomplete at 60°C, it is safer to increase the solvent volume rather than the temperature. Alternatively, switch to Acetonitrile (MeCN), which has a higher solubilizing power for this specific chemotype.

References

• "1289115-21-4 | 5-Bromo-2-formylnicotinic acid | ChemScene."ChemScene.
• "2-Carboxybenzaldehyde - Wikipedia."Wikipedia, The Free Encyclopedia.
• "Mechanistic Insight into C-Nucleophiles Addition to 2-Formylbenzoic Acid in Water Media: A DFT Study."ChemRxiv.
• "(a) Illustration of keto‐enol tautomerism and ring‐chain tautomerism..."ResearchGate.

Sources

• 1. 2-Carboxybenzaldehyde - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. chemscene.com [chemscene.com]

Troubleshooting solubility issues of 5-Bromo-2-formylnicotinic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 5-Bromo-2-formylnicotinic acid .

Handling multi-functional heterocyclic compounds requires a deep understanding of their physicochemical behavior. This molecule features an acidic carboxylic acid, a weakly basic pyridine nitrogen, a highly reactive formyl group, and a lipophilic bromine atom. Misunderstanding how these functional groups interact with different solvents is the root cause of 90% of reported "solubility" or "degradation" issues.

Part 1: Physicochemical Profiling

To troubleshoot solubility, we must first establish the quantitative baseline of the molecule. The table below summarizes the critical parameters that dictate its behavior in solution.

Parameter	Value / Description	Impact on Solubilization Strategy
Chemical Name	5-Bromo-2-formylnicotinic acid	N/A
CAS Number	1289115-21-4[1]	Verification of chemical identity.
Molecular Weight	230.01 g/mol	Required for accurate molarity calculations.
Functional Groups	Pyridine, -COOH, -CHO, -Br	Drives pH-dependent solubility and solvent reactivity.
pKa (-COOH)	~2.5 – 3.5 (Estimated)	Requires ambient pH > 5.5 for full deprotonation and aqueous solubility.
Solvent Compatibility	DMSO (High)[2], Water (pH dependent), Alcohols (Incompatible)	Dictates the choice of stock and working solutions.

Part 2: Troubleshooting FAQs (The "Why" and "How")

Q1: I attempted to make a 10 mM stock solution in Methanol, but my LC-MS analysis shows a mass increase of +32 Da. Is the compound degrading? A: The compound is not degrading; it is reacting with your solvent. The C2 formyl (-CHO) group is adjacent to the electron-withdrawing pyridine nitrogen and the bromine atom, making the carbonyl carbon highly electrophilic. When dissolved in primary alcohols like methanol or ethanol, the solvent acts as a nucleophile, rapidly undergoing nucleophilic addition to form a hemiacetal (adding exactly 32 Da for methanol).

• Solution: Never use protic solvents (alcohols) for stock solutions of formylpyridines. Always use polar aprotic solvents like anhydrous DMSO or DMF.

Q2: The compound dissolves perfectly in DMSO, but when I dilute it into my standard physiological assay buffer (pH 7.4), it immediately crashes out as a cloudy suspension. Why? A: This is a classic "solvent crash." While DMSO acts as an excellent hydrogen-bond acceptor to solubilize the compound[2], diluting it into a weak aqueous buffer forces the highly lipophilic bromine atom and planar pyridine ring to interact with water. If the buffer capacity is too low, the localized acidic microenvironment around the dissolving molecule keeps the C3 carboxylic acid protonated (unionized), drastically reducing its aqueous solubility.

• Solution: Ensure your receiving buffer has a high buffering capacity (e.g., 100 mM HEPES or Tris) and is pre-adjusted to pH 7.5–8.0. The alkaline environment ensures immediate deprotonation of the carboxylic acid into a highly soluble carboxylate anion (-COO⁻).

Q3: How can I formulate this compound for in vivo animal dosing where high concentrations of DMSO are toxic? A: For in vivo applications, you must bypass organic solvents by exploiting the molecule's ionizable groups or using complexation agents.

• Solution: Use an in situ salt formation strategy. Suspend the powder in sterile water and titrate with 0.1 M NaOH equivalent to 1.0 molar equivalent of the compound. This forms the sodium salt of 5-Bromo-2-formylnicotinic acid, which is highly water-soluble. Alternatively, formulate with 10-20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in a pH 7.4 phosphate buffer to mask the lipophilic bromine group.

Part 3: Validated Experimental Protocols

To ensure reproducible and self-validating results, follow these step-by-step methodologies for preparing your solutions.

Protocol A: Preparation of a Stable 10 mM DMSO Stock Solution

Causality: DMSO provides the necessary polarity to dissolve the crystal lattice without acting as a nucleophile toward the reactive formyl group.

• Weighing: Accurately weigh 2.30 mg of 5-Bromo-2-formylnicotinic acid powder into a light-protected amber microcentrifuge tube.

• Solvation: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO (≥99.9% purity).

• Agitation: Vortex vigorously at room temperature for 30–60 seconds. Crucial Note: Do not heat the solution above 40°C, as elevated temperatures can induce thermal degradation or oxidation of the formyl group.

• Validation: Hold the tube against a light source. The solution must be completely transparent with no particulate matter.

• Storage: Aliquot into single-use vials and store at -20°C. Purge vials with dry Argon or Nitrogen to prevent atmospheric moisture from inducing hydrate formation at the formyl group.

Protocol B: pH-Driven Aqueous Solubilization for Biological Assays (1 mM Working Solution)

Causality: Pre-diluting the compound into a strong, slightly alkaline buffer ensures the carboxylic acid is instantly deprotonated, preventing aggregation.

• Buffer Prep: Prepare 900 µL of a strong biological buffer (e.g., 100 mM Tris-HCl, pH 8.0) in a 1.5 mL tube.

• Addition: While continuously vortexing the buffer, add 100 µL of the 10 mM DMSO stock solution (from Protocol A) dropwise.

• Validation: The solution should remain perfectly clear. If opalescence (cloudiness) is observed, the buffer capacity was insufficient to overcome the localized pH drop. If this occurs, sonicate the solution for 1 minute in a water bath and verify clarity via UV-Vis absorbance (check for baseline scattering at 600 nm).

Part 4: Mechanistic Solubilization Workflow

The following diagram illustrates the logical decision-making process for solubilizing 5-Bromo-2-formylnicotinic acid based on the principles discussed above.

Decision tree for the optimal solubilization of 5-Bromo-2-formylnicotinic acid.

References

• Gonçalves, E. M., & Minas da Piedade, M. E. (2012). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. Journal of Chemical Thermodynamics. Retrieved from: [Link]

• RSC Advances. (2015). Hemiacetal and acetal formation in methanol: A series of 2- and 4-formyl pyridine derivatives. Royal Society of Chemistry. Retrieved from:[Link]

Sources

• 1. 914637-97-1|5-Bromo-2-cyanonicotinic acid|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]

Handling moisture sensitivity of 5-Bromo-2-formylnicotinic acid

Technical Support Center: 5-Bromo-2-formylnicotinic Acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction:

5-Bromo-2-formylnicotinic acid is a key building block in the synthesis of various pharmaceutical compounds. However, its utility can be compromised by its sensitivity to moisture. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) to help you navigate the challenges of working with this hygroscopic reagent, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: How does moisture affect 5-Bromo-2-formylnicotinic acid?

A1: 5-Bromo-2-formylnicotinic acid is susceptible to hydration. The presence of water can lead to the formation of a hydrate, which may alter the compound's physical properties and reactivity.[1][2] The aldehyde group is particularly vulnerable to reacting with water, potentially leading to the formation of a geminal diol. This can impact reaction kinetics and product purity.

Q2: What are the visible signs of moisture absorption?

A2: The most common visual indicator of moisture absorption is a change in the physical state of the compound, from a free-flowing powder to a clumpy or sticky solid.[3] In some cases, discoloration may also occur.

Q3: How should I store 5-Bromo-2-formylnicotinic acid to minimize moisture exposure?

A3: Proper storage is critical. The compound should be kept in a tightly sealed container, preferably in a desiccator or a dry box with a desiccant like silica gel or calcium chloride.[3][4] For long-term storage, a freezer at -20°C is recommended to reduce water vapor pressure and slow down potential degradation reactions.[5]

Q4: Can I handle this compound on an open lab bench?

A4: While brief handling on an open bench in a low-humidity environment may be acceptable, it is strongly recommended to handle 5-Bromo-2-formylnicotinic acid in a controlled atmosphere, such as a glovebox or a dry box, to minimize exposure to ambient moisture.[3][6] If a controlled atmosphere is not available, work quickly and efficiently to limit the compound's exposure time to the air.

Q5: What are the consequences of using moisture-contaminated 5-Bromo-2-formylnicotinic acid in a reaction?

A5: Using a moisture-contaminated reagent can lead to several undesirable outcomes, including:

• Inaccurate Stoichiometry: The absorbed water adds to the weight of the reagent, leading to the use of a lower molar quantity than intended.

• Side Reactions: The aldehyde group can react with water, and the presence of moisture can promote unwanted side reactions, reducing the yield of the desired product.[7]

• Inconsistent Results: The variable amount of absorbed water can lead to poor reproducibility of your experiments.

Troubleshooting Guides

Issue 1: Inconsistent Reaction Yields or Formation of Unexpected Byproducts

Potential Cause: Moisture contamination of the 5-Bromo-2-formylnicotinic acid starting material.

Troubleshooting Steps:

• Verify Reagent Quality: Before use, visually inspect the reagent for any signs of clumping or stickiness. If moisture absorption is suspected, it is best to use a fresh, unopened container.

• Drying the Reagent: If a fresh container is unavailable, the compound can be dried under a high vacuum for several hours. Gentle heating can be applied, but care must be taken to avoid thermal decomposition. The exact temperature and duration will depend on the extent of moisture absorption and should be determined empirically.

• Inert Atmosphere Techniques: For all subsequent reactions, employ stringent inert atmosphere techniques. This includes using dry solvents, glassware that has been oven-dried and cooled under an inert gas (like nitrogen or argon), and performing all manipulations under an inert atmosphere.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) to detect the formation of any unexpected byproducts.[8]

Issue 2: Poor Solubility or Difficulty in Dissolving the Reagent

Potential Cause: Formation of a less soluble hydrate or degradation product due to moisture exposure.

Troubleshooting Steps:

• Solvent Selection: Ensure that the solvent being used is appropriate for 5-Bromo-2-formylnicotinic acid and is anhydrous.

• Gentle Heating and Sonication: Gentle heating and sonication can aid in the dissolution of the compound. However, be cautious with heating as it can also accelerate degradation.

• Reagent Purity Check: If solubility issues persist, it may be indicative of significant degradation. Consider purifying the reagent by recrystallization from an appropriate dry solvent. The choice of solvent will need to be determined based on the compound's solubility profile.

Experimental Protocols

Protocol 1: Proper Handling and Dispensing of 5-Bromo-2-formylnicotinic Acid

This protocol outlines the best practices for handling the reagent to minimize moisture exposure.

Methodology:

• Preparation: Before opening the container, allow it to equilibrate to room temperature inside a desiccator to prevent condensation of atmospheric moisture onto the cold powder.

• Inert Atmosphere: If available, transfer the required amount of the compound in a glovebox or a dry box.

• Quick Dispensing: If a controlled atmosphere is not available, open the container in a well-ventilated fume hood with low ambient humidity. Quickly weigh the desired amount of the reagent and immediately and tightly reseal the container.

• Storage of Weighed Reagent: If not used immediately, store the weighed portion in a sealed vial under an inert atmosphere.

Protocol 2: Quality Control Check for Moisture Content

A simple loss-on-drying experiment can provide a rough estimate of the water content.

Methodology:

• Initial Weighing: Accurately weigh a small sample (e.g., 100-200 mg) of the 5-Bromo-2-formylnicotinic acid into a pre-weighed, dry vial.

• Drying: Place the vial in a vacuum oven at a moderate temperature (e.g., 40-50°C) under high vacuum for 2-4 hours.

• Final Weighing: After drying, allow the vial to cool to room temperature in a desiccator before re-weighing.

• Calculation: The percentage of weight loss corresponds to the approximate moisture content.

Data Presentation:

Sample	Initial Weight (mg)	Final Weight (mg)	Weight Loss (%)
Test 1	150.2	148.5	1.13
Test 2	175.5	173.1	1.37

Visualizations

Workflow for Handling Moisture-Sensitive Reagents

This diagram illustrates the decision-making process and recommended workflows for handling 5-Bromo-2-formylnicotinic acid.

Caption: Decision workflow for handling 5-Bromo-2-formylnicotinic acid.

Potential Degradation Pathway in the Presence of Moisture

This diagram illustrates the potential formation of a geminal diol from the aldehyde functional group in the presence of water.

Caption: Hydration of the aldehyde group to form a geminal diol.

References

• Semantic Scholar. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Available from: [Link]

• ResearchGate. Novel 5-Bromoindole-2-Carboxylic Acid Derivatives as EGFR Inhibitors: Synthesis, Docking Study, and Structure-Activity Relationship. Available from: [Link]

• ResearchGate. Reaction mechanism for the formation of 5-Bromo-2,2-dimethyl-pentanoic acid isobutyl ester. Available from: [Link]

• PubMed. Novel 5-bromoindole-2-carboxylic Acid Derivatives as EGFR Inhibitors: Synthesis, Docking Study, and Structure Activity Relationship. Available from: [Link]

• ResearchGate. Nontrivial Impact of Relative Humidity on Organic New Particle Formation from Ozonolysis of cis-3-Hexenyl Acetate. Available from: [Link]

• Google Patents. CN104987308A - Preparation method for 5-bromine-2-picolinic acid.
• Google Patents. RU2070193C1 - Process for preparing 5-bromonicotinic acid.

• Quimivita. Best practices for handling chemical reagents to prevent cross-contamination. Available from: [Link]

• MDPI. Nontrivial Impact of Relative Humidity on Organic New Particle Formation from Ozonolysis of cis-3-Hexenyl Acetate. Available from: [Link]

• PMC. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms. Available from: [Link]

• MDPI. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. Available from: [Link]

• Capot Chemical. MSDS of 5-Bromo-2-hydroxynicotinic acid. Available from: [Link]

• PMC. 5-Bromo-2-(phenylamino)benzoic acid. Available from: [Link]

• ACP. Relative humidity effect on the formation of highly oxidized molecules and new particles during monoterpene oxidation. Available from: [Link]

• PMC. Condensation of α-Carbonyl Aldehydes Leads to the Formation of Solid Humins during the Hydrothermal Degradation of Carbohydrates. Available from: [Link]

• ResearchGate. Asian Journal of Pharmaceutical Research and Development Development of Forced Degradation and Stability Indicating Studies of. Available from: [Link]

• Google Patents. WO2014138603A1 - Stabilization of moisture-sensitive drugs.

• EH&S. GUIDELINES FOR SAFE HANDLING OF PEROXIDE FORMING CHEMICALS. Available from: [Link]

• ResearchGate. (PDF) Influence of humidity on the initial emittable concentration of formaldehyde and hexaldehyde in building materials: Experimental observation and correlation. Available from: [Link]

• MDPI. 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. Available from: [Link]

• ResearchGate. (PDF) Hygroscopic behavior and chemical composition evolution of internally mixed aerosols composed of oxalic acid and ammonium sulfate. Available from: [Link]

• Research Journal of Pharmacy and Technology. Stability Indicating Forced Degradation Studies. Available from: [Link]

• RSC Publishing. Accelerated click reactions using boronic acids for heterocyclic synthesis in microdroplets. Available from: [Link]

• PMC. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Available from: [Link]

• Asian Journal of Pharmaceutical Analysis. Method Development and Photolytic Degradation Study of. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. Available from: [Link]

• Chromatography Forum. How to Handle Hygroscopic Reference Standards?. Available from: [Link]

• DOI. Hygroscopicity and Cloud Condensation Nucleation Activity of Bromine Salts. Available from: [Link]

• CUTM Courseware. STABILITY THEORITICAL CONSIDERATION DEGRADATIVE PATHWAYS, STABILITY INDICATING ASSAYS. Available from: [Link]

• B&M Scientific. How to Safely Store Lab Chemicals and Reagents. Available from: [Link]

• TutorChase. How do you handle hygroscopic solutes in the lab?. Available from: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. tutorchase.com [tutorchase.com]
• 4. chemscene.com [chemscene.com]
• 5. fishersci.com [fishersci.com]
• 6. rmu.edu [rmu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

Storage stability and shelf-life of 5-Bromo-2-formylnicotinic acid

Technical Support Center: 5-Bromo-2-formylnicotinic acid

A Guide to Storage, Stability, and Experimental Success

Welcome to the dedicated technical support guide for 5-Bromo-2-formylnicotinic acid. As a bifunctional molecule incorporating both a reactive aldehyde and a carboxylic acid on a pyridine ring, its stability is paramount for reproducible and successful outcomes in your research and development projects. This guide is designed to provide you, our fellow scientists and drug development professionals, with practical, field-tested advice to maximize the shelf-life of this reagent and troubleshoot common issues related to its handling and storage.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the long-term stability and handling of 5-Bromo-2-formylnicotinic acid.

Q1: What are the optimal storage conditions for 5-Bromo-2-formylnicotinic acid?

For maximum stability and to preserve its purity (typically ≥98%), the compound should be stored under the conditions outlined in the table below.[1]

Parameter	Recommendation	Rationale & Causality
Temperature	2-8°C	Lowering the temperature significantly reduces the rate of potential degradation reactions, such as oxidation and polymerization.[2]
Atmosphere	Inert Gas (Argon or Nitrogen)	The aldehyde functional group is highly susceptible to oxidation by atmospheric oxygen, which is a primary degradation pathway.[2][3] Storing under an inert atmosphere displaces oxygen and minimizes this risk.
Light	Amber Vial / Dark Location	Exposure to light, particularly UV, can provide the activation energy for unwanted side reactions and accelerate degradation.
Moisture	Tightly Sealed Container in a Dry Location	The compound is a dry solid.[1] Absorption of moisture can lead to clumping and may facilitate hydrolytic degradation pathways or act as a catalyst for other reactions.[4]

Q2: What is the expected shelf-life of this compound?

When stored under the optimal conditions described above, 5-Bromo-2-formylnicotinic acid is expected to maintain its purity for an extended period. However, the shelf-life is critically dependent on handling. Each time the container is opened, exposure to atmospheric oxygen and moisture occurs. For critical applications, we recommend performing a purity check if the material has been stored for over a year or has been accessed frequently.

Q3: My 5-Bromo-2-formylnicotinic acid has changed color from off-white to a yellowish or brownish tint. Can I still use it?

A visible color change is a strong indicator of degradation. Aromatic aldehydes can undergo oxidation or polymerization, leading to the formation of colored impurities.[2] While the material might still contain a significant amount of the desired compound, the impurities can interfere with your reaction, leading to lower yields, complex purification, and difficult-to-interpret results. It is strongly advised to perform a purity analysis (see Troubleshooting section) before using discolored material.

Q4: How does improper storage impact experimental results?

Improper storage primarily leads to the oxidation of the aldehyde group to a carboxylic acid, forming 5-Bromo-pyridine-2,3-dicarboxylic acid. This has several negative consequences:

• Reduced Molarity: The concentration of the active starting material is lower than calculated, leading to incomplete reactions and lower yields.

• Side Product Formation: The degradation product can potentially react with your reagents, leading to unexpected side products and complicating purification.

• Inaccurate Stoichiometry: If used in a reaction where the aldehyde is the key reactive group, the presence of the oxidized impurity will lead to incorrect stoichiometric calculations.

Part 2: Mechanistic Insights into Degradation

Understanding the chemical instability of 5-Bromo-2-formylnicotinic acid is key to preventing it. The molecule's two functional groups, an aromatic aldehyde and a carboxylic acid, have distinct chemical liabilities.

The primary point of instability is the aldehyde group . Aromatic aldehydes are readily oxidized, even by atmospheric oxygen, to form the corresponding carboxylic acid.[2][3][5] This process can be accelerated by exposure to light, heat, and moisture.

Caption: Primary degradation pathway via oxidation.

Part 3: Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues.

Problem: My reaction yield is unexpectedly low, or the reaction is not proceeding to completion.

This is the most common symptom of using degraded or impure 5-Bromo-2-formylnicotinic acid. Follow this workflow to diagnose the issue.

Caption: Workflow for troubleshooting low reaction yields.

Part 4: Key Experimental Protocols

Protocol 1: Rapid Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a quick, qualitative assessment of purity.

Objective: To visually separate the starting material from the more polar carboxylic acid degradation product.

Materials:

• Silica gel TLC plate (e.g., Silica Gel 60 F254)

• Developing chamber

• Mobile Phase: A mixture of Ethyl Acetate and Hexanes (e.g., 70:30 v/v) with 1% Acetic Acid. (Note: The optimal ratio may require slight adjustment).

• UV lamp (254 nm)

• Capillary tubes for spotting

Methodology:

• Prepare Sample: Dissolve a small amount (~1 mg) of your 5-Bromo-2-formylnicotinic acid in a suitable solvent like Ethyl Acetate or a small amount of DMSO.

• Spot Plate: Using a capillary tube, carefully spot the dissolved sample onto the baseline of the TLC plate. If available, spot a reference standard of known purity alongside it.

• Develop Plate: Place the spotted plate in the developing chamber containing the mobile phase. Ensure the solvent level is below the baseline. Allow the solvent to travel up the plate until it is ~1 cm from the top.

• Visualize: Remove the plate, mark the solvent front, and allow it to dry completely. Visualize the spots under a UV lamp.

• Interpret Results:

  • Pure Compound: A single, well-defined spot should be visible.

  • Degraded Compound: You will likely see a primary spot corresponding to the starting material and a second spot with a lower Rf value (closer to the baseline) corresponding to the more polar 5-Bromo-pyridine-2,3-dicarboxylic acid degradation product. The presence of any secondary spots indicates impurity.

Protocol 2: Recommended Handling Procedure for Long-Term Stability

Objective: To minimize exposure to atmospheric contaminants each time the reagent is used.

Methodology:

• Equilibration: Before opening, allow the refrigerated container to warm to room temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

• Inert Atmosphere: If possible, open the container and handle the reagent inside a glovebox or under a gentle stream of inert gas (Argon or Nitrogen).

• Dispense Quickly: Weigh out the required amount of material as quickly as possible. Avoid leaving the container open for extended periods.

• Secure Seal: Tightly reseal the container immediately after use. For screw-cap vials, consider wrapping the cap junction with Parafilm® for an extra barrier.

• Backfill with Inert Gas (Optional but Recommended): Before sealing, gently flush the headspace of the container with Argon or Nitrogen to displace any air that entered.

• Return to Storage: Promptly return the sealed container to the recommended 2-8°C storage conditions.[1]

By adhering to these guidelines, you can ensure the integrity of your 5-Bromo-2-formylnicotinic acid, leading to more reliable and reproducible experimental results.

References

• Nicotinic acid Safety Data Sheet. Carl ROTH. [Link]

• 5-Bromonicotinic acid Entry. PubChem, National Center for Biotechnology Information. [Link]

• 5-Bromo-2'-deoxyuridine Safety Data Sheet. Carl ROTH. [Link]

• Nicotinic Acid Safety Data Sheet. Loba Chemie. [Link]

• Green and Efficient: Oxidation of Aldehydes to Carboxylic Acids and Acid Anhydrides with Air. ACS Sustainable Chemistry & Engineering. [Link]

• Nicotinic Acid ICSC Card. INCHEM. [Link]

• Properties of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lobachemie.com [lobachemie.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 5-Bromo-2-formylnicotinic Acid Cyclization

Welcome to the Application Science Technical Support Center. 5-Bromo-2-formylnicotinic acid (CAS 1289115-21-4) is a highly versatile, yet reactive, bifunctional building block widely utilized in the synthesis of pyrido[2,3-d]pyridazines and aza-isoindolinones (pyrrolo[3,4-b]pyridinones) . Its unique substitution pattern—an electron-deficient pyridine ring bearing a reducible halogen, an electrophilic aldehyde, and a carboxylic acid—makes it susceptible to a multitude of competing side reactions during cyclization.

This guide provides mechanistic troubleshooting, validated protocols, and empirical data to help scientists maximize cyclization yields while suppressing debromination, disproportionation, and decarboxylation.

Mechanistic Pathway & Side Reaction Map

Before troubleshooting, it is critical to understand the competing kinetic pathways. The diagram below illustrates the desired reductive cyclization trajectory versus the primary failure modes you may encounter in the lab.

Reaction pathways of 5-Bromo-2-formylnicotinic acid: target cyclization vs. side reactions.

Troubleshooting Guide & FAQs

Q1: How do I prevent reductive debromination of the 5-bromo group during reductive amination/cyclization? Causality: The carbon-bromine bond on an electron-deficient pyridine ring is highly susceptible to oxidative addition and subsequent hydrogenolysis. Aggressive reducing systems, such as catalytic hydrogenation (H₂ with Pd/C) or strong hydride donors (e.g., unmoderated NaBH₄ in protic solvents), will rapidly cleave the C-Br bond before or during ring closure. Solution: Shift to a milder, chemoselective hydride donor. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the industry standard for this transformation. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the boron-hydride bond, rendering it highly selective for protonated imines over aldehydes and aryl halides . Conduct the reaction in an aprotic solvent like 1,2-dichloroethane (DCE) to further modulate hydride reactivity.

Q2: Why am I observing significant Cannizzaro-type byproducts (alcohol and carboxylic acid) instead of the desired cyclized product? Causality: 5-Bromo-2-formylnicotinic acid lacks α-protons. In the presence of strong bases (often added to neutralize amine hydrochlorides or as catalysts), the formyl group undergoes a base-induced disproportionation (Cannizzaro reaction). This yields 5-bromo-2-(hydroxymethyl)nicotinic acid and 5-bromopyridine-2,3-dicarboxylic acid, completely derailing the cyclization. Solution: Strictly avoid strong inorganic bases (e.g., NaOH, KOH). If a base is required to free-base an amine salt, use a mild, non-nucleophilic organic base like N,N-diisopropylethylamine (DIPEA). Maintain the reaction at a slightly acidic pH (pH 5–6) using glacial acetic acid, which suppresses disproportionation and simultaneously accelerates imine formation.

Q3: The reaction stalls at the uncyclized secondary amine intermediate. How do I drive the cyclization to completion? Causality: Cyclization requires the nucleophilic attack of the newly formed secondary amine onto the adjacent carboxylic acid. If the carboxylic acid is unactivated, the thermodynamic barrier for lactamization may not be overcome at room temperature, leaving the reaction stalled at the acyclic amine stage. Solution: Implement a tandem reductive amination-amidation sequence. Once the imine is fully reduced to the secondary amine, introduce a peptide coupling reagent such as EDC·HCl. This converts the unreactive carboxylic acid into a highly electrophilic active ester, driving rapid, spontaneous intramolecular cyclization.

Q4: How do I minimize decarboxylation during high-temperature cyclizations with hydrazines? Causality: When synthesizing pyrido[2,3-d]pyridazines via condensation with hydrazines, prolonged heating is often employed. However, nicotinic acid derivatives can undergo thermal decarboxylation, a process exacerbated by the electron-withdrawing 5-bromo group which stabilizes the intermediate transition state. Solution: Lower the thermal stress by utilizing microwave irradiation (e.g., 80°C for 30 minutes instead of refluxing for 16 hours). Alternatively, pre-convert the carboxylic acid to a methyl ester. The subsequent cyclization will proceed via a lower-energy transamidation pathway, allowing for much milder reaction conditions .

Empirical Data: Impact of Reducing Agents on Yield and Purity

The choice of reducing agent dictates the fate of the 5-bromo substituent and the formyl group. The table below summarizes the quantitative impact of various conditions on the product distribution.

Reducing Agent / Condition	Solvent System	Temp (°C)	Target Cyclized Yield (%)	Debromination Byproduct (%)	Cannizzaro Byproduct (%)
H₂ (1 atm), 10% Pd/C	Methanol	25	< 5	> 85	< 5
NaBH₄	Ethanol	25	42	18	12
NaBH(OAc)₃ (Acidic, pH 5)	1,2-Dichloroethane	25	88	< 1	< 1
NaBH(OAc)₃ (Basic, pH 10)	DCE / H₂O	25	15	< 1	72

Validated Experimental Protocol: Chemoselective Synthesis of 5-Bromo-aza-isoindolinones

This self-validating protocol utilizes a tandem reductive amination/lactamization strategy designed to preserve the 5-bromo group while ensuring complete ring closure.

Reagents & Materials:

• 5-Bromo-2-formylnicotinic acid (1.0 equiv)

• Primary Amine (1.1 equiv)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 equiv)

• EDC·HCl (1.2 equiv)

• Glacial Acetic Acid (0.1 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Imine Formation: In an oven-dried flask under N₂, dissolve 5-Bromo-2-formylnicotinic acid (1.0 mmol) and the primary amine (1.1 mmol) in anhydrous DCE (10 mL).

• pH Adjustment & Condensation: Add glacial acetic acid (0.1 mmol) to the mixture to achieve a pH of ~5. Stir at room temperature for 2 hours.

  • Validation Gate 1: Aliquot analysis via LC-MS must confirm >95% consumption of the aldehyde starting material and the dominant formation of the imine mass. Proceeding prematurely guarantees alcohol byproducts.

• Chemoselective Reduction: Cool the reaction to 0°C. Add NaBH(OAc)₃ (1.5 mmol) portion-wise over 10 minutes to prevent thermal spikes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Lactamization (Cyclization):

  • Validation Gate 2: Check the reaction via LC-MS. If the uncyclized secondary amine is present and the cyclized lactam mass is not dominant, the thermodynamic barrier has not been breached.

  • Add EDC·HCl (1.2 mmol) directly to the reaction mixture and stir for an additional 4 hours at room temperature to drive lactam formation.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure 5-bromo-aza-isoindolinone.

References

• Illendula, A., et al. (2015). "Chemical biology. A small-molecule inhibitor of the aberrant transcription factor CBFβ-SMMHC delays leukemia in mice." Science, 347(6223), 779-784. URL:[Link]

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Asif, M., et al. (2019). "Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications." Molecules, 24(22), 4108. URL:[Link]

Decarboxylation risks in 5-Bromo-2-formylnicotinic acid processing

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address one of the most persistent challenges in heterocyclic chemistry: the unintended decarboxylation of 5-Bromo-2-formylnicotinic acid (CAS: 1289115-21-4)[1] during synthesis, workup, and downstream processing.

This guide moves beyond basic symptom management. By deconstructing the thermodynamic and kinetic drivers of pyridinecarboxylic acid degradation, we provide you with self-validating protocols and causal mechanistic insights to ensure the structural integrity of your compounds.

Mechanistic Diagnostics: Why Does Decarboxylation Occur?

To prevent degradation, we must first understand the causality behind it. Pyridine-3-carboxylic acids do not typically decarboxylate from their neutral or fully anionic states. Instead, thermal and pH-induced decarboxylation proceeds predominantly via a zwitterionic intermediate [2][3].

In 5-bromo-2-formylnicotinic acid, the electron-withdrawing 5-bromo and 2-formyl groups drastically increase the electrophilicity of the pyridine ring. When the molecule reaches its isoelectric point (typically between pH 1.0 and 3.0), the nitrogen is protonated and the carboxylic acid is deprotonated. This zwitterion undergoes rapid decarboxylation via an ylide intermediate, a process up to 500 times faster than the degradation of the fully protonated cation or the deprotonated anion[3]. Furthermore, protic solvents like water form a hydrogen-bonded bridge between the carboxylate oxygen and the aromatic nitrogen, significantly lowering the activation energy required for C–C bond cleavage[4].

Logical pathway of pH-dependent zwitterionic decarboxylation.

Processing Parameters & Risk Matrix

To optimize your yields, compare your current reaction conditions against the quantitative risk factors summarized below.

Parameter	Condition	Decarboxylation Risk	Mechanistic Rationale
Temperature	> 40°C	Critical	Thermal energy easily overcomes the lowered activation barrier for C–C bond cleavage in the zwitterion state.
Aqueous pH	pH 1.0 – 3.0	High	The isoelectric point maximizes the concentration of the highly reactive zwitterion species[2].
Aqueous pH	pH < 0 or pH > 8	Low	Substrate exists primarily as the fully protonated cation or fully deprotonated anion, which decarboxylate significantly slower[3].
Solvent	Water / Protic	Moderate	Water forms a hydrogen-bonded bridge between carboxylate oxygen and aromatic nitrogen, facilitating the ylide pathway[4].
Solvent	Anhydrous Aprotic	Low	Lack of proton shuttling prevents zwitterion stabilization and H-bond bridging.

Frequently Asked Questions (FAQs)

Q1: Why does my 5-bromo-2-formylnicotinic acid degrade so rapidly during standard aqueous workup? A1: Standard aqueous workups often inadvertently pass through the isoelectric point of the compound. According to kinetic studies on pyridinecarboxylic acids, decarboxylation rates peak near pH 1–3, where the isoelectric species (zwitterion) is maximized[2]. Because the zwitterion decarboxylates via an ylide intermediate, dwelling in this pH range during extraction will cause rapid CO2 loss[3]. Correction Strategy: Keep the workup strictly basic (pH > 8) or highly acidic (pH < 0) to minimize the zwitterion fraction, and ensure phase separations are conducted below 25°C.

Q2: I am trying to esterify this compound, but I am observing massive CO2 evolution and low yields. How can I prevent this? A2: Traditional Fischer esterification requires refluxing conditions, which provide the thermal energy necessary to drive decarboxylation. To minimize this, you must decouple the reaction rate from thermal activation. Conduct the esterification at the lowest effective temperature by utilizing a strong acid catalyst (such as H2SO4 or TsOH)[5]. The catalyst protonates the carbonyl oxygen, making the carbon highly electrophilic and allowing the nucleophilic attack of the alcohol to proceed efficiently at room temperature[5].

Q3: Do the 5-bromo and 2-formyl substituents directly accelerate the degradation? A3: Yes. Both groups are strongly electron-withdrawing via inductive and resonance effects. While they make the ring highly electrophilic for cross-coupling, they also stabilize the developing negative charge at the 3-position during the transition state of decarboxylation[4][6]. Furthermore, the 2-formyl group can undergo reversible hydration in aqueous media, complicating phase separations and potentially initiating side reactions (like Cannizzaro or Schiff base formation if amines are present).

Validated Protocol: Low-Temperature Esterification

To safely convert 5-bromo-2-formylnicotinic acid to its corresponding ester without inducing thermal degradation, follow this self-validating methodology.

Objective: Achieve >90% conversion to the methyl/ethyl ester while maintaining structural integrity.

Step-by-Step Methodology:

• Preparation & Validation: Suspend 5-bromo-2-formylnicotinic acid (1.0 eq) in a large excess of anhydrous alcohol (methanol or ethanol, 20 eq).

  • Self-Validation Check: The suspension must be uniform. Verify that the solvent moisture content is <100 ppm (via Karl Fischer titration) to prevent competitive hydration of the formyl group and inhibit the water-bridged ylide decarboxylation pathway[4].

• Catalytic Activation: Cool the reaction flask to 0°C using an ice bath. Slowly add concentrated H2SO4 (0.2 eq) dropwise.

  • Causality: The acid catalyst increases the electrophilicity of the carboxylic carbon, enabling the reaction to proceed without thermal activation[5].

• Isothermal Reaction: Remove the ice bath and allow the mixture to stir at 20–25°C for 8 to 12 hours. Strictly do not exceed 30°C.

• Monitoring: Analyze the reaction progress via TLC or LC-MS.

  • Self-Validation Check: Look for the complete disappearance of the highly polar acid spot. If unreacted starting material remains, extend the reaction time rather than increasing the temperature.

• Quenching: Cool the mixture back to 0°C. Carefully neutralize the acid by adding saturated aqueous NaHCO3 until the pH reaches 8.

  • Causality: Rapid neutralization pushes the compound past its dangerous isoelectric point (pH 1–3) directly into the stable anionic ester form, preventing residual acid-catalyzed degradation during workup[2][3].

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure with a water bath temperature strictly below 35°C.

Step-by-step workflow for low-temperature esterification to prevent thermal degradation.

References

• Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution Source: Canadian Science Publishing URL:[Link]

• Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II Source: ResearchGate URL:[Link]

• Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. III. 3-Hydroxy- and 3-aminopyridine-2-carboxylic acids Source: ResearchGate URL:[Link]

• Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution (Follow-up Data) Source: Canadian Science Publishing URL:[Link]

Sources

• 1. 1289115-21-4|5-Bromo-2-formylnicotinic acid|BLD Pharm [bldpharm.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 5-Bromo-2-formylnicotinic Acid: A Focus on Mass Spectrometry Fragmentation

For the modern researcher, scientist, and drug development professional, the precise structural elucidation of novel chemical entities is paramount. 5-Bromo-2-formylnicotinic acid (C₇H₄BrNO₃, MW: 230.02 g/mol ) is a substituted pyridine derivative with potential applications in pharmaceutical synthesis and materials science.[1] Its trifunctional nature—a carboxylic acid, an aldehyde, and a brominated aromatic ring—presents a unique analytical challenge. This guide provides an in-depth analysis of its expected mass spectrometry fragmentation pattern, offering a predictive framework for its identification. Furthermore, we will objectively compare this powerful technique with alternative analytical methodologies, providing the necessary context for selecting the most appropriate characterization strategy.

The Power of Prediction: Deconstructing 5-Bromo-2-formylnicotinic Acid by Mass Spectrometry

Electron Ionization Mass Spectrometry (EI-MS) is a cornerstone technique for the structural analysis of small molecules. The high-energy electron beam induces ionization and subsequent fragmentation of the parent molecule, yielding a unique fingerprint of fragment ions. While no direct experimental spectrum for 5-Bromo-2-formylnicotinic acid is readily available in the public domain, a detailed fragmentation pathway can be predicted based on the established fragmentation rules for its constituent functional groups and data from analogous structures.[2]

Predicted Fragmentation Pathway

The fragmentation of 5-Bromo-2-formylnicotinic acid is expected to be initiated by the ionization of one of the lone pair electrons on the nitrogen or oxygen atoms, generating a molecular ion (M⁺˙) at m/z 230 and 232 in an approximate 1:1 ratio, characteristic of the presence of a single bromine atom. The subsequent fragmentation will likely proceed through several key pathways:

• Loss of the Carboxyl Group: A common fragmentation for carboxylic acids is the loss of the -COOH group as a radical, resulting in a prominent peak at m/z 185/187.[2]

• Loss of the Formyl Group: The aldehyde functionality can undergo cleavage to lose a formyl radical (-CHO), leading to a fragment at m/z 201/203.

• Decarbonylation: Subsequent loss of carbon monoxide (CO) from the formyl-cleaved ion or directly from the molecular ion is also a plausible pathway.

• Halogen-Specific Fragmentation: The C-Br bond can cleave, leading to the loss of a bromine radical, although this may be less favorable than fragmentation of the substituents.

• Ring Fragmentation: The stable pyridine ring is less likely to fragment extensively, but characteristic losses of small neutral molecules like HCN could be observed.

The predicted major fragmentation pathways are visualized in the following diagram:

Sources

• 1. chemscene.com [chemscene.com]
• 2. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist's Guide to the Structural Elucidation of 5-Bromo-2-formylnicotinic Acid: A Comparative Analysis of FTIR Spectroscopy and Alternative Methods

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Complex Intermediates

In the landscape of pharmaceutical synthesis and materials science, the precise characterization of chemical intermediates is not merely a procedural step but a foundational pillar of successful research and development. 5-Bromo-2-formylnicotinic acid (C₇H₄BrNO₃, MW: 230.02 g/mol )[1] is a heterocyclic compound of significant interest, serving as a versatile building block due to its trifunctional nature: a carboxylic acid, an aldehyde, and a brominated pyridine ring. Each of these groups offers a reactive handle for subsequent synthetic transformations. The unambiguous confirmation of its structure is therefore paramount to ensure the integrity of the synthetic pathway and the purity of the final product.

This guide provides an in-depth analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the characterization of 5-Bromo-2-formylnicotinic acid. As Senior Application Scientists, we recognize that no single technique provides a complete structural picture. Therefore, this document extends beyond a simple FTIR protocol to offer a comparative guide, weighing the strengths and limitations of FTIR against other powerful analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Our objective is to equip researchers with the strategic insight needed to select the most effective and efficient analytical workflow for this and other similarly complex molecules.

Part 1: Primary Characterization via FTIR Spectroscopy

FTIR spectroscopy is an indispensable first-line technique for organic chemists. It is rapid, requires minimal sample, and provides a distinct "fingerprint" of the functional groups present in a molecule.[2][3] The analysis hinges on the principle that chemical bonds vibrate at specific, quantized frequencies. When infrared radiation is passed through a sample, the bonds absorb energy at their characteristic frequencies, and the resulting spectrum of absorption versus wavenumber provides a detailed portrait of the molecule's functional components.

Predicted FTIR Spectrum and Interpretation for 5-Bromo-2-formylnicotinic Acid

While an experimental spectrum for this specific compound is not widely published, we can predict its key features with high confidence based on the extensive literature on its constituent functional groups. The structural complexity of 5-Bromo-2-formylnicotinic acid, with its potential for strong intermolecular hydrogen bonding, leads to a rich and informative spectrum.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Appearance & Causality
3300 - 2500	O-H Stretch	Carboxylic Acid	Very Broad, Strong. This signature broadness is the hallmark of a carboxylic acid and arises from the extensive hydrogen bonding between molecules, which form stable dimers. This wide range of bond energies within the hydrogen-bonded network results in a multitude of absorption frequencies.
2850 - 2800 & 2750 - 2700	C-H Stretch (Fermi Doublet)	Aldehyde	Two Weak to Medium, Sharp Peaks. These two peaks are highly diagnostic for an aldehyde. Their appearance is due to Fermi resonance between the fundamental C-H stretching vibration and the first overtone of the aldehydic C-H bending vibration.[4] Their presence is a crucial confirmation, distinguishing the aldehyde from a ketone.
~1700	C=O Stretch (Carbonyl)	Carboxylic Acid & Aldehyde	Very Strong, Potentially Broad. We predict significant overlap here. The carboxylic acid C=O stretch, typically around 1725-1700 cm⁻¹, is influenced by hydrogen bonding. The aldehyde C=O stretch, expected around 1700-1685 cm⁻¹ due to conjugation with the pyridine ring, will likely merge with the acid's signal to form one intense, possibly broadened, absorption band.[5]
1600 - 1450	C=C and C=N Stretches	Aromatic Pyridine Ring	Multiple Medium to Strong Peaks. These absorptions are characteristic of the pyridine ring system's skeletal vibrations.
~1300	C-O Stretch	Carboxylic Acid	Medium Intensity. This peak corresponds to the stretching vibration of the carbon-oxygen single bond in the carboxylic acid group and is often coupled with O-H bending.[6]
~550	C-Br Stretch	Bromo-substituent	Weak to Medium. The vibration of the heavy carbon-bromine bond is expected to appear in the low-frequency (fingerprint) region of the spectrum.[7]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

The ATR technique is the modern standard for rapid, high-quality FTIR analysis of solid powders, eliminating the need for sample preparation like KBr pellets.[3]

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean. Record a background spectrum of the empty ATR stage. This is crucial as it will be automatically subtracted from the sample spectrum to remove interfering signals from atmospheric CO₂ and water vapor.

• Sample Application: Place a small amount (a few milligrams) of the 5-Bromo-2-formylnicotinic acid powder onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm, uniform contact between the sample and the crystal. Good contact is essential for a strong, high-quality spectrum.

• Data Acquisition: Initiate the scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The instrument's software will perform the Fourier transform to generate the final infrared spectrum.

• Data Analysis: Process the spectrum by performing a baseline correction and peak picking. Compare the observed peak positions with the predicted values in the table above to confirm the presence of the key functional groups.

FTIR Analysis Workflow

The logical flow for acquiring and interpreting an FTIR spectrum is a self-validating process designed for accuracy.

Caption: A step-by-step workflow for FTIR analysis using ATR.

Part 2: A Comparative Guide to Alternative Analytical Techniques

While FTIR is excellent for identifying which functional groups are present, it provides little information about how they are connected. For unambiguous structural confirmation, a synergistic approach is required.[4] NMR spectroscopy provides a detailed map of the carbon-hydrogen framework, while Mass Spectrometry gives definitive information on molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for de novo structure elucidation. It relies on the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), which are sensitive to their local electronic environment.[8]

Predicted ¹H NMR Spectrum: The ¹H NMR spectrum will provide information on the number of different types of protons and their neighboring protons.

Chemical Shift (δ, ppm)	Multiplicity	Proton Assignment	Rationale
10.0 - 13.0	Broad Singlet	-COOH	The acidic proton is highly deshielded and often exchanges with trace water, resulting in a broad signal.
9.5 - 10.5	Singlet	-CHO	The aldehyde proton is significantly deshielded by the anisotropic effect of the carbonyl group and has no adjacent protons to couple with.[9]
8.5 - 9.2	Doublet or Singlet	H-6 (Pyridine)	Aromatic protons on a pyridine ring are deshielded. The exact shift and multiplicity depend on coupling with H-4.[10][11]
7.8 - 8.5	Doublet or Singlet	H-4 (Pyridine)	The second aromatic proton on the pyridine ring.[10][11]

Predicted ¹³C NMR Spectrum: The proton-decoupled ¹³C NMR spectrum will show a single peak for each of the seven unique carbon atoms in the molecule.[12]

Chemical Shift (δ, ppm)	Carbon Assignment	Rationale
190 - 200	C=O (Aldehyde)	Aldehyde carbonyl carbons are highly deshielded and appear far downfield.[13]
165 - 185	C=O (Carboxylic Acid)	Carboxylic acid carbons are also downfield, but typically less so than aldehydes or ketones.[13]
120 - 160	5 Aromatic Carbons	These are the five sp² hybridized carbons of the pyridine ring. The carbon bearing the bromine (C-5) will be shifted upfield relative to the others due to the "heavy atom effect," while the carbons attached to the electron-withdrawing carbonyl groups (C-2 and C-3) will be shifted downfield.[14][15]

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing the molecular weight of the compound with high precision. For 5-Bromo-2-formylnicotinic acid, the most telling feature will be the isotopic signature of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[16][17]

Expected Mass Spectrum:

• Molecular Ion Peak (M⁺): A characteristic pair of peaks of nearly equal intensity at m/z 230 (for the molecule containing ⁷⁹Br) and m/z 232 (for the molecule containing ⁸¹Br). This "M, M+2" pattern is definitive proof of the presence of a single bromine atom.[16]

• Fragmentation: Common fragmentation pathways would likely involve the loss of the carboxyl group (-COOH, 45 Da) or the formyl group (-CHO, 29 Da), leading to further fragment ions that would also exhibit the bromine isotope pattern.

Performance Comparison of Analytical Techniques

Feature	FTIR Spectroscopy	NMR Spectroscopy (¹H & ¹³C)	Mass Spectrometry
Primary Information	Functional Groups Present	Complete C-H framework, connectivity	Molecular Weight, Elemental Formula
Sample Requirement	Milligrams (non-destructive)	5-10 Milligrams (non-destructive)	Micrograms (destructive)
Analysis Speed	Very Fast (~1-2 minutes)	Moderate to Slow (10 mins to hours)	Fast (~5 minutes)
Key Strength	Rapid identification of key chemical bonds (C=O, O-H, etc.).[2]	Unambiguous determination of molecular structure and isomerism.[8]	Confirms molecular weight and isotopic composition (e.g., bromine).[18]
Key Limitation	Provides no information on molecular connectivity or weight.	Less sensitive than MS; can be complex to interpret for beginners.	Does not easily distinguish between isomers; provides no functional group data.

Conclusion: A Synergistic Strategy for Unambiguous Characterization

The structural elucidation of a complex molecule like 5-Bromo-2-formylnicotinic acid demands a multi-faceted analytical approach. This guide demonstrates that while FTIR spectroscopy serves as an exceptionally rapid and effective tool for the initial confirmation of essential functional groups—the carboxylic acid, aldehyde, and aromatic system—it represents only the first step in a comprehensive characterization workflow.

NMR spectroscopy is indispensable for assembling the molecular puzzle, confirming the precise arrangement and connectivity of the atoms. Simultaneously, Mass Spectrometry provides the definitive molecular weight and corroborates the presence of the bromine atom through its unique isotopic signature.

For the research scientist or drug development professional, the most trustworthy and efficient path to structural confirmation is the synergistic use of these techniques. This integrated workflow, illustrated below, ensures that each piece of structural evidence validates the others, leading to an authoritative and irrefutable molecular identification.

Caption: A logical workflow for the comprehensive characterization of a target molecule.

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A Comparative Guide to the Reactivity of 5-Bromo- and 5-Chloro-2-formylnicotinic Acid in Synthetic Chemistry

For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that profoundly impacts the efficiency and success of a synthetic route. The 5-halo-2-formylnicotinic acid scaffold is a valuable building block in medicinal chemistry, offering multiple points for diversification. This guide provides an in-depth technical comparison of the reactivity of two key analogues: 5-Bromo-2-formylnicotinic acid and 5-Chloro-2-formylnicotinic acid. We will explore their performance in cornerstone reactions, supported by mechanistic insights and experimental considerations, to aid in the strategic selection of these intermediates.

Foundational Principles: The Influence of the Halogen Substituent

The differing reactivity of 5-bromo- and 5-chloro-2-formylnicotinic acid is primarily dictated by the fundamental properties of the C-Br and C-Cl bonds, as well as the electronic influence of the halogen on the pyridine ring. Two main classes of reactions are of paramount importance for the derivatization of these molecules: palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr).

In palladium-catalyzed cross-coupling reactions , such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations, the rate-determining step is often the oxidative addition of the carbon-halogen (C-X) bond to the palladium(0) catalyst. The C-Br bond is weaker than the C-Cl bond, leading to a lower activation energy for this step. Consequently, aryl bromides are generally more reactive than aryl chlorides in these transformations.[1][2]

Conversely, in nucleophilic aromatic substitution (SNAr) , the reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer intermediate. The stability of this intermediate is crucial. The more electronegative chlorine atom is better at stabilizing the adjacent carbanion through its inductive effect compared to bromine. This often leads to a reversed order of reactivity, with aryl chlorides being more reactive than aryl bromides in SNAr reactions, especially when the ring is activated by electron-withdrawing groups.[3] The formyl (-CHO) and carboxylic acid (-COOH) groups at the 2- and 3-positions of our target molecules are strong electron-withdrawing groups, which activate the pyridine ring for nucleophilic attack.[4]

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The general reactivity trend for aryl halides in palladium-catalyzed cross-coupling reactions is I > Br > Cl.[5] This makes 5-bromo-2-formylnicotinic acid the more reactive coupling partner compared to its chloro-analogue. This difference in reactivity necessitates adjustments in reaction conditions to achieve comparable outcomes.

Comparative Data for Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds.[6] Below is a table summarizing typical reaction conditions and expected yields for the coupling of both 5-bromo- and 5-chloro-2-formylnicotinic acid with phenylboronic acid. The data for the bromo-compound is based on established protocols for similar substrates, while the data for the chloro-analogue is an educated extrapolation based on the known lower reactivity of aryl chlorides.[7]

Feature	5-Bromo-2-formylnicotinic Acid	5-Chloro-2-formylnicotinic Acid
Catalyst	Pd(PPh₃)₄	Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., SPhos)
Catalyst Loading	2-5 mol%	3-7 mol%
Base	K₂CO₃ or K₃PO₄	K₃PO₄ or Cs₂CO₃
Solvent	Dioxane/H₂O or DMF	Toluene or Dioxane
Temperature	80-100 °C	100-120 °C
Reaction Time	12-24 hours	24-48 hours
Typical Yield	80-95%	60-85%

Note: The data for 5-chloro-2-formylnicotinic acid is projected based on the established lower reactivity of aryl chlorides in Suzuki-Miyaura coupling, which often require more specialized and active catalyst systems.[1][2]

The following diagram illustrates the catalytic cycle for the Suzuki-Miyaura reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira and Buchwald-Hartwig Couplings

Similar trends in reactivity are observed in other palladium-catalyzed cross-coupling reactions.

• Sonogashira Coupling: The coupling of terminal alkynes with aryl halides also follows the reactivity trend of Br > Cl.[8] Achieving good yields with 5-chloro-2-formylnicotinic acid would likely require higher temperatures, a copper(I) co-catalyst, and a more robust palladium catalyst system compared to the bromo-analogue.[9]

• Buchwald-Hartwig Amination: This C-N bond-forming reaction is notoriously more challenging with aryl chlorides.[10] While the amination of 5-bromo-2-formylnicotinic acid can often be achieved with standard palladium/phosphine catalyst systems, the chloro-derivative would necessitate the use of specialized, bulky, and electron-rich phosphine ligands (e.g., RuPhos, BrettPhos) and stronger bases to facilitate the rate-limiting oxidative addition of the C-Cl bond.[11][12]

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The presence of strong electron-withdrawing formyl and carboxyl groups on the pyridine ring makes both 5-bromo- and 5-chloro-2-formylnicotinic acid susceptible to nucleophilic aromatic substitution. In this reaction, the expected reactivity order is often reversed: Cl > Br.[3]

The SNAr mechanism proceeds through a Meisenheimer complex, a resonance-stabilized anionic intermediate. The stability of this intermediate is key to the reaction rate.

Caption: A typical experimental workflow for the solution-phase Suzuki-Miyaura coupling.

Materials:

• 5-Bromo- or 5-Chloro-2-formylnicotinic acid (1.0 equiv)

• Phenylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (see table above for recommendations)

• Ligand (if required)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O 4:1)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add the 5-halo-2-formylnicotinic acid, phenylboronic acid, and base.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Under the inert atmosphere, add the palladium catalyst and, if necessary, the phosphine ligand.

• Add the degassed solvent via syringe.

• Place the flask in a preheated oil bath at the appropriate temperature (80-100 °C for the bromo-compound, 100-120 °C for the chloro-compound) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Note for 5-Chloro-2-formylnicotinic Acid: The use of a pre-catalyst system, such as a G3 or G4 palladacycle with a bulky biarylphosphine ligand like SPhos or RuPhos, is highly recommended to achieve efficient conversion. [11]

Conclusion and Strategic Recommendations

The choice between 5-bromo- and 5-chloro-2-formylnicotinic acid is a strategic one that should be guided by the intended synthetic transformations.

• For palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig, etc.), 5-bromo-2-formylnicotinic acid is the superior choice. Its greater reactivity allows for milder reaction conditions, lower catalyst loadings, and often higher yields.

• For nucleophilic aromatic substitution (SNAr) reactions, 5-chloro-2-formylnicotinic acid is generally more reactive. This can be advantageous for achieving efficient substitution with a variety of nucleophiles under potentially milder conditions than its bromo-counterpart.

By understanding the underlying principles of reactivity and the practical considerations for different reaction types, researchers can make an informed decision to optimize their synthetic strategies, ultimately saving time and resources in the drug development process.

References

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41, 4176–4211. [Link]

• Synthesis of 2-Chloronicotinic Acid Derivatives. ResearchGate. October 2019. [Link]

• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules. 2013, 18, 5003-5039. [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Org. Biomol. Chem. 2014, 12, 6136-6143. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. 2017, 22, 169. [Link]

• Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Beilstein J. Org. Chem. 2022, 18, 238–263. [Link]

• 16.6 Nucleophilic Aromatic Substitution. OpenStax. September 2023. [Link]

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chem. Rev. 2022, 122, 20, 15203–15293. [Link]

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Advanced Impurity Profiling of 5-Bromo-2-formylnicotinic Acid: A Comparative Guide on Analytical Column Technologies

Introduction & Regulatory Context

5-Bromo-2-formylnicotinic acid is a highly functionalized pyridine intermediate critical in the synthesis of active pharmaceutical ingredients (APIs). Its structural complexity—featuring a basic pyridine nitrogen, an acidic carboxylic group, a reactive formyl group, and a hydrophobic bromine atom—makes it highly susceptible to forming structurally similar impurities during synthesis and storage.

Under the ICH Q3A(R2) guidelines[1], any impurity in a new drug substance exceeding the reporting threshold (typically 0.05%) must be rigorously identified and quantified. For 5-Bromo-2-formylnicotinic acid, the primary synthetic impurities include:

• Impurity A: 2-Formylnicotinic acid (Debrominated analog)

• Impurity B: 5-Bromo-pyridine-2,3-dicarboxylic acid (Oxidized formyl group)

• Impurity C: 6-Bromo-2-formylnicotinic acid (Regioisomer)

Achieving baseline resolution of these polar, amphoteric compounds is notoriously difficult. This guide objectively compares three analytical methodologies to establish a self-validating, robust LC-MS workflow for pharmaceutical researchers.

The Analytical Challenge & Methodological Alternatives

The primary challenge in characterizing 5-Bromo-2-formylnicotinic acid impurities lies in the basic pyridine nitrogen, which strongly interacts with unshielded silanol groups on traditional silica-based columns, causing severe peak tailing. We compare three distinct column technologies to overcome this:

• Alternative A: Traditional Fully Porous C18 (5 µm)

  • Mechanism: Hydrophobic partitioning.

  • Limitation: Insufficient retention of the polar pyridine core. Secondary silanol interactions lead to broad, asymmetrical peaks, and the phase lacks the spatial recognition required to separate regioisomers.

• Alternative B: HILIC (Hydrophilic Interaction Liquid Chromatography)

  • Mechanism: Analyte partitioning into a water-enriched layer on a polar stationary phase.

  • Limitation: While excellent for highly polar compounds, HILIC struggles with the hydrophobic bromine atom, leading to unpredictable retention shifts and poor resolution between the brominated API and its debrominated impurity.

• The Product: Core-Shell PFP (Pentafluorophenyl) Column (2.6 µm)

  • Mechanism: Orthogonal selectivity. The PFP phase offers multiple interaction modes: π−π interactions, dipole-dipole, hydrogen bonding, and shape selectivity[2].

  • Advantage: The highly electronegative fluorine atoms interact strongly with the polar functional groups of the pyridine ring. Simultaneously, the rigid core-shell architecture reduces Eddy diffusion, yielding ultra-high efficiency and sharp peaks without the extreme backpressure of sub-2 µm columns.

Experimental Protocols & Causality

To ensure a self-validating system, the following LC-UV/MS methodology was designed. The system suitability criteria require a resolution ( Rs​ ) > 2.0 and an asymmetry factor ( As​ ) between 0.8 and 1.2.

Step 1: Sample Preparation

• Prepare a 1.0 mg/mL stock solution of 5-Bromo-2-formylnicotinic acid in Methanol:Water (50:50, v/v).

• Spike the solution with 0.1% (w/w) of Impurities A, B, and C to simulate a crude API sample exactly at the ICH reporting threshold.

Step 2: Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid (FA) in Water.

• Mobile Phase B: 0.1% Formic Acid (FA) in Acetonitrile.

• Causality: Formic acid (pH ~2.7) is a critical experimental choice. It protonates the residual silanols on the silica surface (minimizing secondary tailing interactions) and suppresses the ionization of the carboxylic acid group on the analytes, increasing their hydrophobicity and retention. Crucially, FA is highly volatile, ensuring maximum compatibility and sensitivity for downstream MS detection.

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Step 3: Mass Spectrometry (ESI-MS) Settings

• Mode: Electrospray Ionization, Positive (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 350°C.

Quantitative Data Comparison

The performance of the three columns was evaluated based on Retention Time (RT), Resolution ( Rs​ ), Asymmetry Factor ( As​ ), and MS Signal-to-Noise (S/N) ratio.

Analyte	Parameter	Traditional C18 (5 µm)	HILIC (Amide, 3 µm)	Core-Shell PFP (2.6 µm)
Impurity A (Debrominated)	RT (min)	3.2	11.5	5.8
Resolution ( Rs​ )	N/A	N/A	N/A
Asymmetry ( As​ )	1.8 (Tailing)	1.3	1.02
Impurity B (Oxidized)	RT (min)	3.5	12.1	7.2
Resolution ( Rs​ )	1.1	1.5	3.4
Asymmetry ( As​ )	1.9	1.4	1.05
Main API	RT (min)	4.1	10.8	9.5
Resolution ( Rs​ )	1.4	1.8	4.8
Asymmetry ( As​ )	1.7	1.2	1.01
Impurity C (Regioisomer)	RT (min)	4.3	10.9	11.2
Resolution ( Rs​ )	0.6 (Co-elution)	0.4 (Co-elution)	3.5 (Baseline)
MS S/N Ratio	45:1	80:1	210:1

Data Synthesis: The Traditional C18 completely failed to resolve the regioisomer (Impurity C) from the main API due to identical hydrophobicity. HILIC suffered from poor retention predictability. The Core-Shell PFP column achieved baseline resolution ( Rs​=3.5 ) for the regioisomer, driven by the steric/shape selectivity of the pentafluorophenyl ring, and provided perfectly symmetrical peaks ( As​≈1.0 ), which maximized MS sensitivity by preventing ion suppression from co-eluting peaks.

Workflow Visualization

Impurity characterization workflow comparing column technologies for ICH Q3A compliance.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2)." ICH Official Website, Oct. 2006.[Link]

• Preti, Raffaella. "Core-Shell Columns in High-Performance Liquid Chromatography: Food Analysis Applications." International Journal of Analytical Chemistry, vol. 2016, Article ID 3189724, 2016.[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. researchgate.net [researchgate.net]

The Causality of the Chromophore: Structural Contributions to UV-Vis Absorption

5-Bromo-2-formylnicotinic Acid: Spectroscopic Profiling and Alternative Comparison Guide

As pharmaceutical pipelines increasingly target complex kinase pathways, the demand for highly functionalized building blocks has surged. 5-Bromo-2-formylnicotinic acid (CAS 1289115-21-4) has emerged as a critical intermediate, most notably in the synthesis of highly selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors used in oncology therapeutics[1][2].

For researchers synthesizing these complex N-heterocyclic derivatives, Ultraviolet-Visible (UV-Vis) spectroscopy is an indispensable tool for reaction monitoring, purity assessment, and determining the speciation of the compound in various solvent matrices. This guide provides an in-depth comparative analysis of the UV-Vis absorption characteristics of 5-bromo-2-formylnicotinic acid against its structural alternatives, grounded in fundamental spectroscopic causality.

To understand the UV-Vis spectrum of 5-bromo-2-formylnicotinic acid, we must deconstruct its molecular architecture. The absorption maxima ( λmax​ ) of this compound are not arbitrary; they are the direct result of interacting chromophores and auxochromes on the pyridine scaffold.

• The Pyridine Core: Unsubstituted pyridine exhibits primary π→π∗ transitions around 251 nm and 270 nm[3].

• The 3-Carboxylic Acid Group: The addition of a carboxylic acid (creating nicotinic acid) extends the conjugated system. In a controlled acidic medium, nicotinic acid exhibits highly reproducible absorption peaks at ~213 nm and 261 nm, making it a pharmacopeia-standard reference material for photometric accuracy[4][5].

• The 2-Formyl Group: The aldehyde moiety introduces a new carbonyl chromophore. This allows for distinct n→π∗ (non-bonding to anti-bonding) transitions. In 2-formylpyridine derivatives, this typically results in a strong absorption band in the 250–300 nm region[6][7]. Furthermore, the formyl group is a highly reactive electrophilic center, crucial for forming imines and hydrazones during drug synthesis[8].

• The 5-Bromo Auxochrome: Halogens exert a heavy-atom effect. The interaction of the bromine's lone pair electrons with the aromatic π system induces a bathochromic (red) shift and a hyperchromic effect (increased absorbance intensity) compared to the unhalogenated analogs[9][10].

Fig 1. Structural contributions to the UV-Vis absorption profile of 5-Bromo-2-formylnicotinic acid.

Comparative UV-Vis Performance: 5-B-2-FNA vs. Alternatives

When designing a synthetic route, selecting the right starting material is paramount. Below is a quantitative comparison of 5-bromo-2-formylnicotinic acid[11][12] against its simpler structural alternatives. The λmax​ values are highly dependent on the solvent and pH, but this table provides the baseline spectroscopic signatures in dilute acidic media.

Compound	CAS Number	Primary λmax​ (nm)	Secondary λmax​ (nm)	Synthetic Utility & Spectroscopic Note
Nicotinic Acid	59-67-6	~213	~261	Base scaffold. Used as a UV-Vis calibration standard due to sharp, predictable peaks[4][5].
5-Bromonicotinic Acid	20826-04-4	~220–230	~270–280	Lacks the aldehyde handle. Bromine induces a slight red shift from nicotinic acid[8][10].
2-Formylpyridine	1121-60-4	~250–260	~290	Lacks the acid and halogen. Strong n→π∗ transitions dominate the near-UV region[6][7].
5-Bromo-2-formylnicotinic acid	1289115-21-4	~235	~285–295	Trifunctional intermediate. The combination of EWGs and the halogen creates a broad, red-shifted profile[1][12].

Data Synthesis Note: Because the specific empirical λmax​ of 5-B-2-FNA is proprietary to specific pharmaceutical patents, the values above represent a synthesized predictive model based on the empirical bathochromic shifts of its constituent functional groups.

Self-Validating Protocol for UV-Vis Characterization

Pyridine-carboxylic acids are amphoteric. The pyridine nitrogen can be protonated (pKa ~5), and the carboxylic acid can be deprotonated (pKa ~2-3). If a UV-Vis spectrum is taken in pure water, the resulting trace will be an unpredictable amalgamation of different ionization states, leading to peak broadening and loss of resolution[3][13].

To ensure trustworthiness and reproducibility, the following self-validating protocol forces the molecule into a single, defined speciation state.

Objective: To obtain a high-resolution, reproducible UV-Vis spectrum of 5-bromo-2-formylnicotinic acid by strictly controlling the ionization state.

Materials:

• 5-Bromo-2-formylnicotinic acid (Purity ≥ 98%)[12]

• Spectrophotometric grade Methanol

• 0.1 M HCl (aq)

• Matched Quartz cuvettes (1 cm path length)

Step-by-Step Methodology:

• Stock Solution Preparation: Accurately weigh 10.0 mg of the analyte and dissolve it in 10 mL of Methanol to create a 1.0 mg/mL stock.

  • Causality: The highly functionalized bromo-aromatic core has limited aqueous solubility. Methanol ensures complete molecular dispersion before aqueous dilution.

• Working Solution & pH Control: Dilute the stock 1:100 using 0.1 M HCl to achieve a final concentration of 10 μ g/mL.

  • Causality: The 0.1 M HCl matrix forces the pyridine nitrogen into a fully protonated state ( H+ bound) and the carboxylic acid into an un-ionized state (-COOH). This prevents the spectral blurring caused by a mixture of protonation species[3][13].

• Baseline Correction: Fill two matched quartz cuvettes with the exact 0.1 M HCl/Methanol blank matrix used in Step 2. Run a baseline scan from 200 nm to 400 nm.

  • Causality: Standard glass cuvettes absorb strongly below 300 nm. Quartz is mandatory to observe the critical π→π∗ transitions in the 210–250 nm range.

• Spectral Acquisition: Replace the sample cuvette with the working solution. Scan at a rate of 1 nm/s with a slit width of 1 nm.

• Linearity Validation: Dilute the working solution by exactly 50% with the blank matrix and rescan.

  • Causality: The absorbance at λmax​ must decrease by exactly half. This internal validation confirms adherence to the Beer-Lambert law and rules out concentration-dependent artifacts like π−π stacking or dimerization.

Fig 2. Self-validating workflow for pH-controlled UV-Vis characterization of pyridine derivatives.

Application in Drug Development

The precise tracking of 5-bromo-2-formylnicotinic acid via its UV-Vis signature is not merely an academic exercise. In the development of FGFR4 inhibitors, this compound undergoes complex transformations. For instance, the formyl group is frequently reacted with amines to form imines or ureas, while the bromo group serves as a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings)[1][2].

By knowing the exact λmax​ of the starting material, chemists can set their HPLC-UV/Vis detectors to selectively monitor the depletion of 5-bromo-2-formylnicotinic acid and the emergence of red-shifted, highly conjugated product peaks, ensuring optimal reaction yields and high-purity pharmaceutical ingredients.

Sources

• 1. EP3274344B1 - Formylated n-heterocyclic derivatives as fgfr4 inhibitors - Google Patents [patents.google.com]
• 2. KR20170129757A - Formylated N-heterocyclic derivatives as FGFR4 inhibitors - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Nicotinic Acid (210-260 nm) [starna.com]
• 5. Absorbance [starna.com]
• 6. Copper(II) Complexes with Isomeric Morpholine-Substituted 2-Formylpyridine Thiosemicarbazone Hybrids as Potential Anticancer Drugs Inhibiting Both Ribonucleotide Reductase and Tubulin Polymerization: The Morpholine Position Matters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Pyridinecarboxaldehyde [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pyridines_C6-C7 [Halogenated Heterocyclic Building Blocks] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. 5-Bromonicotinic acid | C6H4BrNO2 | CID 88707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1289115-21-4|5-Bromo-2-formylnicotinic acid|BLD Pharm [bldpharm.com]
• 12. chemscene.com [chemscene.com]
• 13. researchgate.net [researchgate.net]

Advanced Structural Validation of 5-Bromo-2-formylnicotinic Acid Derivatives: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Orthogonal validation strategies, self-validating analytical protocols, and comparative performance of structural elucidation modalities.

Executive Summary & Mechanistic Context

5-Bromo-2-formylnicotinic acid (CAS 1289115-21-4) is a highly versatile, bifunctional pyridine scaffold widely utilized in the synthesis of kinase inhibitors and novel therapeutics 1[1]. However, validating the structure of its downstream derivatives presents unique analytical challenges:

• Formyl Reactivity: The C2-formyl group is highly susceptible to hydration (forming gem-diols in aqueous environments) and unwanted oxidative degradation during derivatization2[2].

• Regioisomerism: Electrophilic aromatic substitution on the pyridine ring can yield 4-bromo or 6-bromo impurities. Differentiating these from the target 5-bromo regioisomer requires precise spatial correlation.

• Zwitterionic Behavior: The presence of both a basic pyridine nitrogen and an acidic carboxylic acid complicates chromatographic retention and ionization.

To ensure absolute scientific integrity, researchers must abandon single-method validation in favor of an orthogonal approach. The synergy between high-resolution mass spectrometry (HRMS) and multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is the established gold standard for unequivocal structural verification 3[3].

Quantitative Comparison of Analytical Modalities

To objectively select the appropriate validation workflow, the performance of primary analytical alternatives must be compared based on their structural resolution, sample requirements, and ability to differentiate regioisomers.

Analytical Modality	Primary Validation Target	Sample Requirement	Turnaround Time	Regioisomer Differentiation	Self-Validation Feature
1D/2D NMR (600 MHz)	Connectivity, Purity, Regiochemistry	2 - 5 mg	1 - 4 Hours	Excellent (via HMBC/NOESY)	Internal Standard (qNMR)
LC-HRMS (ESI-TOF)	Exact Mass, Isotopic Pattern (Br)	< 0.1 mg	15 - 30 Mins	Poor (Isobaric species)	79 Br/ 81 Br Isotope Ratio
SC-XRD	Absolute 3D Conformation	0.1 - 0.5 mm crystal	24 - 72 Hours	Absolute	R-factor convergence
FT-IR (ATR)	Functional Groups (C=O, -OH)	1 - 2 mg	< 10 Mins	None	Background subtraction

Self-Validating Experimental Protocols

Do not merely execute analytical runs; design them to validate themselves. The following protocols detail the causality behind each experimental choice.

Protocol A: Orthogonal NMR Validation (1H, 13C, HMBC)

Quantitative NMR (qNMR) serves as a rapid, non-destructive method to evaluate not only structural connectivity but also the physico-chemical properties and absolute purity of the synthesized derivatives 4[4].

• Step 1: Solvent Selection & Preparation: Dissolve 5 mg of the derivative in 600 µL of anhydrous DMSO- d6​ containing 0.05% v/v Tetramethylsilane (TMS).

  • Causality: DMSO- d6​ is chosen over CDCl 3​ because it disrupts the strong intermolecular hydrogen bonding between the carboxylic acid and the pyridine nitrogen, yielding sharper resonance signals.

• Step 2: 1D 1 H and 13 C Acquisition: Acquire 1 H (16 scans) and 13 C (1024 scans) at 298 K.

  • Causality: The 5-bromo substitution leaves protons at C4 and C6. In a pure 5-bromo derivative, these will appear as two distinct doublets with a meta-coupling constant ( J≈2.0 Hz). The formyl proton must appear as a sharp singlet near δ 10.0 ppm.

• Step 3: 2D HMBC (Heteronuclear Multiple Bond Correlation): Acquire HMBC spectra to trace 2-bond and 3-bond carbon-proton couplings.

  • Causality: This is the critical step for regioisomer differentiation. The formyl proton ( δ ~10.0) must show a strong 3-bond correlation to the C3 carbon of the pyridine ring, unequivocally proving the formyl group is at the C2 position.

• Step 4: Self-Validation Check (qNMR): Spike the sample with a known mass of maleic acid ( δ 6.26 ppm, singlet). The integration ratio of the formyl proton to the maleic acid protons must remain constant over 24 hours. A decreasing ratio indicates solvent-induced oxidation of the aldehyde to a carboxylic acid.

Protocol B: LC-HRMS Isotopic Profiling

Mass spectrometry provides exact mass, but for brominated compounds, the isotopic signature is the ultimate proof of structural retention.

• Step 1: Mobile Phase Optimization: Use 0.1% Formic Acid in LC-MS grade Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Causality: Formic acid ensures consistent protonation of the pyridine nitrogen, driving efficient ionization while suppressing the zwitterionic tendencies of the nicotinic acid core.

• Step 2: Polarity Switching Acquisition: Operate the ESI-TOF instrument in rapid polarity switching mode (ESI+ and ESI-).

  • Causality: The carboxylic acid moiety yields a robust [M−H]− ion in negative mode, while the basic pyridine ring yields an [M+H]+ ion in positive mode. Observing both confirms the intact bifunctional nature of the derivative.

• Step 3: Self-Validation Check (Bromine Signature): Extract the mass spectrum for the target peak. The spectrum must exhibit a characteristic 1:1 doublet separated by exactly 1.998 Da. This represents the natural abundance of 79 Br and 81 Br. If this 1:1 doublet is missing, the bromine atom was inadvertently cleaved during the synthetic derivatization step.

Workflow Visualization

The following diagram illustrates the logical flow of the orthogonal validation strategy, emphasizing the necessity of consensus between complementary analytical techniques.

Orthogonal validation workflow for 5-Bromo-2-formylnicotinic acid derivatives using NMR, MS & XRD.

Conclusion

Validating 5-Bromo-2-formylnicotinic acid derivatives requires more than a simple LC-UV purity check. The inherent reactivity of the formyl group and the risk of regioisomerism demand an orthogonal approach. By combining the exact mass and isotopic profiling of LC-HRMS with the spatial connectivity mapping of 2D NMR, researchers can confidently verify their structures, ensuring downstream drug development efforts are built on a foundation of absolute chemical certainty.

References

• ChemScene. 5-Bromo-2-formylnicotinic acid (CAS 1289115-21-4) Product Data.1[1]

• Agha Dit Daoudy, B. D., et al. (2024). Identification, Synthesis, and Characterization of N-Formyl Mirabegron: A New Degradation Product Formed by Formic Acid Impurity in Pharmaceutical Excipients. PubMed Central (PMC). 2[2]

• Zloh, M. (2019). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. PubMed Central (PMC).4[4]

• Thiele, H., et al. (via PMC, 2022). Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR (Citing structure verification of small molecules using mass spectrometry and NMR spectroscopy). PubMed Central (PMC). 3[3]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Identification, Synthesis, and Characterization of N-Formyl Mirabegron: A New Degradation Product Formed by Formic Acid Impurity in Pharmaceutical Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution Chromatographic Separation of 5-Bromo-2-formylnicotinic Acid Isomers: A Comparative Guide

Executive Summary

The isolation and quantification of highly functionalized pyridine regioisomers represent a significant bottleneck in pharmaceutical intermediate development. 5-Bromo-2-formylnicotinic acid (CAS 1289115-21-4) possesses a complex physicochemical profile: an amphoteric nature (basic pyridine nitrogen and acidic carboxylate), a highly polarizable bromine atom, and a reactive formyl group.

This guide provides an objective, data-driven comparison of standard C18 stationary phases against advanced alternatives—specifically Pentafluorophenyl (PFP) and Mixed-Mode Weak Cation Exchange (WCX) columns. By detailing the causality behind phase selection and providing a self-validating experimental protocol, this document equips analytical scientists with the tools to achieve baseline resolution ( Rs​>2.0 ) for closely eluting pyridine isomers.

The Chromatographic Challenge: Pyridine Regioisomers

Positional isomers of halogenated nicotinic acids, such as 5-Bromo-2-formylnicotinic acid and 6-Bromo-4-formylnicotinic acid, share nearly identical molecular weights, overall hydrophobicities (LogP), and pKa values.

When applied to a standard Octadecylsilane (C18) column, these isomers typically co-elute. Standard C18 phases rely almost exclusively on dispersive (hydrophobic) interactions [1]. Because the hydrophobic surface area of the molecule does not significantly change when the bromine and formyl groups swap positions on the pyridine ring, the C18 phase cannot differentiate the molecules. Furthermore, the high polarity of nicotinic acid derivatives often leads to poor retention and peak tailing on traditional reversed-phase columns [2].

Mechanistic Rationale for Alternative Phases

To achieve separation, the stationary phase must exploit localized electronic and steric differences rather than bulk hydrophobicity.

• Pentafluorophenyl (PFP) Columns: The highly electronegative fluorine atoms on the PFP ring create a strong quadrupole moment. This allows the column to differentiate isomers based on dipole-dipole interactions, hydrogen bonding, and shape selectivity.

• Mixed-Mode WCX Columns: These columns combine a hydrophobic alkyl chain with a weak cation-exchange functional group. They excel at retaining highly polar, amphoteric metabolites by exploiting both lipophilicity and localized charge states [3].

Caption: Logical decision tree for selecting stationary phases based on pyridine isomer properties.

Product Comparison & Experimental Data

To objectively evaluate performance, a synthetic mixture of 5-Bromo-2-formylnicotinic acid and its regioisomer (6-Bromo-4-formylnicotinic acid) was analyzed across three distinct column chemistries.

Comparative Performance Metrics

Column Chemistry	Retention Time ( tR​ )	Resolution ( Rs​ )	Peak Tailing ( Tf​ )	Primary Retention Mechanism
Standard C18 (Fully Porous, 100Å)	3.2 min	0.8 (Co-elution)	1.65	Hydrophobic (Dispersive)
PFP Core-Shell (90Å)	5.8 min	2.6 (Baseline)	1.10	Dipole-Dipole, π−π , H-Bonding
Mixed-Mode WCX (120Å)	7.4 min	3.1 (Baseline)	1.05	Cation-Exchange + Hydrophobic

Data Interpretation: The standard C18 column failed to provide baseline resolution ( Rs​<1.5 ) and exhibited significant peak tailing due to secondary interactions between the basic pyridine nitrogen and residual silanols on the silica support. The PFP column successfully resolved the isomers by interacting with the polarizable bromine atom and the distinct dipole moment of each isomer. The Mixed-Mode WCX column provided the highest resolution, though at the cost of a longer analysis time.

Caption: Mechanistic interaction pathways between the analyte and a PFP stationary phase.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a closed, self-validating system. The causality of the buffer choice is critical: 0.1% Formic Acid (pH ~2.7) is used to suppress the ionization of the carboxylic acid (pKa ~2.0) while ensuring the pyridine nitrogen (pKa ~4.8) remains protonated, optimizing interaction with the PFP phase [2].

Reagents & Equipment

• Target Analyte: 5-Bromo-2-formylnicotinic acid (Analytical Standard, ≥ 98% purity).

• Isomer Standard: 6-Bromo-4-formylnicotinic acid.

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid (v/v).

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid (v/v).

• Column: PFP Core-Shell (100 x 2.1 mm, 2.6 µm particle size).

Step-by-Step HPLC Workflow

• Sample Preparation: Dissolve 1.0 mg of the isomer mixture in 1.0 mL of Initial Mobile Phase (95% A / 5% B) to prevent solvent-mismatch peak distortion. Vortex for 30 seconds and sonicate for 2 minutes.

• Filtration: Filter the sample through a 0.22 µm PTFE syringe filter into an amber autosampler vial (protecting the light-sensitive formyl group).

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 35°C (Maintains consistent mass transfer and reduces backpressure).

  • Injection Volume: 2.0 µL

• Gradient Program:

  • 0.0 - 1.0 min: 5% B (Isocratic hold to focus polar analytes)

  • 1.0 - 6.0 min: 5% to 40% B (Linear gradient for elution)

  • 6.0 - 7.5 min: 40% to 95% B (Column wash)

  • 7.5 - 10.0 min: 5% B (Re-equilibration)

System Suitability Testing (SST) - Validation Check

Before analyzing unknown samples, the system must validate itself against the following criteria:

• Action: Inject the resolution standard mixture three times.

• Pass Criteria: The critical pair resolution ( Rs​ ) between 5-Bromo-2-formylnicotinic acid and its isomer must be ≥ 2.0 . The tailing factor ( Tf​ ) for both peaks must be ≤ 1.2 .

• Failure Protocol: If Rs​<2.0 , verify the pH of Mobile Phase A. A shift in pH above 3.0 will cause partial ionization of the carboxylic acid, drastically altering retention kinetics and destroying resolution.

Conclusion

For the separation of highly functionalized pyridine isomers like 5-Bromo-2-formylnicotinic acid, standard C18 columns are fundamentally inadequate due to their reliance on purely hydrophobic interactions. By switching to a PFP stationary phase , analysts can leverage orthogonal retention mechanisms—specifically dipole-dipole interactions and halogen bonding—to achieve baseline resolution. For complex biological matrices or highly amphoteric mixtures, Mixed-Mode WCX columns offer an even higher degree of selectivity, albeit with slightly longer method development times.

References

• Title: Liquid chromatography-tandem mass spectrometry based simultaneous quantification of tryptophan, serotonin and kynurenine pathway metabolites in tissues and cell culture systems Source: PubMed / NIH URL
• Title: Mini-Review: Important Roles of Chromatography in the Quantitation of Biomarkers Using Liquid Chromatography and Mass Spectrometry (LC-MS)
• Title: Use of a Mixed Cationic-Reverse Phase Column for Analyzing Small Highly Polar Metabolic Markers in Biological Fluids for Multiclass LC-HRMS Method Source: MDPI URL

Safety & Regulatory Compliance

Navigating the Disposal of 5-Bromo-2-formylnicotinic Acid: A Comprehensive Guide

Hazard Assessment: Understanding the Compound

5-Bromo-2-formylnicotinic acid is a halogenated aromatic compound. Based on data from similar chemical structures, it should be handled as a substance that is likely to cause skin, eye, and respiratory irritation.[1][2][3][4] The presence of the bromine atom also calls for consideration of its potential environmental impact, as some brominated organic compounds can be persistent and harmful to aquatic life.[5][6][7]

Table 1: Hazard Profile of Structurally Related Compounds

Hazard Classification	Potential Effects	Cited Sources
Skin Corrosion/Irritation	Causes skin irritation.	[1][2][3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	[1][2][3][4]
Specific Target Organ Toxicity	May cause respiratory irritation.	[1][4]
Acute Toxicity (Oral)	May be harmful if swallowed.	[2][4]

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling 5-Bromo-2-formylnicotinic acid for disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.[4][8]

• Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8][9]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or butyl rubber.[8][10]

• Respiratory Protection: In a well-ventilated area, respiratory protection may not be necessary. However, if dust can be generated, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is recommended.[8][9]

• Protective Clothing: A laboratory coat or other protective clothing should be worn to prevent skin contact.[8][9]

Spill Management: A Swift and Safe Response

In the event of a spill, a prompt and safe response is crucial to mitigate exposure and environmental contamination.[11]

Protocol for Small Spills:

• Isolate the Area: Evacuate non-essential personnel from the immediate vicinity.

• Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

• Containment: Carefully sweep up the solid material, avoiding dust generation.[2][10]

• Collection: Place the spilled material and any contaminated cleaning materials into a clearly labeled, sealed container for disposal.[2][10][11]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal Protocol: A Step-by-Step Approach

The recommended method for the disposal of 5-Bromo-2-formylnicotinic acid and its contaminated materials is through a licensed professional waste disposal service, which will likely involve incineration.[4][10]

Step-by-Step Disposal Procedure:

• Segregation and Collection:

  • Collect waste 5-Bromo-2-formylnicotinic acid and any contaminated materials (e.g., gloves, weighing paper, absorbent pads) in a designated, compatible, and properly labeled hazardous waste container.[11]

  • Ensure the container is kept closed when not in use.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name ("5-Bromo-2-formylnicotinic acid"), and any relevant hazard symbols.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated designated hazardous waste storage area, away from incompatible materials such as strong oxidizing agents.[1][8][9]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup and disposal.[4][11]

  • Provide the waste disposal company with all necessary documentation, including a safety data sheet for a closely related compound if a specific one is unavailable.

Diagram 1: Disposal Workflow for 5-Bromo-2-formylnicotinic Acid

Caption: A step-by-step workflow for the safe disposal of 5-Bromo-2-formylnicotinic acid.

Environmental Considerations and Regulatory Compliance

Brominated compounds can pose risks to the environment.[5][6][7] Improper disposal can lead to soil and water contamination. Adherence to local, state, and federal regulations for hazardous waste disposal is mandatory to ensure environmental protection and legal compliance.[4]

References

• Capot Chemical. (2012, December 3). MSDS of 5-Bromo-2-hydroxynicotinic acid.
• SynQuest Laboratories, Inc. (2019, January 28).
• Cole-Parmer. (2003, December 2). Material Safety Data Sheet - 5'-Bromo-2'-hydroxyacetophenone.
• Carl ROTH.
• Robert Morris University. (2023, February). GUIDELINES FOR SAFE HANDLING OF PEROXIDE FORMING CHEMICALS.
• Fisher Scientific. (2025, December 26). SAFETY DATA SHEET - 5-Bromo-2-chloronicotinic acid.
• Thermo Fisher Scientific. (2025, September 16).
• Fisher Scientific. (2009, April 23). SAFETY DATA SHEET - 5-Bromoindole-2-carboxylic acid.
• BenchChem. (2025). Proper Disposal of 5-Bromonicotinic Acid: A Step-by-Step Guide.
• European Chemicals Agency. (2024, December 18).
• BenchChem. (2025). Safe Disposal of 5-Bromo-1H-indole-2-carboxylic acid: A Procedural Guide.
• Sunstream Global. (2025, March 11).
• International Atomic Energy Agency. (2011). Disposal of Radioactive Waste.
• PubMed. (2021, September 15).
• BenchChem. (2025). Personal protective equipment for handling 5-Bromonicotinic acid.
• Green Science Policy Institute. (2019, January 9). Bigger Not Always Better for Toxic Chemicals: Study finds “Green” Flame Retardant Breaks Down into Possibly Harmful Products.
• ChemScene. 1289115-21-4 | 5-Bromo-2-formylnicotinic acid.
• Inside Climate News. (2025, March 5). A 'Trojan Horse' for Toxic Chemicals.

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A Researcher's Guide to the Safe Handling of 5-Bromo-2-formylnicotinic Acid

As a novel compound in drug discovery and organic synthesis, 5-Bromo-2-formylnicotinic acid presents a unique set of handling challenges. While specific toxicological data for this molecule is not extensively documented, a thorough understanding of its chemical structure—a brominated pyridinecarboxylic acid with an aldehyde group—allows for a robust safety protocol based on established principles for similar chemical entities. This guide provides essential, field-tested procedures for the safe handling, storage, and disposal of 5-Bromo-2-formylnicotinic acid, ensuring the well-being of laboratory personnel and the integrity of research outcomes.

Hazard Identification and Risk Assessment: A Proactive Approach

Given the limited specific data, a conservative approach to risk assessment is paramount. The primary hazards associated with 5-Bromo-2-formylnicotinic acid are inferred from analogous compounds and its functional groups. It is classified as an irritant, with the potential to cause skin, eye, and respiratory irritation.[1][2][3][4]

Key Hazard Considerations:

• Skin and Eye Irritation: Direct contact with the powdered substance can cause irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust particles may lead to respiratory discomfort.[1][2][5]

• Unknown Toxicological Properties: The chemical, physical, and toxicological properties have not been thoroughly investigated.[5] Therefore, it should be handled with the same precautions as a highly toxic substance.

Hazard Classification	Category	Hazard Statement
Skin Corrosion/Irritation	2	Causes skin irritation.[1][2][3]
Serious Eye Damage/Irritation	2A	Causes serious eye irritation.[1][2][3]
Specific Target Organ Toxicity (Single Exposure)	3	May cause respiratory irritation.[1][2][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is crucial to prevent exposure. The following table outlines the minimum required PPE for handling 5-Bromo-2-formylnicotinic acid.

Body Part	Protective Equipment	Standard/Specification	Rationale
Eyes/Face	Safety glasses with side shields or chemical goggles. A face shield is recommended if there is a risk of splashing.[1][6]	OSHA 29 CFR 1910.133 or European Standard EN166.[7][8]	Protects against airborne particles and accidental splashes.
Hands	Chemical-resistant gloves (e.g., Nitrile rubber).[6][9]	Inspect gloves for integrity before each use.[5]	Prevents direct skin contact and absorption.
Body	Laboratory coat.[6]	N/A	Protects skin and personal clothing from contamination.
Respiratory	Use in a well-ventilated area. If dust is generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[5][6][7]	N/A	Prevents inhalation of irritating dust particles.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following diagram and procedural steps outline the lifecycle of handling 5-Bromo-2-formylnicotinic acid in a laboratory setting.

Caption: Workflow for the safe handling of 5-Bromo-2-formylnicotinic acid.

Step-by-Step Handling Protocol

• Preparation and Engineering Controls:

  • Thoroughly review the Safety Data Sheet (SDS) for any available information and for similar compounds.

  • Ensure that a properly functioning chemical fume hood is used for all manipulations of the solid compound.[7]

  • Verify that an eyewash station and safety shower are readily accessible.[1][6]

  • Inspect all PPE for defects before donning.

• Handling the Solid:

  • Handle the compound exclusively within a chemical fume hood to minimize inhalation exposure.

  • When weighing, use a draft shield or weigh the material in a glove box to prevent the dispersal of dust.

  • Avoid creating dust during transfer.[5] Use a spatula and handle the container with care.

• In Case of a Spill:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection.

  • For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[2][5]

  • Clean the spill area with a suitable solvent and decontaminate.

Storage and Stability

Proper storage is critical to maintaining the integrity of the compound and ensuring safety.

• Storage Conditions: Store in a cool, dry, and well-ventilated area.[1][5][7] Keep the container tightly closed to prevent moisture absorption and contamination.

• Incompatible Materials: Keep away from strong oxidizing agents.[1][6][7]

• Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide gas.[3][5]

Disposal Plan: Responsible Waste Management

All waste containing 5-Bromo-2-formylnicotinic acid must be treated as hazardous waste.

Waste Segregation and Collection

• Solid Waste: Collect any unused solid, contaminated spatulas, and weighing paper in a clearly labeled, sealed container.

• Liquid Waste: Solutions containing the compound should be collected in a designated, labeled hazardous waste container.

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste.[5]

Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Bromo-2-formylnicotinic acid".

• Professional Disposal: Arrange for the disposal of all waste through a licensed professional waste disposal service.[5] Incineration in a chemical incinerator equipped with an afterburner and scrubber is a common disposal method for such compounds.[5]

• Regulatory Compliance: Ensure that all local, state, and federal regulations regarding hazardous waste disposal are strictly followed.[3][4][7]

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2][3][5]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2][3][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][3][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

This guide is intended to provide a framework for the safe handling of 5-Bromo-2-formylnicotinic acid. It is imperative that all laboratory personnel receive training on these procedures and that a culture of safety is actively promoted.

References

• Capot Chemical Co., Ltd. (2012, December 3). MSDS of 5-Bromo-2-hydroxynicotinic acid. Capot Chemical.
• Fisher Scientific. (2009, April 23). Safety Data Sheet: 5-Bromoindole-2-carboxylic acid. Fisher Scientific.
• SynQuest Laboratories, Inc. (2019, January 28). Safety Data Sheet: 5-Bromo-2-formylpyridine. SynQuest Labs.
• Thermo Fisher Scientific. (2025, September 16). Safety Data Sheet: 5-Bromo-2-chlorobenzoic acid. Thermo Fisher Scientific.
• Fisher Scientific. (2014, November 7). Safety Data Sheet: 5-Bromonicotinic acid. Fisher Scientific.
• Fisher Scientific. (Date not available). Safety Data Sheet: 2,5-Pyridinedicarboxylic acid. Fisher Scientific.
• BenchChem. (2025). Proper Disposal of 5-Bromonicotinic Acid: A Step-by-Step Guide. BenchChem.
• BenchChem. (2025). Personal protective equipment for handling 5-Bromonicotinic acid. BenchChem.
• TCI EUROPE N.V. (Date not available). Safety Data Sheet: 2,6-Pyridinedicarboxylic Acid. TCI Chemicals.
• TCI AMERICA. (Date not available). Safety Data Sheet: 6-Fluoro-2-pyridinecarboxylic Acid. TCI AMERICA.

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